Cadusafos

• CAS: 103735-82-6

Core Science & Biosynthesis

Unraveling the Molecular Onslaught: A Technical Guide to the Nematicidal Action of Cadusafos

For Immediate Release

A Deep Dive into the Neurotoxic Mechanism of a Potent Nematicide

This technical guide provides a comprehensive analysis of the mechanism of action of cadusafos, a broad-spectrum organophosphate nematicide, in soil nematodes. Tailored for researchers, scientists, and drug development professionals, this document elucidates the core biochemical interactions, presents key quantitative data, details relevant experimental methodologies, and visualizes the critical signaling pathways involved in the nematicidal activity of cadusafos.

Core Mechanism of Action: Inhibition of Acetylcholinesterase

The primary mode of action of cadusafos in soil nematodes is the irreversible inhibition of the enzyme acetylcholinesterase (AChE).[1][2][3] As a vital component of the cholinergic nervous system in nematodes, AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) into choline (B1196258) and acetic acid at the synaptic cleft.[1] This enzymatic degradation terminates the nerve impulse, allowing the neuron to return to its resting state.

Cadusafos, being an organophosphate, acts as a potent inhibitor of AChE.[1][2] The phosphorus atom in the cadusafos molecule forms a stable covalent bond with the serine hydroxyl group within the active site of the AChE enzyme.[1] This phosphorylation effectively inactivates the enzyme, preventing it from breaking down acetylcholine.[1]

The resulting accumulation of acetylcholine in the synaptic cleft leads to a state of hyperstimulation of cholinergic receptors on the postsynaptic membrane of muscle and nerve cells.[1] This continuous stimulation disrupts normal neuromuscular function, causing a cascade of debilitating effects in the nematode, including uncontrolled muscle contractions, paralysis, and ultimately, death.[1] Cadusafos is effective against a range of parasitic nematodes, including Meloidogyne incognita and Rotylenchulus reniformis.[1][4]

Cholinergic Signaling Pathway in Nematodes

The cholinergic signaling pathway is fundamental to nematode locomotion and other essential physiological processes. The following diagram illustrates the key components of this pathway and the disruptive action of cadusafos.

Caption: Cholinergic signaling at the nematode neuromuscular junction and the inhibitory action of cadusafos on acetylcholinesterase.

Quantitative Data on Nematicidal Activity

Nematode Species	Life Stage	Cadusafos Concentration	Observed Effect	Reference
Meloidogyne incognita	Juveniles	1%	100% mortality	[5]
Meloidogyne incognita	Juveniles	0.5%	72% mortality	[5]
Meloidogyne incognita	Juveniles	0.25%	57.3% mortality	[5]
Meloidogyne incognita	Eggs	1%	Effective inhibition of hatching	[5]

Experimental Protocols

Acetylcholinesterase Inhibition Assay (Adapted from the Ellman Method)

This colorimetric assay is a standard method for determining AChE activity and can be adapted to assess the inhibitory potential of compounds like cadusafos on nematode-derived enzyme preparations.

a) Preparation of Nematode Homogenate:

• Collect a sufficient quantity of the target soil nematode species (e.g., Meloidogyne incognita, Heterodera spp.).

• Wash the nematodes to remove soil and debris.

• Homogenize the nematode sample in a cold phosphate (B84403) buffer (e.g., 0.1 M, pH 7.5) using a tissue grinder or sonicator.

• Centrifuge the homogenate at a low speed to pellet large debris.

• Collect the supernatant containing the crude enzyme extract.

b) Assay Procedure:

• In a 96-well microplate, add the following to each well:

  • Phosphate buffer (0.1 M, pH 7.5)

  • A known concentration of the nematode enzyme extract.

  • Varying concentrations of cadusafos (or a control solvent).

• Incubate the plate for a predetermined time (e.g., 15-30 minutes) to allow the inhibitor to interact with the enzyme.

• Add 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution to each well.

• Initiate the enzymatic reaction by adding the substrate, acetylthiocholine (B1193921) iodide.

• Immediately measure the absorbance at 412 nm using a microplate reader at regular intervals.

c) Data Analysis:

The rate of the reaction is proportional to the AChE activity. The percentage of inhibition is calculated by comparing the reaction rates in the presence and absence of cadusafos. IC50 values can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Experimental Workflow for AChE Inhibition Assay

The following diagram illustrates the general workflow for conducting an acetylcholinesterase inhibition assay.

Caption: A generalized workflow for determining acetylcholinesterase inhibition by nematicides.

Conclusion

Cadusafos exerts its nematicidal effect through the potent and irreversible inhibition of acetylcholinesterase in soil nematodes. This disruption of the cholinergic nervous system leads to paralysis and death. While further research is needed to determine the specific IC50 and EC50 values for cadusafos against a broader range of nematode species, the fundamental mechanism of action is well-established. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the efficacy of cadusafos and other organophosphate nematicides. A thorough understanding of this mechanism is crucial for the development of more targeted and sustainable nematode control strategies.

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 4. Persistence and nematicidal efficacy of carbosulfan, cadusafos, phorate, and triazophos in soil and uptake by chickpea and tomato crops under tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Degradation Pathway of Cadusafos in Agricultural Soil

Abstract

Cadusafos, an organophosphate nematicide, is utilized in agriculture to control parasitic nematode populations in various crops. Understanding its environmental fate, particularly its degradation pathway in soil, is critical for assessing its ecological impact and ensuring food safety. This technical guide provides an in-depth analysis of the abiotic and biotic degradation processes of cadusafos in agricultural soil. The primary route of dissipation is microbial metabolism, which involves hydrolysis and subsequent oxidation, significantly influencing its persistence. Abiotic factors such as photodegradation and hydrolysis play a lesser role. This document synthesizes quantitative data on degradation rates, details key experimental methodologies, and visually represents the degradation pathways and experimental workflows for researchers and environmental scientists.

Introduction

Cadusafos (S,S-di-sec-butyl O-ethyl phosphorodithioate) is a potent acetylcholinesterase inhibitor used to manage nematodes in crops like bananas, potatoes, and chickpeas.[1][2] Its application to soil necessitates a thorough understanding of its persistence, mobility, and transformation. The degradation of cadusafos is a multifaceted process governed by soil properties, microbial populations, and environmental conditions. Microbial activity is the principal driver of its breakdown in the soil environment.[3][4] This guide consolidates current knowledge on the metabolic fate of cadusafos in soil, providing a technical resource for the scientific community.

Primary Degradation Pathways

The environmental degradation of cadusafos proceeds through both abiotic and biotic pathways, with the latter being predominant.

Abiotic processes contributing to cadusafos degradation are generally slower than microbial metabolism.

• Hydrolysis : Cadusafos is relatively stable to hydrolysis at acidic and neutral pH (pH 5 and 7).[5] Slow hydrolysis is observed only under alkaline conditions (pH 9), indicating that in most agricultural soils, chemical hydrolysis is not a significant degradation route.[5]

• Photodegradation : The role of photodegradation is variable. One study on sandy loam soil exposed to natural sunlight for 30 days found that only 1% of the applied cadusafos was degraded, suggesting a slow photochemical degradation process in soil.[5][6] Conversely, another study measuring degradation in a more direct exposure scenario reported rapid photodecomposition, with half-lives of 7.33 hours under UV rays and 5.79 hours under direct sunlight.[7] This suggests that while cadusafos itself is susceptible to photolysis, the soil matrix likely shields the molecule, making photodegradation a minor pathway for soil-incorporated cadusafos.

The primary mechanism for cadusafos degradation in soil is microbial metabolism.[3][4] The pathway involves a series of hydrolytic and oxidative reactions.

The main metabolic pathway begins with the cleavage of the thio-(sec-butyl) group.[2][6] This initial step forms two primary intermediate products:

• O-ethyl-S-(2-butyl) phosphorothioic acid (OSPA) [2][6]

• Sec-butyl mercaptan [2][6]

These intermediates undergo further degradation. Sec-butyl mercaptan is metabolized through oxidation and methylation to yield products such as methyl sec-butyl sulfide, sulfoxide, and ultimately sulfone and hydroxysulfones.[6] Further oxidation can lead to the formation of butyl sulfonic acid, which can be broken down into smaller molecules like ethyl and methyl sulfonic acid.[6] In plant metabolism studies, which can reflect soil-plant system processes, cadusafos degrades into polar metabolites such as 2-butanesulfonic acid and hydroxy-2-butanesulfonic acid.[5]

Fig 1. Proposed microbial degradation pathway of cadusafos in soil.

Factors Influencing Degradation Rate

• Soil Microorganisms : The rate of biodegradation is highly dependent on the presence and activity of adapted microbial populations. Enhanced or accelerated degradation is often observed in soils with a history of cadusafos application.[3][4] Studies have shown that soil bacteria, particularly Gram-positive strains, are primarily responsible for this rapid breakdown.[3][4] Several bacterial species capable of degrading cadusafos have been isolated, including Sphingobium sp., Flavobacterium sp., Sphingomonas paucimobilis, and Pseudomonas sp.[7][8][9]

• Soil Properties : Soil type influences the persistence and mobility of cadusafos. It has been reported as most persistent in alluvial soils.[1][10] The organic matter content affects its adsorption, with Koc values ranging from 77.5 to 621.43, indicating high to low mobility depending on the soil composition.[11]

• Environmental Conditions : Temperature significantly affects the degradation rate, with higher temperatures leading to faster breakdown.[7] Soil pH is a key factor in chemical hydrolysis, with degradation being more rapid in alkaline conditions.[5]

Quantitative Degradation Data

The persistence of cadusafos is typically measured by its half-life (DT50), the time required for 50% of the initial concentration to dissipate.

Table 1: Aerobic Soil Metabolism Half-Life (DT50) of Cadusafos

Soil Type	DT50 (Days)	Reference
Silt Loam & Sandy Loam	11 - 62	[5]
Various Soils	11.4 - 42.6	[11]
Alluvial Soil (Tomato Plot)	~22.1	[12]

| Alluvial Soil (Chickpea Plot) | ~19.9 |[12] |

Table 2: Half-Life of Cadusafos in Microbial Cultures

Microbial Strain	Condition	Half-Life (Days)	Reference
Pseudomonas sp.	Liquid Mineral Medium	29.77	[7]
Pleurotus sp.	Liquid Mineral Medium	91.47	[7]
Phanerochaete chrysosporium	Liquid Mineral Medium	24.82	[7]
Sphingobium sp. Cam5-1	Soil (Lab)	>97% degradation in 21 days	[8]
Sphingobium sp. Cam5-1	Soil with Quicklime (Lab)	>99% degradation in 3 days	[8]

| Sphingobium sp. Cam5-1 | Soil (Greenhouse) | >91% degradation in 3 days |[8] |

Table 3: Abiotic Degradation Half-Life of Cadusafos

Condition	Half-Life	Reference
Photodegradation (Sunlight)	5.79 hours	[7]
Photodegradation (UV-rays)	7.33 hours	[7]
Thermal Degradation (25°C)	1056 hours (44 days)	[7]
Thermal Degradation (35°C)	473 hours (19.7 days)	[7]

| Thermal Degradation (45°C) | 395 hours (16.5 days) |[7] |

Key Experimental Protocols

Standardized protocols are essential for studying the degradation of cadusafos in soil.

This experiment is designed to determine the rate and pathway of degradation in soil under controlled aerobic conditions.

• Objective : To quantify the rate of degradation (DT50) and identify major metabolites of cadusafos in a specific soil type.

• Methodology :

  • Soil Collection and Preparation : Collect fresh agricultural soil, sieve it (e.g., through a 2mm sieve), and characterize its physical and chemical properties (pH, organic matter, texture).

  • Treatment : Treat soil samples with ¹⁴C-radiolabelled cadusafos at a concentration relevant to field application rates.

  • Incubation : Incubate the treated soil in the dark at a constant temperature (e.g., 20-25°C) and moisture level (e.g., 40-50% of water holding capacity) to maintain aerobic conditions.

  • Sampling : Collect triplicate samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60 days).

  • Extraction : Extract cadusafos and its metabolites from soil samples using an organic solvent like ethyl acetate (B1210297) or acetone, followed by partitioning.[6]

  • Analysis : Quantify the parent compound and metabolites using High-Performance Liquid Chromatography (HPLC) with a radioactivity detector and/or Liquid Scintillation Counting (LSC). Identify metabolites using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2][6][13]

Fig 2. Experimental workflow for an aerobic soil metabolism study.

This protocol aims to isolate and identify specific microorganisms responsible for cadusafos degradation.

• Objective : To isolate cadusafos-degrading microbes from soil and confirm their degradation capability.

• Methodology :

  • Enrichment Culture : Use soil with a history of cadusafos application as an inoculum. Culture the soil in a mineral salts medium where cadusafos is the sole source of carbon and energy.[9][14]

  • Isolation : After several transfers to fresh medium, use serial dilution and plating techniques on agar (B569324) to isolate pure bacterial or fungal colonies.

  • Identification : Characterize the isolates using morphological analysis and molecular techniques, such as 16S rRNA gene sequencing for bacteria.[9]

  • Degradation Assay : Inoculate a liquid mineral medium containing a known concentration of cadusafos with the isolated microbe. Incubate under optimal growth conditions.

  • Analysis : Monitor the disappearance of the parent compound over time using HPLC to confirm the isolate's degrading ability.[9]

References

• 1. Persistence and nematicidal efficacy of carbosulfan, cadusafos, phorate, and triazophos in soil and uptake by chickpea and tomato crops under tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cadusafos - Wikipedia [en.wikipedia.org]
• 3. Enhanced microbial degradation of cadusafos in soils from potato monoculture: demonstration and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fao.org [fao.org]
• 6. fao.org [fao.org]
• 7. researchgate.net [researchgate.net]
• 8. Enhanced Degradation of Residual Cadusafos in Soils by the Microbial Agent of Cadusafos-degrading Sphingobium sp. Cam5-1 -Korean Journal of Environmental Agriculture | Korea Science [koreascience.kr]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Development of a strategic approach for comprehensive detection of organophosphate pesticide metabolites in urine: Extrapolation of cadusafos and prothiofos metabolomics data of mice to humans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Potential of Biological Agents in Decontamination of Agricultural Soil - PMC [pmc.ncbi.nlm.nih.gov]

Toxicological Profile of Cadusafos on Non-Target Organisms: A Technical Guide

Executive Summary: Cadusafos is an organophosphate nematicide and insecticide used to control soil-borne pests. As with other compounds in its class, its primary mechanism of action is the potent inhibition of the enzyme acetylcholinesterase (AChE). This mode of action is not specific to target pests and results in broad-spectrum toxicity to a wide range of non-target organisms, including mammals, birds, fish, aquatic invertebrates, and soil fauna. This technical guide provides a consolidated overview of the toxicological effects of Cadusafos on these organisms, presenting quantitative toxicity data, outlining standard experimental methodologies, and visualizing key pathways and processes. The data compiled herein demonstrate that Cadusafos is highly toxic to most non-target species, necessitating careful consideration in environmental risk assessments.

Introduction

Cadusafos, with the chemical name O-ethyl S,S-bis(1-methylpropyl) phosphorodithioate, is a systemic insecticide and nematicide.[1][2] It is primarily used in agriculture to control parasitic nematodes and soil insects in crops such as bananas and potatoes.[3][4] Due to its biological activity, the potential for adverse effects on non-target organisms that inhabit or interact with treated environments is a significant concern. Understanding the toxicological profile of Cadusafos is therefore critical for researchers, scientists, and regulatory professionals to conduct accurate environmental risk assessments and to develop strategies that mitigate unintended ecological harm. This guide synthesizes available data on the toxicity of Cadusafos across various non-target species.

Mechanism of Action: Acetylcholinesterase Inhibition

The primary toxicological action of Cadusafos in both target and non-target organisms is the inhibition of acetylcholinesterase (AChE).[2][5] AChE is a critical enzyme that terminates nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (B1216132) (ACh).[6][7]

As an organophosphate, Cadusafos phosphorylates the serine hydroxyl group at the active site of AChE.[7] This binding is very stable, effectively inactivating the enzyme.[8] The resulting failure to break down ACh leads to its accumulation in the synaptic cleft, causing continuous stimulation of muscarinic and nicotinic receptors.[6][9] This leads to a state of cholinergic crisis characterized by a range of symptoms, including tremors, convulsions, and, at sufficient doses, death, typically due to respiratory failure.[4][9]

References

• 1. fao.org [fao.org]
• 2. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 4. epa.gov [epa.gov]
• 5. Cadusafos - Wikipedia [en.wikipedia.org]
• 6. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Acetylcholinesterase inhibitor - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Environmental Fate and Persistence of Cadusafos: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of the environmental fate and persistence of Cadusafos, an organophosphate nematicide. It details the compound's degradation pathways in soil and aquatic environments, its mobility, and its potential for bioaccumulation. Key experimental data are summarized in tabular format, and detailed protocols for pivotal studies are provided. Visual diagrams generated using the DOT language illustrate critical degradation pathways and experimental workflows to facilitate a deeper understanding of the compound's behavior in the environment.

Introduction

Cadusafos, O-ethyl S,S-di-sec-butyl phosphorodithioate, is a synthetic organothiophosphate compound used as a nematicide and soil insecticide to control a wide range of plant-parasitic nematodes and soil insects.[1][2][3] Its efficacy lies in its function as an acetylcholinesterase inhibitor, which disrupts the nervous system of target pests.[1][4] Given its direct application to soil, a thorough understanding of its environmental fate—including its persistence, degradation, and mobility—is critical for assessing its ecological risk profile.

Environmental Degradation in Soil

The persistence of Cadusafos in the soil environment is governed by a combination of abiotic and biotic degradation processes. Microbial activity is the principal driver of its breakdown.[3]

2.1. Biotic Degradation

Microbial degradation is the primary mechanism for the dissipation of Cadusafos in soil.[3] Studies have shown that its degradation is significantly faster in natural soils compared to sterilized soils, confirming the involvement of microorganisms.[5] Soil bacteria, particularly Gram-positive bacteria, appear to be primarily responsible for this process.[5] In soils with a history of Cadusafos application, enhanced or accelerated biodegradation can occur, where adapted microbial populations degrade the compound more rapidly.[5][6] The degradation of radio-labelled Cadusafos in aerobic conditions was investigated in various soil types, including silt loam, sandy loam, clay loam, and silt loam soils.[7]

The primary degradation pathway begins with the hydrolysis of the thio-(sec-butyl) group to form sec-butyl mercaptan and O-ethyl-S-(2-butyl) phosphorothioic acid (OSPA).[1][8] The transient butane-2-thiol then undergoes a series of oxidations and methylations, yielding hydroxy 2-butyl methylsulfone as a major product.[7][8] This is further oxidized to form isomers of 1-carboxyhydroxyisopropylmethylsulfone.[7][8]

Table 1: Aerobic Soil Metabolism of Cadusafos (DT₅₀)

Parameter	Value	Soil Types Studied	Reference

| DT₅₀ (Half-life) | 11 - 62 days | Silt loam, sandy loam, clay loam |[7] |

2.2. Abiotic Degradation

• Photodegradation: Cadusafos is considered stable to photolytic degradation in soil.[7] In a study where sandy loam soil treated with radio-labelled Cadusafos was exposed to natural sunlight for 30 days, only 1% of the applied compound was found to have degraded.[7][8]

• Hydrolysis: Cadusafos is hydrolytically stable at acidic and neutral pH.[4][7] Studies conducted over 34 days showed no significant degradation in buffered aqueous solutions at pH 5 and 7.[7] At pH 9, slow hydrolysis was observed.[7]

Mobility and Adsorption in Soil

The movement of Cadusafos through the soil profile is influenced by its adsorption to soil particles. It is considered moderately mobile and has the potential to leach, particularly in sandy soils, which may pose a risk to groundwater.[4][9][10]

Laboratory batch experiments show that the adsorption process is rapid, reaching equilibrium within 60 minutes, and is independent of pH in the range of 3-11.[9][10] The adsorption primarily follows a linear partition model, indicating weak, physical interactions with soil particles.[9][10] The organic content of the soil is not a major parameter influencing its adsorption.[9][10]

Table 2: Soil Adsorption Coefficients for Cadusafos

Soil Type	Kd (L/g)	Adsorption Energy (kJ/mol)	Reference
Sandy Soil	4.20	5.04	[9]

| Clay Loamy Soil | 2.74 | 4.36 |[9] |

Environmental Fate in Aquatic Systems

In aquatic environments, hydrolysis and photolysis are the key processes determining the fate of Cadusafos.

• Hydrolysis: Consistent with soil studies, Cadusafos is stable in water at pH 5 and 7 and undergoes slow hydrolysis only at pH 9.[7]

• Photolysis: In aqueous solutions, Cadusafos is susceptible to photodegradation. One study found that sunlight was more effective than UV radiation in accelerating its decomposition.[11][12][13] However, another source suggests a much longer half-life in light of less than 115 days.[14]

Table 3: Aquatic Degradation of Cadusafos

Degradation Process	Condition	Half-life (t₁/₂)	Reference
Hydrolysis	pH 5, 25°C	Stable	[4][7]
Hydrolysis	pH 7, 25°C	Stable	[4][7]
Hydrolysis	pH 9, 25°C	Slow degradation observed	[7]
Photolysis	Sunlight (Aqueous)	5.79 hours	[11][12][13]

| Photolysis | UV Rays (Aqueous) | 7.33 hours |[11][12] |

Bioaccumulation and Metabolism

5.1. Bioaccumulation Potential

The octanol-water partition coefficient (log Kow) for Cadusafos is 3.9, which suggests it is likely to be fat-soluble and has the potential to bioaccumulate.[4][7][8]

Table 4: Bioaccumulation Potential of Cadusafos

Parameter	Value	Implication	Reference

| Log Kow | 3.9 | Fat-soluble, potential to bioaccumulate |[7][8] |

5.2. Metabolism in Plants

Following soil application, Cadusafos and/or its metabolites are absorbed by plant roots and translocated into the shoots.[7][8][15] The parent compound is not stable in plants and is degraded into more polar and water-soluble metabolites.[8] In corn, major metabolites identified include 2-butanesulfonic acid, hydroxy-2-butanesulfonic acid, and butanediols.[7][8] In potato tubers, the major metabolites are conjugated forms of 1-carboxyhydroxyisopropylmethylsulfone.[7][8]

5.3. Metabolism in Animals

Studies in rats show that orally administered Cadusafos is readily absorbed (90-100%) and extensively metabolized.[1][8] Elimination is rapid, with over 90% of the administered dose excreted within 48 hours.[1][8][14] The primary routes of excretion are urine (70-80%), expired air as CO₂ (10-18%), and feces (4-15%).[1][7][8] There is no evidence of accumulation in tissues.[1] The metabolic pathway in rats is similar to that in soil, involving an initial cleavage of the thio-(sec-butyl) group followed by a series of oxidation and methylation reactions.[1][8]

Experimental Protocols

6.1. Aerobic Soil Metabolism Study Protocol

• Objective: To determine the rate and pathway of Cadusafos degradation in soil under aerobic conditions.

• Methodology:

  • Test System: Representative soil types (e.g., sandy loam, silt loam) are characterized for pH, organic carbon content, texture, and microbial biomass.

  • Test Substance: ¹⁴C-radiolabelled Cadusafos is used to trace the parent compound and its degradates.

  • Application: The test substance is applied to soil samples at a concentration relevant to typical field application rates (e.g., 1 mg/kg).

  • Incubation: Samples are incubated in the dark under controlled aerobic conditions at a constant temperature (e.g., 20-25°C) and moisture level (e.g., 40-50% of maximum water holding capacity). A continuous flow of CO₂-free, humidified air is passed through the incubation vessels.

  • Sampling: Duplicate or triplicate samples are taken for analysis at predefined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days).

  • Extraction: Soil samples are extracted with a suitable solvent mixture, such as methanol/water followed by partitioning with dichloromethane, to separate parent compound and metabolites.

  • Analysis: The extracts are analyzed using techniques like High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) with radiometric detection. Liquid Scintillation Counting (LSC) is used to quantify radioactivity in extracts and soil residues. Volatile organic compounds and ¹⁴CO₂ in the effluent air are trapped and quantified.

  • Data Analysis: The decline of the parent compound is used to calculate the degradation half-life (DT₅₀) using first-order kinetics. Metabolites are identified and quantified over the study period.

6.2. Residue Analysis in Plant Samples Protocol

• Objective: To quantify residues of Cadusafos in plant matrices.

• Methodology:

  • Sample Preparation: A representative sample of the plant matrix (e.g., banana, potato) is homogenized.

  • Extraction: A subsample is extracted with a methanol/water mixture.[7] The extract is filtered through glass wool.

  • Liquid-Liquid Partitioning: The aqueous extract is partitioned with a non-polar organic solvent like methylene (B1212753) chloride (dichloromethane) to transfer Cadusafos into the organic phase.[7]

  • Clean-up: The organic extract is concentrated and cleaned up using column chromatography, typically with an alumina (B75360) solid phase, to remove interfering co-extractives.[7]

  • Final Preparation: The eluate from the column is filtered through anhydrous sodium sulfate, concentrated by evaporation, and reconstituted in a suitable solvent like hexane (B92381) for analysis.[7]

  • Quantification: The final extract is analyzed by Gas-Liquid Chromatography (GLC).[7] For organophosphates like Cadusafos, a Nitrogen-Phosphorus Detector (NPD) or a Flame Photometric Detector (FPD) provides good sensitivity and selectivity.[16]

  • Validation: The method is validated by analyzing fortified (spiked) control samples at various concentrations to determine accuracy (recovery), precision (RSD), and the limit of quantitation (LOQ).

Visualizations

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. wminagric.gr [wminagric.gr]
• 4. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 5. Enhanced microbial degradation of cadusafos in soils from potato monoculture: demonstration and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. fao.org [fao.org]
• 8. fao.org [fao.org]
• 9. Kinetics and thermodynamics of adsorption of cadusafos on soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Persistence and nematicidal efficacy of carbosulfan, cadusafos, phorate, and triazophos in soil and uptake by chickpea and tomato crops under tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. fao.org [fao.org]

A Technical Guide to the Solubility and Stability of Cadusafos

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Cadusafos in various solvents. The information is compiled from various scientific sources to support research, development, and analytical activities involving this organophosphate nematicide.

Solubility of Cadusafos

Cadusafos exhibits a range of solubilities in different solvents, a critical factor for formulation development, environmental fate assessment, and analytical method design.

Table 1: Solubility of Cadusafos in Various Solvents at 25 °C

Solvent	Solubility (g/kg)	Solubility (mg/L)	Classification
Water	0.245	245	Moderate
n-Heptane	125	125,000	High
o-Xylene	Miscible	-	Miscible
Acetone	Miscible	-	Miscible
Ethyl Acetate	Miscible	-	Miscible
1,2-Dichloroethane	Miscible	-	Miscible
Methanol	> 250	> 250,000	High
Acetonitrile	Miscible	-	Miscible
Dichloromethane	Miscible	-	Miscible
Toluene	Miscible	-	Miscible
Isopropanol	Miscible	-	Miscible

Data sourced from evaluations by the JMPR and PubChem.

Stability of Cadusafos

The stability of Cadusafos is influenced by several environmental factors, including pH, light, and temperature. Understanding its degradation is crucial for predicting its persistence and potential impact.

Table 2: Stability of Cadusafos under Different Conditions

Condition	Parameter	Value	Reference
Hydrolysis	Half-life at pH 5 & 7 (25 °C)	Stable	Witkonton, 1986
Half-life at pH 9 (25 °C)	179 days	Witkonton, 1986
Photolysis	Half-life in deionized water	174 days	Tullman, 1988
Half-life with 1% acetone	115 days	Tullman, 1988
Half-life under UV rays (254nm)	7.33 hours	Eissa, F. I. et al.
Half-life in sunlight	5.79 hours	Eissa, F. I. et al.
Thermal Decomposition	Decomposition Temperature	208 °C	Kikta, 2007
Soil Degradation	Half-life (aerobic)	11-62 days	-

Degradation Pathway of Cadusafos

The metabolism of Cadusafos proceeds primarily through the cleavage of the thio-(sec-butyl) group. This initial step leads to the formation of two main metabolites: sec-butyl mercaptan and O-ethyl-S-(2-butyl) phosphorothioic acid (OSPA). These intermediates are then further degraded into a variety of other compounds. The major metabolites are hydroxysulfones, followed by phosphorothioic acids and sulfonic acids, which can then form conjugates.

Caption: Metabolic degradation pathway of Cadusafos.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings.

4.1. Solubility Determination

While specific standardized methods like the shake-flask or saturation method are commonly employed, the cited references do not provide exhaustive details. A general approach for determining the solubility of a compound like Cadusafos would involve:

• Preparation of Saturated Solution: Excess Cadusafos is added to the solvent of interest in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period to ensure equilibrium is reached.

• Phase Separation: The undissolved Cadusafos is separated from the saturated solution by centrifugation or filtration.

• Quantification: The concentration of Cadusafos in the clear supernatant or filtrate is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

4.2. Stability Studies

4.2.1. Hydrolysis Study

• Buffer Preparation: Aqueous buffer solutions are prepared at pH 5, 7, and 9.

• Sample Preparation: A known concentration of Cadusafos is added to each buffer solution in sterile, sealed containers.

• Incubation: The samples are incubated in the dark at a constant temperature (e.g., 25 °C).

• Sampling and Analysis: Aliquots are withdrawn at predetermined time intervals and analyzed by HPLC or GC to determine the remaining concentration of Cadusafos.

• Data Analysis: The degradation rate and half-life are calculated from the concentration versus time data.

4.2.2. Photostability Study

• Sample Preparation: A solution of Cadusafos in a relevant solvent (e.g., deionized water) is prepared.

• Light Exposure: The solution is exposed to a controlled light source, such as a xenon lamp or natural sunlight. Control samples are kept in the dark at the same temperature.

• Sampling and Analysis: Samples are collected at various time points and the concentration of Cadusafos is measured.

• Data Analysis: The photodegradation rate and half-life are determined by comparing the degradation in the light-exposed samples to the dark controls.

Caption: General experimental workflow for stability testing.

The Impact of Cadusafos on Soil Microbial Communities: A Technical Review

An in-depth guide for researchers and scientists on the effects of the organophosphate nematicide cadusafos on the intricate ecosystem of soil microorganisms.

Introduction

Cadusafos, an organophosphate nematicide and insecticide, is utilized in agriculture to control a broad spectrum of soil-dwelling nematodes and insects that can significantly reduce crop yields. Its mode of action is through the inhibition of acetylcholinesterase, an essential enzyme in the nervous system of these pests. While effective in its primary role, the application of cadusafos introduces a potent chemical agent into the soil environment, raising questions about its non-target effects on the vast and diverse microbial communities that are fundamental to soil health and fertility. This technical guide provides a comprehensive review of the current scientific understanding of the interactions between cadusafos and soil microorganisms, with a focus on microbial degradation of the compound and its impact on microbial community structure, biomass, and enzymatic activities.

Microbial Degradation of Cadusafos

The persistence of cadusafos in the soil is largely determined by the activity of soil microorganisms. Several studies have demonstrated that various bacteria and fungi are capable of degrading this pesticide, often using it as a source of carbon and phosphorus.

Key Microorganisms in Cadusafos Degradation

A number of microbial species have been identified as effective degraders of cadusafos. Research has shown that bacteria, particularly Gram-positive strains, play a significant role in its breakdown. For instance, studies have isolated species of Pseudomonas, Phanerochaete chrysosporium, and Sphingobium that exhibit the ability to metabolize cadusafos. The white-rot fungus Phanerochaete chrysosporium has been noted for its particular efficiency in this process.

The history of pesticide application in a particular soil can significantly influence the rate of cadusafos degradation. Soils with a history of repeated cadusafos application often exhibit enhanced biodegradation, suggesting that the microbial communities in these soils have adapted to utilize the pesticide as a substrate. This accelerated degradation is a crucial factor in determining the efficacy and environmental fate of cadusafos.

Quantitative Data on Cadusafos Degradation

The following table summarizes key quantitative data from studies on the microbial degradation of cadusafos.

Microorganism/System	Initial Concentration	Half-life (t½)	Degradation Rate/Efficiency	Reference
Pseudomonas sp.	Not specified	29.77 days	-	(Eissa et al., 2006)
Pleurotus sp.	Not specified	91.47 days	-	(Eissa et al., 2006)
Phanerochaete chrysosporium	Not specified	24.82 days	-	(Eissa et al., 2006)
Sphingobium sp. Cam5-1	Not specified	-	97% degradation in 21 days	(Ahn et al., 2021)
Soil with previous cadusafos treatment	Not specified	Significantly shorter than untreated soil	Enhanced biodegradation observed	(Karpouzas et al., 2004)

Effects on Soil Microbial Community Structure and Biomass

The introduction of a pesticide like cadusafos can alter the structure and biomass of the soil microbial community. While specific quantitative data for cadusafos is limited, studies on other organophosphate pesticides provide insights into the potential impacts.

The application of organophosphates can lead to shifts in the fungal-to-bacterial ratio, a key indicator of soil health. Some studies have reported a decrease in fungal populations relative to bacterial populations following the application of certain organophosphates. Changes in the abundance of specific microbial groups, such as a reduction in nitrogen-fixing bacteria and mycorrhizal fungi, have also been observed.

Phospholipid fatty acid (PLFA) analysis is a powerful tool for assessing these changes in the microbial community structure. One study that employed this technique to investigate the effects of cadusafos and metham sodium revealed alterations in the microbial community profile. However, obtaining the full quantitative data from this study has proven challenging.

Impact on Soil Enzyme Activities

Soil enzymes are critical for nutrient cycling and organic matter decomposition. The presence of pesticides can either inhibit or, in some cases, stimulate the activity of these enzymes. Key enzymes often studied in this context include dehydrogenase, urease, and phosphatases.

• Dehydrogenase activity is a general indicator of microbial activity in the soil. Some organophosphates have been shown to inhibit dehydrogenase activity, suggesting a reduction in overall microbial respiration.

• Urease is involved in the nitrogen cycle, catalyzing the hydrolysis of urea (B33335) to ammonia. The impact of organophosphates on urease activity can be variable, with some studies reporting inhibition and others showing little to no effect.

• Phosphatases (both acid and alkaline) are crucial for the mineralization of organic phosphorus, making it available to plants. The effect of organophosphates on phosphatase activity is also not uniform and can depend on the specific compound, soil type, and concentration.

Experimental Protocols

This section details the methodologies commonly employed in the study of cadusafos's effects on soil microbial communities.

Determination of Cadusafos Degradation in Soil

Objective: To quantify the rate of cadusafos degradation in soil and determine its half-life.

Materials:

• Test soil, sieved (<2 mm)

• Analytical grade cadusafos

• Appropriate solvent (e.g., acetone)

• Incubation chambers

• Gas chromatograph (GC) with a suitable detector (e.g., nitrogen-phosphorus detector - NPD) or high-performance liquid chromatograph (HPLC)

• Sterile water

• Autoclave

Procedure:

• Soil Preparation: The soil is air-dried and sieved. Its physicochemical properties (pH, organic matter content, texture) are determined. For sterile controls, a portion of the soil is autoclaved.

• Cadusafos Application: A stock solution of cadusafos is prepared in a suitable solvent. The solution is applied to the soil to achieve the desired concentration, ensuring even distribution. The solvent is allowed to evaporate.

• Incubation: The treated soil is brought to a specific moisture content (e.g., 60% of water-holding capacity) and placed in incubation chambers. The incubation is carried out at a constant temperature (e.g., 25°C) in the dark.

• Sampling: Soil samples are collected at regular intervals (e.g., 0, 1, 3, 7, 14, 21, 28, and 42 days).

• Extraction: Cadusafos is extracted from the soil samples using an appropriate solvent (e.g., acetone (B3395972) or a mixture of acetone and hexane) through methods like sonication or shaking.

• Analysis: The concentration of cadusafos in the extracts is determined using GC-NPD or HPLC.

• Data Analysis: The degradation kinetics are modeled, and the half-life (t½) of cadusafos in the soil is calculated.

Phospholipid Fatty Acid (PLFA) Analysis

Objective: To assess the impact of cadusafos on the structure of the soil microbial community.

Materials:

• Freeze-dryer

• Chloroform, methanol, and phosphate (B84403) buffer for lipid extraction

• Silica (B1680970) gel columns for lipid fractionation

• Toluene and methanolic KOH for methylation

• Gas chromatograph with a flame ionization detector (GC-FID)

• PLFA standards

Procedure:

• Lipid Extraction: Lipids are extracted from freeze-dried soil samples using a one-phase extraction with a chloroform:methanol:phosphate buffer mixture.

• Lipid Fractionation: The extracted lipids are fractionated on silica gel columns to separate neutral lipids, glycolipids, and phospholipids (B1166683).

• Methylation: The phospholipids are subjected to mild alkaline methanolysis to convert the fatty acids into fatty acid methyl esters (FAMEs).

• Analysis: The FAMEs are analyzed by GC-FID. The resulting peaks are identified and quantified by comparison with known standards.

• Data Analysis: The abundance of different microbial groups (e.g., bacteria, fungi, actinomycetes) is estimated based on the presence and concentration of specific biomarker fatty acids. The fungal-to-bacterial ratio is calculated.

Soil Enzyme Assays

Dehydrogenase Activity:

• Soil is incubated with 2,3,5-triphenyltetrazolium chloride (TTC).

• The triphenyl formazan (B1609692) (TPF) produced is extracted with methanol.

• The concentration of TPF is determined spectrophotometrically at 485 nm.

Urease Activity:

• Soil is incubated with a urea solution.

• The amount of ammonium (B1175870) released is determined by steam distillation with magnesium oxide or by a colorimetric method.

Phosphatase Activity:

• Soil is incubated with p-nitrophenyl phosphate.

• The p-nitrophenol released is extracted and measured spectrophotometrically at 400 nm.

Visualizations

Caption: Microbial degradation pathway of Cadusafos in the soil environment.

Caption: Logical flow of Cadusafos's potential impacts on the soil microbial community and its functions.

Conclusion

The application of cadusafos for pest management introduces a chemical stressor to the soil ecosystem. While soil microorganisms, particularly certain bacteria and fungi, have demonstrated the capacity to degrade this pesticide, its presence can have broader implications for the microbial community. The available evidence, largely drawn from studies on other organophosphates, suggests that cadusafos has the potential to alter the structure and reduce the biomass of the soil microbial community, as well as inhibit the activity of key soil enzymes involved in nutrient cycling.

Further research is critically needed to provide specific quantitative data on the effects of cadusafos on these important soil health indicators. Such studies will enable a more comprehensive risk assessment and inform the development of sustainable agricultural practices that minimize the non-target impacts of this and other pesticides. For researchers and drug development professionals, understanding these complex interactions is essential for the development of more environmentally benign pest control solutions.

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of Cadusafos Residues in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cadusafos is a broad-spectrum nematicide and insecticide used to control pests in various agricultural settings.[1] Its persistence in soil and potential for environmental contamination necessitate robust and sensitive analytical methods for the detection of its residues. These application notes provide detailed protocols for the extraction, cleanup, and quantification of cadusafos in soil matrices using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods Overview

The determination of cadusafos residues in complex matrices like soil requires highly selective and sensitive analytical techniques. Gas chromatography and liquid chromatography coupled with mass spectrometry are the preferred methods due to their ability to provide accurate quantification and confirmation of the analyte's identity.

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique offers high sensitivity and selectivity for volatile and semi-volatile compounds like cadusafos. It is a well-established method for pesticide residue analysis in environmental samples.[2][3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is suitable for a wide range of pesticide compounds, including those that are thermally labile or less volatile. It provides excellent sensitivity and is often used in multi-residue methods.[4][5][6]

The choice of method may depend on the specific laboratory equipment available, the required limits of detection, and the number of samples to be analyzed.

Quantitative Data Summary

The following table summarizes the performance characteristics of the analytical methods for cadusafos detection in soil, compiled from various validation studies.

Parameter	GC-MS/MS	LC-MS/MS	Reference
Limit of Quantification (LOQ)	0.01 mg/kg	0.1 to 43.9 µg/kg (for a multi-residue method)	[2]
Recovery	70-120%	63.2 to 113.8%	[2][5]
Relative Standard Deviation (RSD)	< 20%	1.9 to 7.1%	[2][5]
Linearity (r²)	> 0.99	> 0.9990	[5]

Experimental Protocols

Protocol 1: Analysis of Cadusafos in Soil by GC-MS/MS

This protocol is based on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by GC-MS/MS analysis.

1. Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to ensure homogeneity.

• Weighing: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

• Hydration: Add 5 mL of Milli-Q water to the soil sample to facilitate extraction.[4] For dry samples, this step is crucial.[7]

• Extraction Solvent Addition: Add 10 mL of acetonitrile (B52724) (ACN) to the centrifuge tube.[3][4]

• Shaking: Cap the tube tightly and shake vigorously for 1 minute to ensure thorough mixing. For enhanced extraction efficiency, an automatic axial extractor can be used for 6 minutes at 25°C.[4]

• Salting-Out: Add 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl). This step helps to separate the acetonitrile layer from the aqueous layer.[7]

• Centrifugation: Shake the tube vigorously for 1 minute and then centrifuge at ≥4000 rpm for 5 minutes.[3]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer Supernatant: Transfer the upper acetonitrile layer to a 15 mL d-SPE tube containing 150 mg of primary secondary amine (PSA) and 900 mg of anhydrous MgSO₄. PSA is used to remove polar interferences.

• Vortex and Centrifuge: Vortex the d-SPE tube for 30 seconds and then centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is the final extract for GC-MS/MS analysis.

3. GC-MS/MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole GC/MS or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Volume: 1 µL.

• Inlet Temperature: 280°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp 1: 25°C/min to 150°C.

  • Ramp 2: 3°C/min to 200°C.

  • Ramp 3: 8°C/min to 280°C, hold for 10 minutes.

• MS/MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (m/z): To be determined based on cadusafos mass spectrum.

  • Product Ions (m/z): To be determined based on fragmentation of the precursor ion.

Protocol 2: Analysis of Cadusafos in Soil by LC-MS/MS

This protocol outlines a method for the analysis of cadusafos in soil using liquid chromatography-tandem mass spectrometry, which is particularly useful for multi-residue analysis.[5][6]

1. Sample Preparation and Extraction

The sample preparation and extraction steps are similar to the GC-MS/MS protocol, utilizing a QuEChERS-based approach.

• Follow steps 1.1 to 1.7 from Protocol 1.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Follow step 2.1 and 2.2 from Protocol 1.

3. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph: Sciex Exion HPLC or equivalent.[4]

• Mass Spectrometer: Sciex 6500+ Triple Quadrupole LC-MS/MS or equivalent.[4]

• Column: Zorbax Eclipse Plus C8 (1.8 µm, 2.1 mm x 100 mm) or equivalent.[4]

• Mobile Phase:

  • A: 0.1% Formic acid in water.[4]

  • B: Acetonitrile.[4]

• Flow Rate: 0.3 mL/min.[4]

• Gradient Program:

  • Initial: 10% B.

  • 0.5 min: 10% B.

  • 11.5 min: Linear gradient to 100% B.

  • Hold at 100% B for 4 min.

  • Return to initial conditions.[4]

• Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion > Product Ion (Quantifier): To be determined.

  • Precursor Ion > Product Ion (Qualifier): To be determined.

Diagrams

Caption: Workflow for Cadusafos Residue Analysis in Soil.

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. aensiweb.com [aensiweb.com]
• 3. agilent.com [agilent.com]
• 4. Validation of a quick and easy extraction method for the determination of emerging contaminants and pesticide residues in agricultural soils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. hpst.cz [hpst.cz]

Application Note: Quantification of Cadusafos using HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cadusafos is an organophosphate nematicide and insecticide used to control a variety of soil-dwelling pests.[1] Monitoring its residues in environmental and agricultural samples is crucial for ensuring food safety and environmental protection. This application note provides a detailed protocol for the quantification of Cadusafos using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The described method is based on the widely adopted QuEChERS sample preparation technique followed by sensitive and selective MS/MS detection, making it suitable for trace-level analysis in complex matrices such as soil, fruits, and vegetables.

Experimental Protocol

This protocol is a comprehensive guide for the extraction and analysis of Cadusafos.

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a streamlined approach for the extraction of pesticide residues from various food and environmental matrices.

• Homogenization : Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube. For dry samples, it may be necessary to add a small amount of water to achieve a good extraction efficiency.

• Extraction : Add 10 mL of acetonitrile (B52724) to the centrifuge tube. Cap the tube and shake vigorously for 1 minute to ensure thorough mixing.

• Salting-Out : Add a pre-packaged salt mixture, typically containing 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl), to the tube. Immediately cap and shake vigorously for 1 minute. The salts aid in the phase separation between the aqueous and organic layers and drive the analyte into the acetonitrile layer.

• Centrifugation : Centrifuge the tube at ≥3000 rpm for 5 minutes. This will result in a clear separation of the acetonitrile supernatant from the aqueous and solid sample debris.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup : Transfer an aliquot of the acetonitrile supernatant (e.g., 1 mL) to a 2 mL microcentrifuge tube containing a d-SPE mixture. A common mixture for general pesticide analysis includes 150 mg of anhydrous MgSO₄, 50 mg of primary secondary amine (PSA) sorbent, and 50 mg of C18 sorbent. PSA removes polar interferences, while C18 removes non-polar interferences.

• Final Centrifugation : Vortex the d-SPE tube for 30 seconds and then centrifuge at high speed (e.g., >10,000 rpm) for 2 minutes.

• Sample for Analysis : Carefully collect the final acetonitrile extract, filter it through a 0.22 µm syringe filter, and transfer it to an autosampler vial for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

The analysis is performed using a liquid chromatograph coupled to a triple quadrupole mass spectrometer.

HPLC Conditions:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

MS/MS Conditions:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Gas	Nitrogen
Desolvation Temp.	400 °C
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

The following MRM transitions are recommended for the quantification and confirmation of Cadusafos.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Cadusafos	271.1	159.0	100	16	Quantification
Cadusafos	271.1	131.0	100	22	Confirmation
Cadusafos	271.0	97.0	100	34	Confirmation

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the method, based on typical validation results for multi-residue pesticide analysis methods compliant with SANTE guidelines.[2][3]

Parameter	Expected Performance
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.5 - 2.0 µg/kg (matrix dependent)
Limit of Quantification (LOQ)	1.0 - 5.0 µg/kg (matrix dependent)
Recovery	70 - 120%
Precision (RSD)	< 20%

Visualizations

Caption: Experimental workflow for Cadusafos quantification.

Caption: Logical flow of Cadusafos analysis in an HPLC-MS/MS system.

References

• 1. fao.org [fao.org]
• 2. Validation and Simultaneous Monitoring of 311 Pesticide Residues in Loamy Sand Agricultural Soils by LC-MS/MS and GC-MS/MS, Combined with QuEChERS-Based Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Determination of Cadusafos in Water by Gas Chromatography

AN-GC-028

Target Audience: Researchers, scientists, and drug development professionals.

Summary

This application note details a robust and sensitive method for the quantitative analysis of Cadusafos, an organophosphorus nematicide and insecticide, in water samples. The protocol employs solid-phase extraction (SPE) for sample cleanup and concentration, followed by analysis using gas chromatography (GC) coupled with either a Nitrogen-Phosphorus Detector (NPD) or a Mass Spectrometer (MS). This method is suitable for monitoring Cadusafos residues in various water sources, including surface water, groundwater, and drinking water, to ensure compliance with regulatory limits.

Introduction

Cadusafos is a widely used pesticide for controlling nematodes and soil insects in various agricultural settings.[1] Its potential to contaminate water sources through runoff and leaching necessitates reliable analytical methods for its detection at trace levels. Gas chromatography is a powerful technique for the separation and quantification of volatile and semi-volatile organic compounds like Cadusafos.[2] This application note provides a detailed protocol for the extraction and GC analysis of Cadusafos in water, offering high sensitivity and selectivity.

Experimental Protocol

Sample Preparation: Solid-Phase Extraction (SPE)

A dispersive solid-phase extraction (dSPE) method using multiwalled carbon nanotubes (MWCNTs) is recommended for the extraction and preconcentration of Cadusafos from water samples.[3]

Materials:

• Water sample (200 mL)

• Multiwalled carbon nanotubes (MWCNTs) (130 mg)

• Dichloromethane (B109758) (25 mL for run-off and tap water, 30 mL for mineral water)

• pH adjustment solution (if necessary)

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Autosampler vials

Procedure:

• Adjust the pH of the 200 mL water sample to 6.0.

• Add 130 mg of MWCNTs to the water sample.

• Vortex the mixture vigorously for 5 minutes to ensure thorough mixing and adsorption of Cadusafos onto the MWCNTs.

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet the MWCNTs.

• Decant and discard the supernatant.

• Add the appropriate volume of dichloromethane to the pellet (25 mL or 30 mL depending on the water type) to elute the Cadusafos.

• Vortex for 2 minutes to ensure complete elution.

• Centrifuge at 4000 rpm for 5 minutes.

• Carefully transfer the dichloromethane supernatant to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of a suitable solvent (e.g., ethyl acetate (B1210297) or toluene) for GC analysis.

• Transfer the final extract to an autosampler vial.

Gas Chromatography (GC) Analysis

Instrumentation:

A gas chromatograph equipped with either a Nitrogen-Phosphorus Detector (NPD) for selective detection of organophosphorus compounds or a Mass Spectrometer (MS) for definitive identification is suitable.

GC Conditions:

Parameter	GC-NPD	GC-MS
Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent	HP-5MS (30 m x 0.53 mm i.d., 0.25 µm film thickness)[4]
Injector	Splitless, 250°C	Splitless, 250°C
Injection Volume	1 µL	2 µL[4]
Carrier Gas	Helium, 1 mL/min	Helium, 1.1 mL/min[4]
Oven Program	70°C (hold 1.57 min), ramp to 280°C at 10°C/min, hold for 5 min[5]	80°C (hold 6 min), ramp to 215°C at 15°C/min (hold 1 min), then to 230°C at 5°C/min, and finally to 290°C at 5°C/min (hold 2 min)[4]
Detector	NPD, 300°C	MS, Transfer line 280°C, Ion source 230°C
MS Acquisition	-	Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM)

Data Presentation

The following table summarizes the validation data for a multi-residue method that includes Cadusafos.

Parameter	Value	Reference
Limit of Detection (LOD)	1.16 - 93.6 ng/L (for a group of 15 OPPs)	[3]
Recovery	67 - 107% (for a group of 15 OPPs)	[3]
Relative Standard Deviation (RSD)	<10.1% (for a group of 15 OPPs)	[3]
Maximum Observed Concentration	0.48 µg/L (in a banana plantation drainage canal)	[2]

Visualizations

Experimental Workflow

Caption: Workflow for Cadusafos analysis in water.

Principle of Gas Chromatography

Caption: Principle of Gas Chromatography analysis.

Conclusion

The described SPE-GC method provides a reliable and sensitive approach for the determination of Cadusafos in water samples. The use of dSPE with MWCNTs offers efficient extraction and preconcentration, while GC with NPD or MS ensures selective and accurate quantification. This application note serves as a comprehensive guide for laboratories involved in environmental monitoring and pesticide residue analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. researchgate.net [researchgate.net]
• 4. fortunejournals.com [fortunejournals.com]
• 5. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Testing Cadusafos Efficacy Against Meloidogyne spp.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for evaluating the efficacy of the nematicide Cadusafos against root-knot nematodes of the genus Meloidogyne. The protocols cover both in vitro and in vivo experimental setups to determine the impact of Cadusafos on nematode mortality, egg hatching, and its ability to protect host plants.

Introduction to Cadusafos

Cadusafos is a broad-spectrum organophosphate nematicide and insecticide.[1][2] Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system of nematodes.[2][3] This inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting in excessive nerve stimulation, paralysis, and ultimately, death of the nematode.[3] Cadusafos is active against a wide range of plant-parasitic nematodes, with notable efficacy against the economically important Meloidogyne and Globodera genera.[1] It acts on contact and through ingestion by the nematodes.[1] Studies have also indicated that Cadusafos possesses ovicidal (egg-killing) properties against certain nematode species.[1][4]

Quantitative Data Summary

The following tables summarize the efficacy of Cadusafos against Meloidogyne spp. based on available research data.

Table 1: In Vitro Efficacy of Cadusafos against Meloidogyne incognita

Concentration	Exposure Time	Juvenile Mortality (%)	Egg Hatching Inhibition (%)
0.25%	Not Specified	57.3%	Not Specified
0.5%	Not Specified	72.0%	Not Specified
1.0%	Not Specified	100%	Effective Inhibition

Data sourced from a study on M. incognita on tomato.[5]

Table 2: In Vivo Efficacy of Cadusafos against Meloidogyne javanica on Olive Seedlings

Nematicide	Concentration	Reduction in Nematode Population (%)
Cadusafos	8 ppm	79.24%
Aldicarb	8 ppm	Not Specified
Enzone	8 ppm	50.38%
Oxamyl	8 ppm	Not Specified

Data from a greenhouse study on olive seedlings.[6]

Experimental Protocols

In Vitro Assays

These assays are designed to directly assess the toxicity of Cadusafos to Meloidogyne eggs and second-stage juveniles (J2).

• Egg Extraction: Collect egg masses from the roots of heavily infected host plants (e.g., tomato, brinjal).[5] Dissolve the gelatinous matrix of the egg masses in a 0.5% sodium hypochlorite (B82951) (NaOCl) solution for 2-5 minutes to release the eggs.

• Egg Suspension: Immediately pour the egg suspension through a series of nested sieves (e.g., 75 µm, 45 µm, and 25 µm) and rinse thoroughly with sterile distilled water to remove the NaOCl.

• Juvenile Hatching: Place the collected eggs in a Baermann funnel or on a fine sieve in a petri dish with a small amount of water to hatch. Collect freshly hatched J2s within 48 hours for mortality assays.

• Prepare Cadusafos Solutions: Prepare a stock solution of Cadusafos and make serial dilutions to achieve the desired test concentrations (e.g., 0.25%, 0.5%, 1.0%).[5] Use a suitable solvent and a surfactant if necessary, and include a solvent-only control.

• Exposure: Pipette 1 ml of a nematode suspension (containing approximately 100 J2s) into each well of a 24-well plate. Add 1 ml of the respective Cadusafos concentration to each well. Include a control with sterile distilled water.

• Incubation: Incubate the plates at a constant temperature (e.g., 25-28°C) for 24, 48, and 72 hours.

• Assessment: After each incubation period, count the number of dead juveniles under an inverted microscope. Nematodes are considered dead if they are immobile and do not respond to probing with a fine needle.

• Data Analysis: Calculate the percentage of mortality for each concentration and exposure time, correcting for any mortality in the control using Abbott's formula.

• Exposure: Place approximately 250 eggs in a small petri dish or a multi-well plate containing different concentrations of Cadusafos solution.[4] Include a control with sterile distilled water.

• Incubation: Incubate the plates at 25-28°C.

• Assessment: After a set period (e.g., 7-14 days), count the number of hatched juveniles in each treatment.

• Data Analysis: Calculate the percentage of egg hatching inhibition for each concentration compared to the control.

In Vivo Greenhouse/Pot Assay

This assay evaluates the efficacy of Cadusafos in protecting a host plant from Meloidogyne infection in a controlled environment.

• Plant Propagation: Grow susceptible host plant seedlings (e.g., tomato cv. Rutgers) in sterilized soil or a sand-soil mixture in individual pots.

• Cadusafos Application: Apply Cadusafos to the soil at the recommended rates. This can be done by incorporating granular formulations into the soil before planting or by drenching the soil with a liquid formulation.[1]

• Nematode Inoculation: A week after nematicide application, inoculate each plant with a known number of Meloidogyne J2s (e.g., 500-2000 per pot) by pipetting the suspension into holes made in the soil around the plant's root zone.

• Experimental Design: The experiment should be laid out in a completely randomized design with multiple replications for each treatment (including an untreated, inoculated control and an untreated, non-inoculated control).

• Growth Conditions: Maintain the plants in a greenhouse with controlled temperature (25-30°C) and adequate watering and lighting.

• Data Collection (45-60 days after inoculation):

  • Plant Growth Parameters: Measure plant height, shoot fresh and dry weight, and root fresh and dry weight.

  • Root Galling Index: Carefully wash the roots and rate the degree of galling on a scale of 0-5 or 0-10, where 0 represents no galls and the highest value represents severe galling.

  • Nematode Population Assessment:

    • Count the number of egg masses on the roots (staining with phloxine B can aid visualization).

    • Extract and count the number of J2s from a subsample of soil from each pot using a Baermann funnel or other extraction techniques.

    • Extract and count the number of eggs and juveniles from the root system.

• Data Analysis: Statistically analyze the data to determine significant differences between treatments for all measured parameters.

Visualizations

Caption: Experimental workflow for evaluating Cadusafos efficacy.

Caption: Mode of action of Cadusafos as an AChE inhibitor.

References

• 1. wminagric.gr [wminagric.gr]
• 2. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 3. Cadusafos - Wikipedia [en.wikipedia.org]
• 4. In-vitro and In-vivo management of Meloidogyne incognita (Kofoid and White) Chitwood and Rhizoctonia bataticola (Taub.) Butler in cotton using organic’s - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]

Application Notes and Protocols for the Extraction of Cadusafos from Plant Tissues

Introduction

Cadusafos is a broad-spectrum organophosphate nematicide and insecticide used to control pests in various agricultural crops.[1] Due to its toxicity, monitoring its residue levels in plant tissues is crucial for ensuring food safety and environmental protection.[2] This document provides detailed application notes and protocols for the extraction of Cadusafos from plant tissues, intended for researchers, scientists, and professionals in drug development and food safety analysis. The methodologies described are based on established and validated analytical procedures.

Data Presentation: Quantitative Analysis of Cadusafos Extraction

The efficiency of an extraction method is determined by its recovery rate, limit of detection (LOD), and limit of quantification (LOQ). The following table summarizes quantitative data for different extraction methods applied to various plant matrices.

Plant Matrix	Extraction Method	Recovery (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Banana	PAM Method 232.4	99 - 112	-	-	[3]
Banana	Ethyl Acetate (B1210297) Extraction	-	<0.005 ppm	-	[2]
Potato	Methanol/Water Extraction	-	-	0.02	[4]
Radix astragali	MAE-D-SFE	-	-	-	[5]
Fruits & Vegetables	QuEChERS	90 - 105	0.01 µg/g	-	[6]
Fruits & Vegetables	Modified QuEChERS	83.1 - 123.5	0.01	-	[7]

Experimental Protocols

This section provides detailed step-by-step protocols for the most common and effective methods for extracting Cadusafos from plant tissues.

Protocol 1: Luke Method (PAM Method 232.4) for Non-Fatty Samples

This multi-residue method is suitable for a range of non-ionic pesticides, including Cadusafos, in non-fatty food products.[3]

1. Sample Preparation:

• Weigh a representative portion of the plant tissue sample (e.g., 100 g of banana pulp).

• Homogenize the sample using a high-speed blender until a uniform consistency is achieved.

2. Extraction:

• To the homogenized sample, add 200 mL of acetone (B3395972).

• Blend at high speed for 2 minutes.

• Filter the mixture through a Büchner funnel with suction.

• Rinse the blender with two 25 mL portions of acetone and pour the rinsings through the funnel.

3. Liquid-Liquid Partitioning:

• Transfer the acetone extract to a 1 L separatory funnel.

• Add 100 mL of petroleum ether and 100 mL of dichloromethane.

• Shake vigorously for 1 minute.

• Add 600 mL of distilled water and shake gently for 30 seconds.

• Allow the layers to separate. Drain the lower aqueous layer and discard.

• Pass the organic layer through a column of anhydrous sodium sulfate (B86663) to remove residual water.

4. Concentration and Analysis:

• Concentrate the extract to a suitable volume (e.g., 5 mL) using a rotary evaporator.

• The resulting extract is ready for determination by gas chromatography (GC) with a suitable detector, such as a flame photometric detector (FPD) or a nitrogen-phosphorus detector (NPD).[3]

Diagram: Luke Method Workflow

Caption: Workflow for Cadusafos extraction using the Luke Method.

Protocol 2: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted technique for pesticide residue analysis in a variety of food matrices, including fruits and vegetables.[6][8][9]

1. Sample Preparation:

• Weigh 10-15 g of a homogenized plant tissue sample into a 50 mL centrifuge tube.

• For dry commodities, pre-wet the sample with a defined amount of water.[8]

2. Extraction and Partitioning:

• Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

• Add the appropriate QuEChERS extraction salts. A common formulation includes 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate.[8]

• Immediately shake the tube vigorously for 1 minute.

• Centrifuge at ≥3000 g for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer (e.g., 1 mL) to a d-SPE cleanup tube.

• The d-SPE tube contains a mixture of sorbents to remove interfering matrix components. A common mixture for general fruits and vegetables is 150 mg MgSO₄, 25 mg Primary Secondary Amine (PSA), and 25 mg C18.[8]

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge for 5 minutes at ≥3000 g.

4. Analysis:

• The resulting supernatant is ready for analysis by GC-MS or LC-MS/MS. For LC-MS/MS analysis, the extract may need to be diluted.[8]

Diagram: QuEChERS Method Workflow

Caption: Workflow for Cadusafos extraction using the QuEChERS method.

Protocol 3: Ethyl Acetate Extraction for Banana

This method is a more traditional solvent extraction procedure specifically applied to banana matrices.[10]

1. Sample Preparation:

• Weigh a representative sample of banana (e.g., pulp or peel).

• Homogenize the sample to a fine pulp.

2. Extraction:

• Blend the homogenized sample with ethyl acetate.

• Add anhydrous sodium sulfate to the mixture to absorb water.

• Continue to macerate and then filter the mixture through glass wool.

3. Cleanup:

• Concentrate the filtrate using a rotary evaporator.

• Dissolve the residue in hexane.

• Further cleanup can be achieved using a chromatographic column packed with a suitable sorbent (e.g., silica (B1680970) gel).

4. Analysis:

• The final extract is analyzed by gas chromatography.

Diagram: Ethyl Acetate Extraction Workflow

Caption: Workflow for Cadusafos extraction from banana using ethyl acetate.

The choice of extraction method for Cadusafos from plant tissues depends on the specific matrix, available equipment, and the desired analytical throughput. The Luke method provides a robust, traditional approach, while the QuEChERS method offers a more rapid and high-throughput alternative with reduced solvent consumption. For specific commodities like bananas, a targeted ethyl acetate extraction can also be effective. Proper validation of the chosen method is essential to ensure accurate and reliable quantification of Cadusafos residues.

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. epa.gov [epa.gov]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]
• 5. 硫线磷 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 6. Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan [scirp.org]
• 7. ikm.org.my [ikm.org.my]
• 8. gcms.cz [gcms.cz]
• 9. ijesd.org [ijesd.org]
• 10. fao.org [fao.org]

Application Notes and Protocols for Bioassay Development in Cadusafos Resistance Monitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cadusafos is an organophosphate nematicide and insecticide that functions by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system of target organisms.[1] This inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting in excessive nerve stimulation, paralysis, and ultimately, death of the nematode.[1] While effective, the potential for resistance development in target nematode populations, such as the economically significant root-knot nematode (Meloidogyne spp.), necessitates robust monitoring strategies. These application notes provide detailed protocols for conducting bioassays to assess the susceptibility of nematode populations to Cadusafos and to monitor for the emergence of resistance.

Data Presentation

Table 1: Mortality of Meloidogyne incognita Juveniles (J2) Exposed to Cadusafos

This table summarizes the juvenile mortality of Meloidogyne incognita at various concentrations of Cadusafos and exposure times. The data indicates a dose- and time-dependent response.

Cadusafos Concentration	12 hours	24 hours	48 hours
1.00%	100%	100%	100%
0.50%	72%	Not specified	100%
0.25%	57.3%	Not specified	84.7%

Data adapted from a study on the efficacy of Cadusafos against M. incognita. The original study used percentage concentrations of a commercial formulation (Rugby®). It is crucial to determine the exact molar concentration of the active ingredient for precise LC50 calculations in your own experiments.[2]

Table 2: Lethal Concentration (LC50) Values for Nematicides against Meloidogyne incognita

Nematicide	LC50 (mg L-1)	LC90 (mg L-1)	Target Organism	Exposure Time
Cadusafos	Not specified	Not specified	Meloidogyne incognita (J2)	48 hours
Emamectin (B195283) benzoate (B1203000)	Not specified	Not specified	Meloidogyne incognita (J2)	48 hours

Note: A specific study provided LC50 and LC90 values for emamectin benzoate but not for cadusafos in the same context.[3] Establishing a baseline LC50 for a known susceptible population is a critical first step in any resistance monitoring program.

Experimental Protocols

Protocol 1: In Vitro Mortality Bioassay for Meloidogyne incognita Juveniles (J2)

This protocol details a laboratory-based assay to determine the direct toxicity of Cadusafos to second-stage juveniles (J2) of Meloidogyne incognita.

Materials:

• Technical grade Cadusafos

• Acetone (for stock solution)

• Sterile distilled water

• Multi-well cell culture plates (24 or 96-well)

• Micropipettes and sterile tips

• Stereomicroscope

• Meloidogyne incognita J2 suspension (freshly hatched)

• Incubator

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Cadusafos in acetone. The concentration should be high enough to allow for serial dilutions.

• Serial Dilutions: Perform serial dilutions of the Cadusafos stock solution in sterile distilled water to achieve a range of desired test concentrations. A solvent control (acetone in water at the highest concentration used in the dilutions) and a negative control (sterile distilled water only) must be included.

• Nematode Suspension: Adjust the concentration of the freshly hatched J2 suspension to approximately 100-200 J2s per 100 µL of sterile distilled water.

• Assay Setup:

  • Pipette 100 µL of each Cadusafos dilution into the wells of a multi-well plate.

  • Add 100 µL of the J2 suspension to each well.

  • Each concentration and control should be replicated at least three times.

• Incubation: Incubate the plates at a constant temperature (e.g., 25-28°C) in the dark.

• Mortality Assessment:

  • At predetermined time points (e.g., 24, 48, and 72 hours), observe the nematodes under a stereomicroscope.

  • Nematodes that are straight and unresponsive to gentle probing with a fine needle are considered dead. Coiled or moving nematodes are considered alive.

  • Count the number of dead and live nematodes in each well.

• Data Analysis:

  • Calculate the percentage of mortality for each concentration, correcting for control mortality using Abbott's formula if necessary.

  • Use probit analysis to determine the LC50 (lethal concentration required to kill 50% of the population) and its 95% confidence intervals.

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay

This biochemical assay can be used to investigate the mechanism of action of Cadusafos and to detect potential target-site resistance.

Materials:

• Meloidogyne incognita protein extract (from both susceptible and potentially resistant populations)

• Cadusafos solutions of varying concentrations

• Acetylthiocholine (B1193921) iodide (ATCI) - substrate

• 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate (B84403) buffer (pH 7.4)

• Microplate reader

• 96-well microplates

Procedure:

• Nematode Homogenization: Homogenize a known quantity of nematodes in ice-cold phosphate buffer. Centrifuge the homogenate and collect the supernatant containing the crude protein extract.

• Protein Quantification: Determine the total protein concentration of the extract using a standard method (e.g., Bradford assay).

• Assay Reaction:

  • In a 96-well microplate, add the nematode protein extract, DTNB solution, and the Cadusafos solution at various concentrations.

  • Include a control with no Cadusafos.

  • Pre-incubate the mixture for a defined period (e.g., 15-30 minutes) to allow for enzyme inhibition.

• Initiation of Reaction: Add the substrate, acetylthiocholine iodide, to each well to start the enzymatic reaction.

• Measurement: Immediately begin measuring the change in absorbance at 412 nm over time using a microplate reader. The rate of change in absorbance is proportional to the AChE activity.

• Data Analysis:

  • Calculate the rate of reaction for each Cadusafos concentration.

  • Determine the percent inhibition of AChE activity relative to the control.

  • Plot the percent inhibition against the logarithm of the Cadusafos concentration to determine the IC50 (concentration of inhibitor required to reduce enzyme activity by 50%).

  • Compare the IC50 values between susceptible and potentially resistant nematode populations. A significant increase in the IC50 value for a field population may indicate target-site resistance.

Visualization of Pathways and Workflows

Cadusafos Mode of Action and Resistance Pathway

Caption: Mechanism of Cadusafos and potential resistance pathways in nematodes.

Experimental Workflow for Cadusafos Resistance Monitoring

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing Cadusafos to Investigate Insecticide Resistance Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cadusafos is an organophosphate insecticide and nematicide that functions by inhibiting acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects and nematodes.[1] This mode of action makes it a valuable tool for studying the mechanisms of insecticide resistance. Understanding how target pests develop resistance to cadusafos can provide crucial insights into the broader challenges of organophosphate resistance, aiding in the development of more sustainable pest management strategies and novel resistance-breaking insecticides.

These application notes provide a framework for using cadusafos to investigate the primary mechanisms of insecticide resistance: target-site resistance and metabolic resistance.

Key Resistance Mechanisms to Cadusafos

Insecticide resistance is a complex phenomenon that can arise from several molecular adaptations. For organophosphates like cadusafos, the principal mechanisms include:

• Target-Site Resistance: This typically involves mutations in the gene encoding acetylcholinesterase (AChE), the target of cadusafos. These mutations can alter the enzyme's structure, reducing its sensitivity to inhibition by the insecticide.

• Metabolic Resistance: This mechanism involves the enhanced detoxification of the insecticide by various enzyme systems before it can reach its target site. The primary enzyme families implicated in organophosphate resistance are:

  • Esterases (ESTs): These enzymes can hydrolyze the ester bonds present in organophosphate insecticides, rendering them non-toxic.[2][3][4]

  • Cytochrome P450 monooxygenases (P450s): This large family of enzymes can metabolize insecticides through oxidative reactions.[5][6][7]

  • Glutathione (B108866) S-transferases (GSTs): These enzymes conjugate glutathione to the insecticide, increasing its water solubility and facilitating its excretion.[8][9][10][11][12]

Data Presentation: Quantifying Resistance to Cadusafos

Quantifying the level of resistance is a critical first step in any resistance study. This is typically achieved through bioassays to determine the concentration of the insecticide required to kill a certain percentage of the test population. The resistance ratio (RR) is then calculated by comparing the tolerance of a field-collected or resistant population to a susceptible laboratory strain.

Table 1: Example Lethal Concentration (LC50) Values and Resistance Ratios for Cadusafos in a Hypothetical Insect Population

Strain	LC50 (µg/ml) [95% CI]	Resistance Ratio (RR) at LC50
Susceptible Lab Strain	0.5 [0.4-0.6]	1.0
Field Population A	5.0 [4.5-5.5]	10.0
Field Population B	25.0 [22.0-28.0]	50.0
Field Population C	1.0 [0.8-1.2]	2.0

Table 2: Example Inhibitory Concentration (IC50) Values for Acetylcholinesterase Inhibition by Cadusafos

Strain	AChE IC50 (nM) [95% CI]	Resistance Ratio (RR) at IC50
Susceptible Lab Strain	10 [8-12]	1.0
Resistant Strain (with target-site mutation)	100 [90-110]	10.0

Table 3: Example Enzyme Activities in Susceptible and Cadusafos-Resistant Strains

Strain	Esterase Activity (nmol/min/mg protein)	P450 Activity (pmol/min/mg protein)	GST Activity (nmol/min/mg protein)
Susceptible Lab Strain	10 ± 2	50 ± 8	20 ± 3
Resistant Strain (Metabolic Resistance)	50 ± 5	200 ± 20	80 ± 10

Experimental Protocols

The following protocols provide detailed methodologies for key experiments to investigate cadusafos resistance mechanisms.

Protocol 1: Insecticide Susceptibility Bioassay using the Leaf-Dip Method

This protocol determines the toxicity of cadusafos to a target insect pest and allows for the calculation of LC50 values.

Materials:

• Technical grade cadusafos

• Acetone (B3395972) (analytical grade)

• Triton X-100 or other suitable surfactant

• Distilled water

• Leaf discs from the host plant

• Petri dishes with moistened filter paper

• Fine paintbrush

• Beakers and volumetric flasks

• Pipettes

• Insect rearing cages

• Susceptible and field-collected insect populations

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of cadusafos (e.g., 1000 µg/ml) in acetone.

• Preparation of Serial Dilutions: Prepare a series of dilutions of cadusafos from the stock solution using distilled water containing a surfactant (e.g., 0.1% Triton X-100). A typical concentration range might be 0.1, 0.5, 1, 5, 10, 50, and 100 µg/ml. A control solution with only distilled water and surfactant should also be prepared.

• Leaf Disc Treatment: Dip leaf discs (of a consistent size) into each insecticide dilution for 10-20 seconds with gentle agitation. Allow the leaf discs to air dry completely.

• Insect Exposure: Place one treated leaf disc into each petri dish. Introduce a known number of insects (e.g., 20 third-instar larvae) onto the leaf disc using a fine paintbrush.

• Incubation: Maintain the petri dishes at a constant temperature and humidity suitable for the insect species (e.g., 25 ± 1°C, 60-70% RH) with a set photoperiod.

• Mortality Assessment: Record mortality after 24, 48, and 72 hours. Insects that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Correct for control mortality using Abbott's formula if necessary. Analyze the dose-response data using probit analysis to determine the LC50 values and their 95% confidence intervals.

• Resistance Ratio Calculation: Calculate the resistance ratio (RR) by dividing the LC50 of the field population by the LC50 of the susceptible laboratory strain.[13]

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay

This biochemical assay measures the sensitivity of AChE from susceptible and resistant insects to inhibition by cadusafos.

Materials:

• Insect heads (from susceptible and resistant strains)

• Phosphate (B84403) buffer (pH 7.5)

• Triton X-100

• Acetylthiocholine iodide (ATChI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Technical grade cadusafos

• Acetone or DMSO

• Microplate reader

• 96-well microplates

• Homogenizer

Procedure:

• Enzyme Preparation: Homogenize a known number of insect heads in ice-cold phosphate buffer containing 1% Triton X-100. Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C. The supernatant contains the AChE enzyme.

• Protein Quantification: Determine the protein concentration of the supernatant using a standard method (e.g., Bradford assay).

• Inhibitor Preparation: Prepare a series of dilutions of cadusafos in acetone or DMSO.

• Assay Reaction:

  • In a 96-well microplate, add a standardized amount of the enzyme preparation to each well.

  • Add the different concentrations of cadusafos to the wells and incubate for a set period (e.g., 20 minutes) at room temperature to allow for enzyme inhibition.

  • Initiate the reaction by adding a solution of ATChI and DTNB to each well.

• Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader. The rate of color change is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of AChE inhibition for each cadusafos concentration compared to a control without the inhibitor. Determine the IC50 value (the concentration of cadusafos that inhibits 50% of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[14][15][16][17][18]

Protocol 3: Metabolic Enzyme Assays

These assays measure the activity of key detoxification enzymes in susceptible and resistant insect strains.

A. Esterase (EST) Activity Assay

Materials:

• Insect homogenate (prepared as in Protocol 2)

• α-naphthyl acetate (B1210297) or β-naphthyl acetate (substrate)

• Fast Blue B salt or Fast Garnet GBC salt

• Phosphate buffer (pH 7.0)

Procedure:

• Add insect homogenate to a microplate well.

• Add the substrate solution (e.g., α-naphthyl acetate).

• Incubate at a specific temperature (e.g., 30°C) for a set time.

• Stop the reaction and develop the color by adding a solution of Fast Blue B salt.

• Measure the absorbance at a specific wavelength (e.g., 600 nm).

• Calculate the enzyme activity based on a standard curve of the product (e.g., α-naphthol).

B. Cytochrome P450 (P450) Activity Assay

Materials:

• Insect microsomes (prepared by ultracentrifugation of the homogenate)

• 7-ethoxycoumarin (substrate)

• NADPH

• Phosphate buffer (pH 7.2)

Procedure:

• Add insect microsomes to a microplate well.

• Add the substrate (7-ethoxycoumarin).

• Initiate the reaction by adding NADPH.

• Measure the increase in fluorescence (excitation at 390 nm, emission at 440 nm) over time, which corresponds to the formation of the fluorescent product 7-hydroxycoumarin.

• Calculate the enzyme activity based on a standard curve of 7-hydroxycoumarin.

C. Glutathione S-transferase (GST) Activity Assay

Materials:

• Insect homogenate (cytosolic fraction)

• 1-chloro-2,4-dinitrobenzene (CDNB) (substrate)

• Reduced glutathione (GSH)

• Phosphate buffer (pH 6.5)

Procedure:

• Add insect homogenate to a microplate well.

• Add GSH and CDNB.

• Measure the increase in absorbance at 340 nm over time, which corresponds to the formation of the GSH-CDNB conjugate.

• Calculate the enzyme activity using the extinction coefficient of the product.

Visualizations of Resistance Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the key concepts and workflows described in these application notes.

Caption: General workflow of cadusafos action in a susceptible insect.

Caption: Comparison of cadusafos interaction with susceptible vs. resistant AChE.

Caption: Overview of metabolic pathways involved in cadusafos detoxification.

Caption: Experimental workflow for investigating cadusafos resistance mechanisms.

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. [High esterases as mechanism of resistance to organophosphate insecticides in Aedes aegypti strains] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. repository.lsu.edu [repository.lsu.edu]
• 4. Memórias do Instituto Oswaldo Cruz - The classification of esterases: an important gene family involved in insecticide resistance - A review [memorias.ioc.fiocruz.br]
• 5. Cytochrome P450-dependent metabolism of caffeine in Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytochrome P450-Dependent Metabolism of Caffeine in Drosophila melanogaster | PLOS One [journals.plos.org]
• 7. The Role of Insect Cytochrome P450s in Mediating Insecticide Resistance [mdpi.com]
• 8. Functional and Structural Diversity of Insect Glutathione S-transferases in Xenobiotic Adaptation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of Insect and Mammal Glutathione Transferases in Chemoperception [mdpi.com]
• 10. Insect glutathione transferases and insecticide resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. storedproductinsects.com [storedproductinsects.com]
• 14. Prediction of dose-dependent in vivo acetylcholinesterase inhibition by profenofos in rats and humans using physiologically based kinetic (PBK) modeling-facilitated reverse dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 16. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Comparison of the in vitro sensitivity of rat acetylcholinesterase to chlorpyrifos-oxon: what do tissue IC50 values represent? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Discovery of new acetylcholinesterase inhibitors for Alzheimer’s disease: virtual screening and in vitro characterisation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Field Trial Design for Evaluating Cadusafos Performance

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Cadusafos is an organophosphate chemical insecticide and nematicide used to control parasitic nematode populations and soil insects.[1] It is applied to various food crops, including bananas, tomatoes, citrus, and potatoes.[1][2][3] The primary mechanism of action for Cadusafos is the inhibition of the enzyme acetylcholinesterase (AChE).[1][4] By inhibiting AChE, Cadusafos causes an accumulation of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, leading to excessive nervous stimulation, respiratory failure, and eventual death of the target pest.[1][5]

These application notes provide a comprehensive framework for designing and executing a field trial to evaluate the efficacy of Cadusafos. The protocols herein detail the experimental design, application procedures, data collection methods, and safety considerations necessary for a robust scientific evaluation.

Mode of Action: Acetylcholinesterase Inhibition

Cadusafos acts by contact and ingestion.[2] As an organophosphate, it binds to the active site of acetylcholinesterase, effectively inactivating the enzyme.[1] This disruption of the normal nerve impulse transmission is lethal to target nematodes and insects.[5]

Caption: Cadusafos inhibits acetylcholinesterase, leading to acetylcholine buildup.

2.0 Experimental Objectives

The primary objectives of this field trial are:

• To determine the efficacy of different application rates of Cadusafos against target parasitic nematodes (e.g., Meloidogyne spp., Globodera spp.) and soil insects (e.g., wireworms, cutworms).[2]

• To assess the impact of Cadusafos application on crop yield and overall plant health.

• To evaluate any potential phytotoxic effects of Cadusafos on the test crop.[2]

• To compare the performance of Cadusafos with an untreated control and a standard commercial nematicide.

3.0 Materials and Methods

Test Materials

• Test Substance: Cadusafos (e.g., RUGBY® 10 G granular or RUGBY® 100 ME/EW liquid formulation).[2]

• Reference Substance: A registered commercial nematicide with a known efficacy profile for the target pests.

• Test Crop: A susceptible host crop relevant to the target pests (e.g., potatoes, tomatoes, bananas).[2]

Equipment

• Calibrated granule applicator or plot sprayer for test substance application.[6][7]

• Soil sampling probes or augers (5 cm diameter).[7]

• Sample bags and labels.

• Personal Protective Equipment (PPE) as per the product label.

• Plot marking stakes and measuring tapes.

• Harvesting and yield measurement equipment.

Site Selection

• Select a field with a known history of uniform infestation by the target nematode and/or soil insect species.

• Ensure the site has uniform soil type, topography, and cropping history.[8]

• The site should not have been treated with any nematicides in the previous growing season.

4.0 Experimental Protocols

The overall workflow for the field trial follows a structured sequence from site preparation to final data analysis.

Caption: Standard workflow for a nematicide efficacy field trial.

Experimental Design

• Design: The trial should be laid out in a Randomized Complete Block Design (RCBD).[6][9]

• Replicates: Each treatment should have a minimum of four to five replicates.[6][9][10]

• Plot Size: Individual plots should be a minimum of 20 m², for example, 4 rows wide by 5 meters long.[10] Data should be collected from the central two rows to minimize edge effects.[10]

• Buffer Zones: Maintain a buffer zone of at least 3 meters between plots to prevent cross-contamination.[6]

Treatments

The following treatments should be included:

• T1: Untreated Control

• T2: Cadusafos - Low Application Rate (as per label recommendations)

• T3: Cadusafos - High Application Rate (as per label recommendations)

• T4: Reference Nematicide (standard commercial product)

Application Protocol

• Calibration: All application equipment must be properly calibrated before use to ensure accurate delivery of the test substances.[11]

• Granular Application (e.g., Rugby® 10 G):

  • Uniformly distribute the granules on the soil surface at the specified rate (e.g., 40-50 kg/Ha ).[2]

  • Incorporate the granules into the soil to a depth of 25-30 cm, where the root system will develop.[2]

  • If mechanical incorporation is not feasible, apply irrigation to help diffuse the active ingredient into the soil.[2]

• Liquid Application (e.g., Rugby® 100 ME/EW):

  • Apply the product to the whole soil surface at the specified rate (e.g., 40-50 L/Ha) mixed with approximately 200 L of water.[2]

  • Incorporate either mechanically or with irrigation (e.g., small sprinklers).[2]

• Timing: Application should be made at or just before planting/transplanting the crop.[2]

Data Collection Protocols

4.4.1 Nematode Population Assessment

• Sampling Times: Collect soil and root samples at a minimum of three time points:

  • Prior to application (to establish baseline nematode populations).[10][12]

  • Mid-season (e.g., 6 weeks after emergence).[10]

  • At harvest (12 weeks after emergence or later).[10]

• Soil Sampling:

  • Within each plot, collect 15-20 soil cores (0-20 cm depth) in a zig-zag pattern from the root zone of the plants in the data rows.[7][13]

  • Combine the cores for each plot into a single composite sample.

• Nematode Extraction and Counting:

  • Use a standardized method, such as the Ludox centrifugation method, to extract nematodes from a subsample of soil (e.g., 100 cm³).[6][7]

  • Identify target nematode species and count them using a dissecting microscope.[7] Express results as nematodes per 100 cm³ of soil.

4.4.2 Soil Insect Pest Assessment

• Sampling Times: Count insects before application and at set intervals after, such as 1, 4, 7, and 14 days.[10]

• Method: Examine a set number of plants per plot (e.g., 12 plants) and assess damage or count live insects.[10] The specific method will depend on the target insect (e.g., bait traps for wireworms, visual inspection for cutworm damage).

4.4.3 Crop Yield Assessment

• At commercial maturity, harvest the central two rows of each plot.

• Record the total weight and/or number of marketable products (e.g., weight of potato tubers, number of tomato fruits).

4.4.4 Phytotoxicity Assessment

• Visually assess plants for any signs of phytotoxicity (e.g., stunting, chlorosis, necrosis, malformation) at 7 and 14 days after application.

• Use a rating scale (e.g., 0 = no injury, 10 = complete plant death) to quantify any observed damage.

5.0 Data Presentation and Analysis

All quantitative data should be summarized in tables for clear comparison between treatments.

Data Tables

Table 1: Nematode Population Density (Nematodes per 100 cm³ soil)

Treatment	Replicate	Pre-Application	Mid-Season	At Harvest
T1: Control	1
	2
	3
	4
T2: Cadusafos Low	1
	...
T3: Cadusafos High	1
	...
T4: Reference	1

| | ... | | | |

Table 2: Crop Yield Data

Treatment	Replicate	Marketable Yield ( kg/plot )	Non-Marketable Yield ( kg/plot )	Total Yield ( kg/plot )
T1: Control	1
	2
	3
	4
T2: Cadusafos Low	1
	...
T3: Cadusafos High	1
	...
T4: Reference	1

| | ... | | | |

Table 3: Phytotoxicity Ratings (0-10 Scale)

Treatment	Replicate	7 Days After Application	14 Days After Application
T1: Control	1
	...
T2: Cadusafos Low	1
	...
T3: Cadusafos High	1
	...
T4: Reference	1

| | ... | | |

Statistical Analysis

• The collected data should be subjected to Analysis of Variance (ANOVA) appropriate for a Randomized Complete Block Design.

• Treatment means should be separated using a suitable post-hoc test, such as Tukey's HSD or Fisher's LSD, at a significance level of p < 0.05.

6.0 Safety Precautions

Cadusafos is highly toxic to mammals, birds, and earthworms.[3] All personnel handling the product must wear appropriate PPE, including chemical-resistant gloves, coveralls, and respiratory protection. Follow all safety instructions and restrictions on the product label. Avoid application in conditions that might lead to drift or runoff.

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. wminagric.gr [wminagric.gr]
• 3. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 4. irac-online.org [irac-online.org]
• 5. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Nematode Field Study | ibacon GmbH [ibacon.com]
• 7. ibacon.com [ibacon.com]
• 8. csir.org.gh [csir.org.gh]
• 9. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 10. nda.gov.za [nda.gov.za]
• 11. trialsupplies.com.au [trialsupplies.com.au]
• 12. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 13. Project Details: Field Trials and Continued Surveys to Improve Management of Nematodes across DelMarva (2022) [soybeanresearchdata.com]

Technical Notes & Optimization

Troubleshooting Cadusafos Degradation in Laboratory Experiments: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cadusafos. The information is designed to address common challenges encountered during laboratory experiments focused on the degradation of this organophosphate nematicide.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of Cadusafos?

A1: Cadusafos primarily degrades through two main pathways: hydrolysis and oxidation. The initial step often involves the cleavage of the thio-(sec-butyl) group.[1][2] This results in the formation of key metabolites such as sec-butyl mercaptan and O-ethyl-S-(2-butyl) phosphorothioic acid (OSPA).[1][2][3] These intermediates are then further broken down into more polar and water-soluble compounds like hydroxy sulfones, phosphorothioic acids, and sulfonic acids.[2][3][4]

Q2: My Cadusafos solution appears stable with minimal degradation. What factors could be inhibiting its breakdown?

A2: Several factors can significantly slow down the degradation of Cadusafos in a laboratory setting:

• Absence of Microbial Activity: Microorganisms play a crucial role in the breakdown of Cadusafos.[5][6] If your experimental setup uses sterile conditions (e.g., autoclaved soil, sterile buffer), microbial degradation will be minimal.

• Low Temperatures: The rate of Cadusafos degradation is temperature-dependent, with slower degradation occurring at lower temperatures.[7][8]

• pH of the Medium: Cadusafos is relatively stable at a pH range of 5 to 9.[9] If your experimental medium is within this range, chemical hydrolysis will be slow.

• Lack of Light Exposure: Photodegradation can contribute to the breakdown of Cadusafos, although it is considered relatively stable to photolysis.[3] Experiments conducted in the dark will eliminate this degradation pathway.

Q3: I am observing faster-than-expected degradation of Cadusafos. What could be the cause?

A3: Accelerated degradation of Cadusafos can be attributed to several factors:

• Presence of Adapted Microorganisms: Soils with a history of Cadusafos application may contain microbial populations that have adapted to degrade it more rapidly, a phenomenon known as enhanced or accelerated biodegradation.[6][10]

• Elevated Temperatures: Higher temperatures increase the rate of both chemical and microbial degradation.[7][8]

• Exposure to Sunlight or UV Light: Direct exposure to sunlight or UV radiation can accelerate the photodegradation of Cadusafos.[7][8][11]

Q4: What are the major metabolites I should be looking for when analyzing Cadusafos degradation?

A4: The primary metabolites to monitor include O-ethyl-S-(2-butyl) phosphorothioic acid (OSPA), sec-butyl mercaptan, and their subsequent oxidation products like methyl sec-butyl sulfide, sulfoxide, and sulfone.[1][2] In plant metabolism studies, hydroxy-2-butyl-methylsulfone and its further oxidized forms are significant metabolites.[1][3]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
No or slow degradation observed	Sterile experimental conditions	Introduce a microbial source (e.g., non-sterile soil, activated sludge) if microbial degradation is the focus.
Low incubation temperature	Increase the incubation temperature to an optimal level for the expected degradation pathway (e.g., 25-35°C for microbial degradation).[7][8]
Inappropriate pH	Adjust the pH of the medium to be outside the stable range of 5-9 to promote chemical hydrolysis, if relevant to the study.
Lack of light	If studying photodegradation, ensure the experimental setup is exposed to a controlled light source (e.g., UV lamp, natural sunlight).
Rapid and complete degradation	Presence of highly adapted microbial consortia in the soil sample	Use sterilized soil as a control to confirm microbial involvement. Consider using a soil with no prior exposure to Cadusafos for baseline studies.
High incubation temperature	Lower the incubation temperature to slow down the degradation rate for better temporal analysis.
Photodegradation	Conduct experiments in the dark or use amber glassware to minimize light exposure if focusing on other degradation pathways.
Inconsistent results between replicates	Heterogeneity of the soil or microbial inoculum	Homogenize the soil or inoculum thoroughly before distributing it into experimental units.
Fluctuations in experimental conditions	Ensure consistent temperature, moisture, and light conditions across all replicates.
Analytical errors	Verify the extraction efficiency and analytical method (e.g., HPLC, GC-MS) for both the parent compound and its metabolites. Use internal standards for quantification.
Difficulty in detecting metabolites	Low concentration of metabolites	Concentrate the sample extract before analysis. Optimize the sensitivity of the analytical instrument.
Unsuitable analytical method	Ensure the chosen analytical method is appropriate for the polarity and volatility of the expected metabolites. For example, GC-MS may require derivatization for polar metabolites.[2]
Metabolites are bound to the soil matrix	Use more rigorous extraction methods (e.g., Soxhlet extraction, pressurized liquid extraction) to recover bound residues.

Quantitative Data Summary

The degradation of Cadusafos is often quantified by its half-life (DT50), the time it takes for 50% of the initial concentration to dissipate.

Table 1: Half-life of Cadusafos under Different Conditions

Condition	Matrix	Half-life (DT50)	Reference
Microbial Degradation	Liquid Mineral Medium with Pseudomonas sp.	29.77 days	[7]
Liquid Mineral Medium with Pleurotus sp.	91.47 days	[7]
Liquid Mineral Medium with Phanerochaete chrysosporium	24.82 days	[7]
Aerobic Soil (Silt Loam, Sandy Loam)	11 - 62 days	[3]
Thermal Degradation	-	1056.18 hours (at 25°C)	[7][8]
-	472.54 hours (at 35°C)	[7][8]
-	395.36 hours (at 45°C)	[7][8]
Photodegradation	Deionized Water	174 days	[1]
Deionized Water with 1% Acetone	115 days	[1]
UV Rays	7.33 hours	[7][8]
Sunlight	5.79 hours	[7][8]

Key Experimental Protocols

Protocol 1: General Aerobic Soil Degradation Study

• Soil Preparation: Obtain fresh soil samples. Sieve the soil (e.g., through a 2 mm mesh) to remove large debris and ensure homogeneity.

• Spiking: Treat a known mass of soil with a standard solution of Cadusafos in a suitable solvent (e.g., acetone). Allow the solvent to evaporate completely.

• Incubation: Place the treated soil in incubation vessels (e.g., flasks or microcosms). Adjust the soil moisture to a specific level (e.g., 50-60% of water holding capacity). Incubate at a constant temperature (e.g., 25°C) in the dark.

• Sampling: Collect soil subsamples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, and 60 days).

• Extraction: Extract Cadusafos and its metabolites from the soil samples using an appropriate solvent system (e.g., acetonitrile/water mixture) and extraction technique (e.g., shaking, sonication, or accelerated solvent extraction).

• Analysis: Analyze the extracts using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometry (MS) detector, or Gas Chromatography (GC) with a Flame Photometric Detector (FPD) or MS detector.

• Data Analysis: Determine the concentration of Cadusafos at each time point and calculate the degradation rate and half-life using first-order kinetics.

Visualizations

Caption: Simplified primary degradation pathway of Cadusafos.

Caption: Troubleshooting logic for unexpected Cadusafos degradation rates.

Caption: General workflow for a Cadusafos soil degradation experiment.

References

• 1. fao.org [fao.org]
• 2. Cadusafos - Wikipedia [en.wikipedia.org]
• 3. fao.org [fao.org]
• 4. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. wminagric.gr [wminagric.gr]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 10. Enhanced microbial degradation of cadusafos in soils from potato monoculture: demonstration and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [PDF] Formulation Dependent Degradation of Cadusafos: A Comparative Study under Thermal and Photolytic Conditions | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Cadusafos Extraction from High-Organic Matter Soil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of cadusafos from high-organic matter soil.

Frequently Asked Questions (FAQs)

Q1: Why is extracting cadusafos from high-organic matter soil challenging?

A1: High-organic matter soils, such as those with significant humic and fulvic acid content, present several challenges for pesticide extraction. These organic components can strongly adsorb pesticides like cadusafos, making their extraction difficult. Furthermore, co-extraction of these matrix components can interfere with chromatographic analysis, a phenomenon known as the matrix effect, which can lead to inaccurate quantification.

Q2: What are the most common methods for extracting cadusafos from soil?

A2: Commonly employed methods for pesticide residue extraction from soil include QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Accelerated Solvent Extraction (ASE), Soxhlet extraction, and ultrasonic-assisted extraction (UAE). The choice of method often depends on factors like sample throughput, solvent consumption, extraction efficiency, and available equipment.

Q3: What is the "matrix effect" and how does it affect cadusafos analysis?

A3: The matrix effect is the alteration of the analytical signal of a target analyte due to the presence of co-extracted compounds from the sample matrix. In the analysis of cadusafos from high-organic matter soil, co-extracted humic substances can either enhance or suppress the signal during Gas Chromatography (GC) or Liquid Chromatography (LC) analysis, leading to overestimation or underestimation of the actual concentration.

Q4: How can I minimize the matrix effect in my analysis?

A4: Several strategies can be employed to mitigate the matrix effect. These include optimizing the sample preparation procedure to reduce the co-extraction of interfering substances, using matrix-matched calibration standards, employing internal standards, and utilizing advanced analytical techniques like Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) which offer higher selectivity.

Q5: What are the typical analytical instruments used for cadusafos detection and quantification?

A5: Cadusafos is commonly analyzed by Gas Chromatography (GC) coupled with a Nitrogen-Phosphorus Detector (NPD) or a Mass Spectrometer (MS). Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is also a powerful technique for the determination of cadusafos and its metabolites.

Troubleshooting Guide

Low Recovery of Cadusafos

Symptom	Possible Cause	Suggested Solution
Low or no recovery of cadusafos from a high-organic matter soil sample.	Incomplete extraction due to strong adsorption. High organic matter content can bind cadusafos tightly.	1. Optimize Extraction Solvent: Use a more polar solvent or a mixture of polar and non-polar solvents. A common mixture is petroleum ether/acetone (2:1, v/v). For Accelerated Solvent Extraction (ASE), methanol (B129727) or a dichloromethane-acetone mixture (1:1, v/v) can be effective. 2. Increase Extraction Time/Temperature: For methods like Soxhlet or shaking, increase the extraction duration. For ASE, optimizing the temperature (e.g., 100-130°C) can improve recovery. 3. Sample Pre-treatment: Hydrating dry soil samples before extraction can improve efficiency. For a 3g air-dried soil sample, adding 7mL of water and allowing it to hydrate (B1144303) for 30 minutes before adding the extraction solvent is a recommended practice in QuEChERS.
Inefficient extraction method for the soil type.	1. Method Comparison: If consistently low recoveries are observed, consider switching to a more exhaustive extraction technique. For instance, ASE may offer better recoveries than traditional shaking methods for certain soil types. 2. Evaluate QuEChERS modifications: The standard QuEChERS protocol may need adjustments for high-organic matter soils. Different buffer systems or sorbents in the clean-up step might be necessary.
Degradation of Cadusafos during extraction.	1. Control Temperature: Avoid excessively high temperatures during extraction and solvent evaporation steps, as organophosphorus pesticides can be thermally labile. 2. pH control: Maintain a neutral or slightly acidic pH during extraction, as alkaline conditions can promote hydrolysis of cadusafos.

Poor Chromatographic Performance and Matrix Effects

Symptom	Possible Cause	Suggested Solution
Peak tailing, broadening, or splitting for cadusafos standard and samples.	Active sites in the GC system. Exposed silanol (B1196071) groups in the injector liner, column, or detector can interact with the analyte.	1. Use a Deactivated Liner: Employ a deactivated glass wool liner in the GC inlet. 2. Column Conditioning: Properly condition the GC column according to the manufacturer's instructions. 3. Analyte Protectants: Add analyte protectants to both standards and sample extracts to mask active sites.
Signal suppression or enhancement in sample chromatograms compared to solvent-based standards.	Matrix effect from co-extracted humic substances.	1. Matrix-Matched Calibration: Prepare calibration standards in a blank soil extract that has undergone the same extraction and clean-up procedure as the samples. 2. Use of Internal Standards: Add a suitable internal standard (e.g., a structurally similar organophosphate not present in the sample) to all samples and standards to compensate for signal variations. 3. Dilution of Extract: Diluting the final extract can reduce the concentration of interfering matrix components, although this may compromise the limit of detection.
High background noise or interfering peaks in the chromatogram.	Insufficient clean-up of the extract. High-organic matter soils require a robust clean-up step.	1. Dispersive Solid-Phase Extraction (dSPE) Optimization: In the QuEChERS method, use a combination of sorbents like PSA (primary secondary amine) to remove organic acids, C18 to remove non-polar interferences, and graphitized carbon black (GCB) to remove pigments and sterols. Note that GCB can also retain some planar pesticides. 2. Solid-Phase Extraction (SPE): Use SPE cartridges with sorbents like Florisil, silica, or alumina (B75360) for post-extraction clean-up.

Data Presentation

Table 1: Comparison of Extraction Methods for Organophosphorus Pesticides in Soil

Extraction Method	Matrix	Analyte(s)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
QuEChERS	Soil	12 multiclass pesticides	54 - 103	< 19
Traditional SLE	Soil	12 multiclass pesticides	40 - 91	< 19
Soxhlet	Soil	12 multiclass pesticides	12 - 92	< 19
QuEChERS	Soil	24 multiclass pesticides	27.3 - 120.9	< 20
Pressurized Liquid Extraction (PLE)	Soil	24 multiclass pesticides	12.2 - 153.2	< 20
Ultrasonic Extraction (USE)	Soil	24 multiclass pesticides	10.9 - 96.3	< 20

Note: Data specific to cadusafos recovery from high-organic matter soil is limited. The table presents recovery data for various organophosphorus and other pesticides from soil to provide a general comparison of methods.

Table 2: Analytical Parameters for Cadusafos Detection

Analytical Method	Parameter	Value
GC-NPD	Column	HP-5ms, 30 m × 0.32 mm × 0.25 µm
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	60°C (1 min) to 200°C at 10°C/min, to 250°C at 5°C/min (hold 5 min)
Detector Temperature	280-300°C
LC-MS/MS	Column	XBridge C18, 3.5 µm, 2.1 x 50 mm
Mobile Phase A	Water with 0.1% formic acid and 2 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid and 2 mM ammonium formate
Ionization Mode	ESI Positive
Precursor Ion (m/z)	271.1
Product Ions (m/z)	159.0, 131.0

Note: These are example parameters and may require optimization for specific instruments and applications.

Experimental Protocols

Protocol 1: Modified QuEChERS Method for Cadusafos in High-Organic Matter Soil

This protocol is adapted from the standard QuEChERS methodology with modifications for challenging soil matrices.

1. Sample Preparation:

• Weigh 10 g of homogenized, moist soil into a 50 mL centrifuge tube. For dry soil, use 5 g and add 5 mL of deionized water, then vortex and let it stand for 30 minutes to hydrate.

2. Extraction:

• Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Cap the tube tightly and shake vigorously for 1 minute.

• Centrifuge at ≥ 5000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Clean-up:

• Transfer a 6 mL aliquot of the acetonitrile supernatant to a 15 mL dSPE tube.

• The dSPE tube should contain a mixture of sorbents suitable for high-organic matter soil, for example, 900 mg MgSO₄, 150 mg PSA, and 150 mg C18. For soils with high pigment content, 50 mg of GCB can be added, but potential loss of planar pesticides should be evaluated.

• Vortex the dSPE tube for 30 seconds.

• Centrifuge at ≥ 5000 rcf for 5 minutes.

4. Final Extract Preparation:

• Take an aliquot of the cleaned extract and transfer it to an autosampler vial.

• If necessary, add an analyte protectant solution before GC analysis.

• For LC-MS/MS analysis, the extract may need to be diluted and acidified (e.g., with formic acid).

Protocol 2: Accelerated Solvent Extraction (ASE) for Cadusafos in High-Organic Matter Soil

This protocol is based on EPA Method 3545A and is suitable for the extraction of organophosphorus pesticides.

1. Sample Preparation:

• Weigh approximately 10-20 g of homogenized soil.

• If the sample is wet, mix it with a drying agent like anhydrous sodium sulfate (B86663) until it is free-flowing.

• Load the sample into an appropriate-sized ASE extraction cell. Place a cellulose (B213188) or glass fiber filter at the bottom of the cell.

2. ASE Instrument Parameters:

• Solvent: Acetone/Hexane (1:1, v/v) or Dichloromethane/Acetone (1:1, v/v).

• Temperature: 100 °C (can be optimized between 80-140 °C).

• Pressure: 1500 psi.

• Static Time: 5-10 minutes.

• Number of Cycles: 1-2.

• Flush Volume: 60% of cell volume.

• Purge Time: 60-100 seconds with nitrogen.

3. Extract Collection and Concentration:

• Collect the extract in a vial.

• Concentrate the extract to a smaller volume (e.g., 1-5 mL) using a gentle stream of nitrogen or a rotary evaporator.

• Perform a solvent exchange to a solvent compatible with the analytical instrument if necessary.

4. Clean-up (if required):

• The concentrated extract may require further clean-up using Solid-Phase Extraction (SPE) with Florisil, silica, or alumina cartridges to remove co-extracted matrix components.

Mandatory Visualizations

Caption: QuEChERS workflow for cadusafos extraction from soil.

Caption: ASE workflow for cadusafos extraction from soil.

Caption: Troubleshooting logic for cadusafos analysis.

Interference in Cadusafos analysis by co-formulants

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the analysis of Cadusafos, particularly concerning interference from co-formulants.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical methods for Cadusafos determination?

A1: The primary analytical methods for the determination of Cadusafos residues in various matrices are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (MS) for enhanced selectivity and sensitivity.[1][2] GC-MS is frequently used for its ability to separate volatile and semi-volatile compounds like Cadusafos.[1] HPLC is also a viable technique, particularly for samples that may not be suitable for GC analysis.

Q2: What are co-formulants and why might they interfere with Cadusafos analysis?

A2: Co-formulants, often referred to as inert ingredients, are substances other than the active ingredient (Cadusafos) that are included in a pesticide formulation to enhance its effectiveness, stability, and ease of application.[3][4] These can include solvents, surfactants, emulsifiers, carriers, and stabilizers. Interference in Cadusafos analysis can occur because these co-formulants may have similar chemical properties to Cadusafos, co-elute during chromatographic separation, or affect the ionization efficiency in the mass spectrometer, leading to inaccurate quantification, peak distortion, or the appearance of ghost peaks. Some co-formulants can be more toxic than the active ingredients themselves.[3]

Q3: My chromatogram shows unexpected peaks. What could be the cause?

A3: Unexpected peaks in your chromatogram can arise from several sources. One common cause is the presence of co-formulants from the pesticide formulation that are co-extracted with Cadusafos. Other potential sources include contamination from solvents, glassware, or the sample matrix itself. It is also possible that these are degradation products of Cadusafos or the co-formulants. To identify the source, it is recommended to analyze a blank formulation matrix (if available), analyze each solvent and reagent used, and review the sample preparation procedure for potential sources of contamination.

Q4: I am observing poor peak shape (tailing or fronting) for my Cadusafos peak. What should I do?

A4: Poor peak shape is a common issue in chromatography and can be caused by several factors, including interactions between Cadusafos and active sites in the GC inlet or column, or interference from co-formulants.

• Peak Tailing: This is often caused by the interaction of the analyte with active sites in the chromatographic system. In the context of co-formulant interference, some polar co-formulants might coat the analytical column, creating active sites that interact with Cadusafos. To address this, consider the following:

  • GC: Use a deactivated inlet liner and a high-quality, inert GC column. Perform regular column conditioning.

  • HPLC: Ensure the mobile phase pH is appropriate to maintain Cadusafos in a single ionic state. Use a high-purity column and consider adding a competing base to the mobile phase if silanol (B1196071) interactions are suspected.

• Peak Fronting: This is typically a sign of column overload. Try diluting your sample or reducing the injection volume. It is also possible that a highly concentrated co-formulant is co-eluting and overloading the column at that retention time.

Q5: My Cadusafos recovery is consistently low. How can I improve it?

A5: Low recovery can be attributed to several factors during sample preparation and analysis. Co-formulants can interfere with the extraction efficiency of Cadusafos from the sample matrix. For instance, surfactants might form emulsions that are difficult to break, leading to loss of the analyte. To improve recovery:

• Optimize your extraction solvent and technique. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique for pesticide residue analysis.[5][6][7][8][9][10]

• Evaluate the effect of pH on extraction.

• Incorporate a clean-up step using solid-phase extraction (SPE) to remove interfering co-formulants.

• Use a matrix-matched calibration to compensate for matrix effects that can suppress the instrument's response to Cadusafos.[11][12]

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Symptom	Possible Cause Related to Co-formulants	Suggested Solution
Ghost Peaks	High boiling point co-formulants from a previous injection eluting in a subsequent run.	Increase the final oven temperature and hold time to ensure all components are eluted. Run a blank solvent injection after a sample with suspected high co-formulant concentration.
Baseline Noise/Drift	Co-elution of numerous co-formulants leading to an unstable baseline.	Optimize the temperature program to better separate Cadusafos from the co-formulants. Use a more selective detector or MS/MS for detection.
Poor Resolution	Co-elution of Cadusafos with one or more co-formulants.	Change the GC column to one with a different stationary phase polarity. Optimize the temperature program with a slower ramp rate around the elution time of Cadusafos.
Inaccurate Quantification	Matrix effects from co-formulants enhancing or suppressing the signal of Cadusafos.	Prepare calibration standards in a blank formulation matrix to create a matrix-matched calibration curve. Use an internal standard that is chemically similar to Cadusafos.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Symptom	Possible Cause Related to Co-formulants	Suggested Solution
High Backpressure	Precipitation of non-polar co-formulants in the highly aqueous mobile phase at the beginning of a gradient.	Filter the sample extract through a 0.22 µm filter before injection. Use a guard column to protect the analytical column. Adjust the initial mobile phase composition to be more organic if possible.
Split Peaks	Co-formulant causing a change in the sample solvent environment, leading to poor peak shape upon injection.	Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.
Shifting Retention Times	Co-formulants gradually adsorbing to the column, changing its chemistry over time.	Implement a robust column washing step after each run or batch of samples to remove strongly retained co-formulants. Use a guard column and replace it regularly.
Loss of Sensitivity	Co-formulants causing ion suppression in the mass spectrometer.	Optimize the sample clean-up procedure to remove interfering co-formulants. Adjust the mobile phase composition or use a different ionization source if possible.

Experimental Protocols

Sample Preparation using a Modified QuEChERS Method

This protocol is a general guideline and may need to be optimized for your specific sample matrix and co-formulant composition.

• Homogenization: Homogenize 10-15 g of the sample (e.g., soil, plant material).

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Add it to a d-SPE tube containing a sorbent mixture (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18). The choice of sorbent may need to be optimized to remove specific interfering co-formulants.

  • Vortex for 30 seconds.

  • Centrifuge at >3000 g for 5 minutes.

• Final Extract:

  • Take the supernatant and filter it through a 0.22 µm filter.

  • The extract is now ready for GC-MS or HPLC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Cadusafos analysis.

Caption: Logical troubleshooting workflow for Cadusafos analysis.

References

• 1. agilent.com [agilent.com]
• 2. Non-targeted analysis of co-formulants in antifungal pesticide formulations by gas chromatography-tandem high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Assessment of Co-Formulants in Marketed Plant Protection Products by LC-Q-Orbitrap-MS: Application of a Hybrid Data Treatment Strategy Combining Suspect Screening and Unknown Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. QuEChERS: About the method [quechers.eu]
• 7. Analysis of Pesticide Residues by QuEChERS Method and LC-MS/MS for a New Extrapolation of Maximum Residue Levels in Persimmon Minor Crop - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hpst.cz [hpst.cz]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Improving the stability of Cadusafos standard solutions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with Cadusafos standard solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Cadusafos analytical standards?

Cadusafos is a chemical that requires specific storage to maintain its integrity. It should be stored in its original, securely sealed container in a cool, dry, and well-ventilated area.[1] Recommended storage temperatures from suppliers are typically between 2-8°C or frozen at -10 to -25°C.[2] It is crucial to protect the standard from incompatible materials, foodstuff containers, and physical damage.[1]

Q2: What is the expected shelf life of a Cadusafos standard solution?

Cadusafos standards have a limited shelf life. Always refer to the expiration date printed on the product label and Certificate of Analysis provided by the manufacturer.[2]

Q3: What solvents are suitable for preparing Cadusafos standard solutions?

Cadusafos is soluble in various organic solvents. Analytical standards are often sold as a neat substance or pre-dissolved in solvents like methanol.[3] For analytical method development, extraction procedures have successfully used methanol, ethyl acetate, methylene (B1212753) chloride, and hexane, indicating its solubility in these common laboratory solvents.[4]

Q4: What are the primary degradation pathways for Cadusafos?

Cadusafos primarily degrades through two main pathways:

• Hydrolysis: This process is more significant under alkaline conditions (high pH).[4][5]

• Photodegradation: Exposure to UV rays and direct sunlight can accelerate the breakdown of the compound.[6][7]

In biological systems, the main metabolic pathway involves the cleavage of the thio-(sec-butyl) group, which leads to the formation of O-ethyl-S-(2-butyl) phosphorothioic acid (OSPA) and sec-butyl mercaptan.[4][8] These intermediates are then further metabolized.

Troubleshooting Guide

Problem: My analytical results show a lower than expected concentration of Cadusafos in my freshly prepared standard solution.

• Possible Cause 1: Inaccurate Initial Weighing or Dilution.

  • Solution: Review your weighing and dilution procedures. Ensure your balance is properly calibrated. Use calibrated volumetric flasks and pipettes for all dilutions. Prepare a new standard, paying close attention to each step.

• Possible Cause 2: Adsorption to Container Surfaces.

  • Solution: While less common for standard solvents, adsorption can be an issue. Consider using silanized glass vials or polypropylene (B1209903) containers if you suspect adsorption is occurring.

Problem: The concentration of my Cadusafos working solution is decreasing over time, even when stored correctly.

• Possible Cause 1: Hydrolytic Degradation.

  • Solution: Cadusafos is stable in neutral and weakly acidic aqueous solutions (pH 5 and 7) for over 30 days.[4][5] However, slow hydrolysis is observed at pH 9.[4][5] If your solution is buffered or has been contaminated with an alkaline substance, this could be the cause. Prepare fresh solutions and ensure the pH of your matrix is within the stable range.

• Possible Cause 2: Photodegradation.

  • Solution: Cadusafos is susceptible to degradation by sunlight and UV light.[6][7] Always store solutions in amber glass vials or protect them from light by wrapping containers in aluminum foil.[1] Minimize exposure to ambient light during experimental procedures.

• Possible Cause 3: Thermal Degradation.

  • Solution: While stable at recommended refrigerated temperatures, higher temperatures accelerate degradation.[6][7] Ensure that refrigerators and freezers are maintaining the correct temperature. Avoid leaving standard solutions at room temperature for extended periods.

Quantitative Stability Data

The stability of Cadusafos is highly dependent on environmental conditions. The following tables summarize available quantitative data on its degradation.

Table 1: Hydrolytic Stability of Cadusafos in Aqueous Solution

pH	Temperature	Observation after 34 Days	Estimated Half-life (at pH 9)
5	Not Specified	Stable	Not Applicable
7	Not Specified	Stable	Not Applicable
9	Not Specified	Slow hydrolysis observed	178.9 days (by extrapolation)
Data sourced from references[4][5].

Table 2: Thermal and Photodegradation Half-life of Cadusafos

Condition	Formulation	Half-life (t½)
Temperature
25°C	Technical Grade	1056.18 hours
35°C	Technical Grade	472.54 hours
45°C	Technical Grade	395.36 hours
50°C	Technical Grade (a.i.)	169.02 hours
50°C	Granules (GR)	177.69 hours
50°C	Capsule Suspension (CS)	198.00 hours
Light Exposure
UV Rays	Technical Grade	7.33 hours
Sunlight	Technical Grade (a.i.)	6.55 hours
Sunlight	Granules (GR)	8.24 hours
Sunlight	Capsule Suspension (CS)	10.61 hours
Data sourced from references[6][7].

Experimental Protocols & Visualizations

Protocol: General Stability Assessment of a Cadusafos Standard Solution

This protocol outlines a general procedure for determining the stability of a Cadusafos standard solution under defined laboratory conditions.

1. Objective: To quantify the degradation of a Cadusafos standard solution over time under specific storage conditions (e.g., temperature, light exposure).

2. Materials:

• Cadusafos analytical standard (neat or certified reference material)

• High-purity solvent (e.g., HPLC-grade methanol, acetonitrile)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

• Amber glass vials with screw caps

• Analytical instrument (e.g., HPLC-UV, GC-FPD, LC-MS/MS)[4][9][10]

3. Procedure:

• Preparation of Stock Solution: Accurately weigh a known amount of Cadusafos standard and dissolve it in a known volume of the selected solvent to create a primary stock solution.

• Preparation of Working Solutions: Dilute the stock solution to a suitable working concentration for your analytical method.

• Aliquoting and Storage: Dispense the working solution into multiple amber glass vials. Prepare separate sets of vials for each storage condition to be tested (e.g., 4°C protected from light, 25°C protected from light, 25°C exposed to ambient light).

• Time-Point Analysis:

  • Analyze one vial immediately after preparation (T=0) to establish the initial concentration.

  • At predetermined intervals (e.g., 1, 3, 7, 14, 30 days), retrieve one vial from each storage condition.

  • Allow the vial to equilibrate to room temperature before analysis.

  • Analyze the sample using a validated, stability-indicating analytical method.

• Data Analysis:

  • Calculate the concentration of Cadusafos at each time point.

  • Determine the percentage of the initial concentration remaining.

  • Plot the concentration or percentage remaining against time to visualize the degradation curve.

Diagrams

Caption: Primary degradation pathway of Cadusafos.

Caption: Experimental workflow for stability testing.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. accustandard.com [accustandard.com]
• 4. fao.org [fao.org]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Formulation Dependent Degradation of Cadusafos: A Comparative Study under Thermal and Photolytic Conditions | Semantic Scholar [semanticscholar.org]
• 8. Cadusafos - Wikipedia [en.wikipedia.org]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. criver.com [criver.com]

Cadusafos photostability issues and mitigation strategies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cadusafos. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is cadusafos and what is its primary mechanism of action?

Cadusafos is an organophosphate nematicide and insecticide. Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is responsible for breaking down the neurotransmitter acetylcholine (B1216132) in the synaptic cleft. By inhibiting AChE, cadusafos causes an accumulation of acetylcholine, leading to overstimulation of cholinergic receptors, which can result in nerve and muscle dysfunction, and ultimately, toxicity to the target organism.

Q2: What are the known stability issues with cadusafos, particularly concerning photostability?

Cadusafos is known to be susceptible to degradation under various environmental conditions, including exposure to light (photodegradation). Studies have shown that cadusafos degrades when exposed to both sunlight and UV radiation, with sunlight being a more effective accelerator of its decomposition.[2][3] The formulation of cadusafos can also impact its stability.

Troubleshooting Guide: Photostability Issues

Q1: My cadusafos solution seems to be degrading rapidly when exposed to laboratory light. How can I confirm this and what are the typical degradation rates?

To confirm photodegradation, you should perform a controlled photostability study. This involves exposing a solution of cadusafos to a specific light source for a defined period while keeping a control sample in the dark. The concentration of cadusafos in both samples is measured over time to determine the rate of degradation.

The half-life of cadusafos can vary significantly depending on the light source and its formulation, as indicated in the table below.

Light Condition	Formulation	Half-life (hours)
Sunlight	Active Ingredient	6.55[4]
Sunlight	Granules (GR)	8.24[4]
Sunlight	Capsule Suspension (CS)	10.61[4]
UV Rays (254 nm)	Active Ingredient	7.33[2][3]

Q2: I suspect my experimental results are inconsistent due to the photodegradation of cadusafos. What steps can I take to mitigate this issue?

Mitigating photodegradation is crucial for obtaining reliable experimental results. Here are several strategies you can employ:

• Work in Low-Light Conditions: Whenever possible, prepare and handle cadusafos solutions in a dark room or under amber light to minimize exposure to ambient light.

• Use Protective Labware: Store cadusafos solutions in amber glass vials or wrap containers in aluminum foil to block out light.

• Consider Formulation: If you are preparing your own formulations, consider a capsule suspension (CS) as it has been shown to offer better protection against photodegradation compared to granular (GR) or pure active ingredient forms.[4]

• Incorporate UV Absorbers: For experimental formulations, the addition of UV absorbers can help protect cadusafos from degradation. While specific data for cadusafos is limited, studies on other organophosphates have shown that UV absorbers can significantly increase their stability. For example, the use of certain UV absorbers increased the recovery of the organophosphate insecticide disulfoton (B1670778) by 22-26% after UV exposure.[4][5]

Troubleshooting Guide: Analytical and Experimental Issues

Q1: I am having trouble with the analysis of cadusafos using Gas Chromatography (GC). What are some common issues and how can I resolve them?

Common issues in the GC analysis of organophosphates like cadusafos include peak tailing, co-elution with interfering compounds, and poor resolution.[3] Here are some troubleshooting tips:

• Column Selection: Use a column specifically designed for organophosphate pesticide analysis, such as a TraceGOLD TG-5SilMS, which is known to minimize peak tailing and improve resolution.[3]

• Inlet Maintenance: Regularly clean the GC inlet and replace the liner to prevent the accumulation of non-volatile residues that can cause peak distortion and loss of sensitivity.

• Solvent Choice: Cadusafos is miscible with a variety of organic solvents including acetone, acetonitrile, dichloromethane, ethyl acetate, toluene, methanol, isopropanol, and heptane.[2] The choice of solvent can impact the stability of the analyte. For instance, some organophosphates degrade in acetonitrile, a process that can be mitigated by the addition of 0.1% (v/v) acetic acid.[6][7]

• Sample Preparation: Improper sample processing can lead to inaccurate results. For complex matrices, consider using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for extraction and cleanup to remove interfering substances.[8]

Q2: I am conducting a biological assay with cadusafos and observing high variability in my results. What could be the cause?

High variability in biological assays can stem from several factors related to the handling of cadusafos:

• Solution Instability: As discussed, cadusafos is prone to photodegradation. Ensure that stock solutions and dilutions are protected from light and prepared fresh for each experiment.

• Adsorption to Labware: Organophosphates can sometimes adsorb to plastic surfaces. If you are using plastic plates or tubes, consider pre-treating them or using glass labware where feasible.

• Inconsistent Dosing: Ensure accurate and consistent delivery of your cadusafos solution to the assay system. Calibrate pipettes regularly and use appropriate techniques to minimize errors.

• Assay-Specific Issues: For immunoassays, issues like improper antibody or antigen coating concentrations, or incorrect buffer pH and ionic strength can lead to variability. A systematic optimization of these parameters is recommended.

Experimental Protocols

Protocol: Determining the Photostability of Cadusafos in an Aqueous Solution

This protocol outlines a general procedure for assessing the photostability of cadusafos in a laboratory setting.

1. Materials:

• Cadusafos analytical standard
• HPLC-grade water or appropriate buffer
• Volumetric flasks
• Quartz or borosilicate glass cuvettes/vials
• A calibrated light source (e.g., UV lamp with a known wavelength and intensity, or a solar simulator)
• A dark control chamber (e.g., a box wrapped in aluminum foil)
• HPLC or GC system for quantification
• Aluminum foil

2. Procedure:

• Prepare a stock solution of cadusafos in a suitable organic solvent (e.g., acetonitrile) at a known concentration.
• Prepare the test solution by diluting the stock solution with HPLC-grade water or buffer to the desired final concentration. Prepare enough solution for all time points and controls.
• Fill several transparent cuvettes/vials with the test solution. These will be the light-exposed samples.
• Fill an equal number of cuvettes/vials with the test solution and wrap them completely in aluminum foil. These will be the dark controls.
• Place the light-exposed samples under the calibrated light source at a fixed distance.
• Place the dark control samples in the dark chamber adjacent to the light source to maintain the same temperature.
• At predetermined time intervals (e.g., 0, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot from one of the light-exposed samples and one of the dark control samples.
• Analyze the withdrawn aliquots immediately using a validated HPLC or GC method to determine the concentration of cadusafos.
• Continue the exposure for the desired total duration.
• Calculate the percentage of cadusafos remaining at each time point for both the light-exposed and dark control samples relative to the initial concentration (time 0).
• Plot the concentration of cadusafos versus time to determine the degradation kinetics and calculate the half-life (t½) under the specific light conditions.

Visualizations

References

• 1. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cromlab-instruments.es [cromlab-instruments.es]
• 3. researchgate.net [researchgate.net]
• 4. Photo Protection of Pesticides by UV Absorbers- A Useful Strategy for Reducing Loss: A Review [arccjournals.com]
• 5. Evaluation of common organic solvents for gas chromatographic analysis and stability of multiclass pesticide residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. Development of immunoassay based on a specific antibody for sensitive detection of nicosulfuron in environment - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Recovery of Cadusafos

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the sample preparation of Cadusafos, a non-systemic organophosphate insecticide and nematicide. Low recovery of Cadusafos during extraction and cleanup can lead to inaccurate quantification. This guide is intended for researchers, scientists, and drug development professionals to help identify and resolve potential causes of low analyte recovery.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Cadusafos that can affect its recovery during sample preparation?

A1: Cadusafos is an organothiophosphate insecticide.[1][2] Its chemical properties, such as moderate water solubility and volatility, can influence its behavior during extraction and concentration steps.[3] As an organophosphate, it is susceptible to degradation, particularly through hydrolysis under alkaline conditions.[4][5] Understanding these properties is crucial for selecting appropriate solvents, pH conditions, and cleanup procedures to minimize analyte loss.

Q2: Which analytical techniques are commonly used for the determination of Cadusafos?

A2: Gas chromatography (GC) coupled with a mass spectrometry (MS) detector is a common technique for the analysis of Cadusafos.[6] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is also a widely used method for the determination of organophosphorus pesticides like Cadusafos.[7]

Q3: What are the general causes of low recovery for organophosphorus pesticides like Cadusafos?

A3: Low recovery of organophosphorus pesticides can stem from several factors, including:

• Analyte Degradation: Hydrolysis, particularly under alkaline pH, can break down the pesticide.[4][5]

• Suboptimal Extraction: Inefficient extraction from the sample matrix due to the wrong choice of solvent or inadequate extraction time.[8]

• Matrix Effects: Interference from co-extracted compounds from the sample matrix can suppress the analytical signal or lead to loss during cleanup.

• Volatilization: Loss of the analyte during solvent evaporation steps due to its volatility.[3]

• Adsorption: Adsorption of the analyte onto glassware or particles within the sample matrix.

Troubleshooting Guides

Low Recovery in Soil Samples

Problem: You are experiencing low recovery of Cadusafos when extracting from soil samples.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Detailed Protocol/Rationale
Inadequate Extraction Solvent	Optimize the extraction solvent system.	Cadusafos has been successfully extracted from soil using pure acetone (B3395972) in Accelerated Solvent Extraction (ASE).[8] For liquid-solid extraction, a mixture of methanol (B129727) and water can be effective.[1] The choice of solvent should be based on the soil type and its organic matter content. For organophosphorus pesticides in soil, acetonitrile (B52724) is also a common and effective extraction solvent.[9]
Strong Analyte-Soil Binding	Adjust the extraction technique to enhance desorption.	Sonication or pressurized liquid extraction (PLE) can improve the disruption of soil particles and release of the analyte. For instance, ultrasonic-assisted extraction can be employed.[10] Ensure sufficient shaking or vortexing time to allow for equilibrium to be reached between the soil and the extraction solvent.
Degradation in Soil	Ensure proper sample storage and timely extraction.	Cadusafos degrades in soil, with a reported half-life of 11-55 days.[11] Samples should be stored frozen at -18°C before analysis to minimize microbial degradation.[8]
Ineffective Cleanup	Select an appropriate dSPE sorbent for soil extracts.	Soil extracts can contain a high amount of co-extractives. A combination of Primary Secondary Amine (PSA) to remove organic acids and C18 to remove non-polar interferences is often effective. For highly pigmented soils, Graphitized Carbon Black (GCB) can be used, but it may lead to the loss of planar pesticides.[6][12]

Low Recovery in Water Samples

Problem: You are observing low recovery of Cadusafos from water samples.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Detailed Protocol/Rationale
Analyte Degradation due to pH	Adjust the pH of the water sample.	Organophosphorus pesticides like Cadusafos are susceptible to alkaline hydrolysis.[4][5] The stability of Cadusafos is reported to be good between pH 5 and 9 at 25°C.[3] However, to be cautious, it is advisable to acidify the water sample to a pH below 7 upon collection to prevent degradation.
Inefficient Extraction from Water	Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) method.	For SPE, C18 cartridges are commonly used for the extraction of organophosphorus pesticides from water. Ensure proper conditioning of the cartridge and an appropriate sample loading flow rate. For LLE, dichloromethane (B109758) or a mixture of hexane (B92381) and acetone can be effective.[8]
Co-elution of Matrix Components	Improve the cleanup of the water extract.	Even with SPE, some matrix components can be co-eluted. A dSPE cleanup step with PSA and C18 after elution from the SPE cartridge can further purify the extract.

Low Recovery in Agricultural Products (Fruits and Vegetables)

Problem: You are facing challenges with low Cadusafos recovery in complex matrices like fruits and vegetables.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Detailed Protocol/Rationale
Matrix Interference	Employ a robust cleanup strategy.	The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for pesticide analysis in food matrices. The dSPE cleanup step is critical. For most fruits and vegetables, a combination of PSA and C18 is effective. For samples with high chlorophyll (B73375) content (e.g., spinach), GCB can be added, but its amount should be optimized to prevent analyte loss.[6][12][13]
Incomplete Extraction	Optimize the initial extraction solvent and procedure.	Acetonitrile is the most common extraction solvent in the QuEChERS method. Ensure vigorous shaking of the sample with the solvent and the salting-out mixture (e.g., MgSO₄ and NaCl) to achieve efficient partitioning of Cadusafos into the organic phase.
Analyte Loss During Cleanup	Evaluate the choice and amount of dSPE sorbent.	While GCB is effective for pigment removal, it can adsorb planar pesticides. If Cadusafos recovery is low with GCB, consider reducing its amount or using an alternative sorbent like Z-Sep®, which has shown good cleanup capacity.[12][13]

Experimental Protocols

Generic QuEChERS Protocol for Cadusafos in Fruits and Vegetables

• Sample Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant.

  • Transfer it to a 2 mL microcentrifuge tube containing the dSPE sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract.

  • The extract can be directly analyzed or subjected to solvent exchange into a suitable solvent for GC or LC analysis.

Visualizations

Caption: A general experimental workflow for Cadusafos analysis, including the troubleshooting loop for low recovery.

Caption: A logical diagram illustrating the troubleshooting process for low Cadusafos recovery.

References

• 1. fao.org [fao.org]
• 2. Development of a strategic approach for comprehensive detection of organophosphate pesticide metabolites in urine: Extrapolation of cadusafos and prothiofos metabolomics data of mice to humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical Extraction Methods and Sorbents’ Development for Simultaneous Determination of Organophosphorus Pesticides’ Residues in Food and Water Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ams.usda.gov [ams.usda.gov]
• 11. fao.org [fao.org]
• 12. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Cadusafos Binding to Laboratory Equipment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the binding of cadusafos to laboratory equipment during experimental procedures.

Troubleshooting Guide

This guide addresses specific issues related to cadusafos binding and provides step-by-step solutions.

Issue 1: Inconsistent or lower-than-expected recovery of cadusafos in experimental samples.

• Question: My analytical results show variable and unexpectedly low concentrations of cadusafos. Could this be due to binding to my lab equipment?

• Answer: Yes, inconsistent recovery is a common indicator of analyte binding to labware. Cadusafos, as an organophosphate, can adsorb to surfaces, particularly plastics. This can lead to significant loss of the compound from your sample, resulting in inaccurate quantification.

Troubleshooting Steps:

• Material Assessment: Evaluate the materials of your labware. Polypropylene (B1209903) and polyethylene (B3416737) are known to adsorb some organophosphates.[1][2] Whenever possible, use glassware or stainless steel for handling cadusafos solutions.

• Solvent Pre-Rinse: Before use, rinse all labware that will come into contact with your sample with the solvent used to dissolve the cadusafos. This can help to saturate potential binding sites.

• Silanization of Glassware: For critical applications requiring maximum recovery, silanizing glassware is highly recommended. This process creates a hydrophobic surface that significantly reduces the adsorption of "sticky" compounds.[2]

• Control Experiment: Perform a control experiment by preparing a known concentration of cadusafos in a silanized glass vial and another in your standard labware. Analyze both samples to quantify the extent of loss due to binding.

Issue 2: Suspected cross-contamination between samples.

• Question: I am observing trace amounts of cadusafos in my blank samples. How can I prevent this carryover?

• Answer: Cross-contamination can occur if the labware is not thoroughly cleaned between samples. Residual cadusafos from a previous experiment can desorb into a subsequent sample.

Troubleshooting Steps:

• Dedicated Glassware: If feasible, dedicate a specific set of glassware for handling cadusafos solutions to avoid cross-contamination with other experiments.

• Rigorous Cleaning Protocol: Implement a stringent cleaning protocol immediately after use. Do not allow used labware to sit for extended periods.

• Solvent Rinses: Rinse the glassware multiple times with a suitable organic solvent (e.g., acetone (B3395972), methanol) followed by a final rinse with the solvent to be used in the next experiment.

• Baking Glassware: For non-volumetric glassware, baking at a high temperature (e.g., 250°C for 2 hours) can help to remove any remaining organic residues. Ensure the temperature is below the decomposition temperature of cadusafos if there is a risk of significant residual amounts.

Frequently Asked Questions (FAQs)

Q1: What types of lab equipment are most prone to cadusafos binding?

A1: Based on general knowledge of organophosphate behavior, plastics such as polypropylene (PP) and polyethylene (PE) are more likely to adsorb cadusafos compared to glass and stainless steel.[1][2] This is due to the potential for hydrophobic interactions between the compound and the polymer surface.

Q2: Is there a preferred type of plastic if glassware is not an option?

A2: While glass is preferred, if plastic must be used, polypropylene has been shown to have a higher adsorption affinity for some organophosphates compared to polyvinyl chloride (PVC).[2] However, the specific interaction with cadusafos has not been extensively studied. It is crucial to perform validation experiments to determine the extent of binding with your specific plasticware.

Q3: How can I effectively clean my lab equipment after working with cadusafos?

A3: A multi-step cleaning process is recommended:

• Initial Rinse: Immediately after use, rinse the equipment with a suitable organic solvent (e.g., acetone, methanol) to remove the bulk of the cadusafos.

• Detergent Wash: Wash with a laboratory-grade detergent.

• Solvent Rinses: Rinse thoroughly with deionized water, followed by sequential rinses with acetone and then the solvent you will use in your next experiment.

• Drying: Allow the equipment to air dry completely or dry in an oven at a moderate temperature.

For stubborn residues, a soak in a cleaning solution may be necessary. Always follow your institution's safety guidelines for handling and disposal of cleaning waste.

Q4: What is silanization and how does it prevent binding?

A4: Silanization is a chemical process that coats the surface of glassware with a hydrophobic layer. This is typically done by reacting the glass with a silanizing agent, such as dimethyldichlorosilane. The resulting surface repels polar and "sticky" molecules, preventing them from adsorbing to the glass. This is a highly effective method for minimizing the loss of analytes like cadusafos.

Q5: Are there any safety precautions I should take when handling cadusafos and cleaning contaminated equipment?

A5: Yes. Cadusafos is a toxic organophosphate. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. When cleaning equipment, be mindful of the solvents used and their associated hazards. Dispose of all waste, including rinsates and contaminated materials, according to your institution's hazardous waste disposal procedures.

Quantitative Data on Adsorption

While specific data on cadusafos binding to lab equipment is limited, the following table summarizes the soil sorption coefficient (Kd) for cadusafos from a study on tropical agricultural soils. This value indicates the tendency of a chemical to bind to soil particles and can provide a general idea of its adsorptive behavior. A higher Kd value suggests a greater tendency to adsorb.

Table 1: Soil Sorption Coefficient (Kd) of Cadusafos

Soil Type	Kd Value (L/kg)	Reference
Vertisols	7.6 - 12.7	[Cite: 3]

The following table provides a qualitative comparison of the adsorption potential of different labware materials for organophosphate pesticides, based on general chemical principles and findings for similar compounds.

Table 2: Qualitative Adsorption Potential of Labware Materials for Organophosphates

Material	Adsorption Potential	Rationale
Glass (untreated)	Low	Polar surface, less prone to hydrophobic interactions.
Glass (silanized)	Very Low	Hydrophobic coating repels organic molecules.
Polypropylene (PP)	Moderate to High	Non-polar surface, prone to hydrophobic interactions.[1][2]
Polyethylene (PE)	Moderate	Non-polar surface, prone to hydrophobic interactions.[1]
Stainless Steel	Low	Generally inert and non-porous surface.

Experimental Protocols

Protocol 1: Standard Cleaning Procedure for Glassware Contaminated with Cadusafos

Objective: To provide a reliable method for cleaning glassware to minimize carryover and cross-contamination.

Materials:

• Contaminated glassware

• Acetone (pesticide residue grade)

• Methanol (B129727) (pesticide residue grade)

• Deionized water

• Laboratory-grade detergent

• Appropriate waste containers

• Personal Protective Equipment (PPE): chemical-resistant gloves, lab coat, safety glasses

Procedure:

• Initial Solvent Rinse: In a fume hood, rinse the glassware three times with acetone to remove the majority of the cadusafos residue. Collect the rinsate in a designated hazardous waste container.

• Detergent Wash: Prepare a warm solution of laboratory-grade detergent in a suitable basin. Submerge the glassware and scrub thoroughly with a brush.

• Water Rinse: Rinse the glassware thoroughly with tap water, followed by a rinse with deionized water to remove all detergent residues.

• Solvent Rinses: Rinse the glassware three times with methanol, followed by three rinses with acetone.

• Drying: Allow the glassware to air dry completely in a clean, dust-free environment or in an oven at 105°C for at least one hour.

• Storage: Once dry, cover the openings of the glassware with aluminum foil to prevent contamination during storage.

Protocol 2: Silanization of Glassware

Objective: To create a hydrophobic surface on glassware to prevent the adsorption of cadusafos.

Materials:

• Clean, dry glassware

• Silanizing agent (e.g., 5% dimethyldichlorosilane in an appropriate solvent like heptane (B126788) or toluene)

• Heptane or Toluene (pesticide residue grade)

• Methanol (pesticide residue grade)

• Fume hood

• Glass container for the silanizing solution

• Oven

• PPE: chemical-resistant gloves, lab coat, safety glasses

Procedure:

• Preparation: Ensure the glassware is scrupulously clean and completely dry. Perform the entire procedure in a fume hood.

• Application of Silanizing Agent:

  • For small items: Pour the silanizing solution into a beaker and immerse the glassware for 1-2 minutes.

  • For larger items: Pour a small amount of the silanizing solution into the glassware and swirl to coat the entire inner surface.

• Draining: Remove the glassware from the solution and allow the excess to drain back into the container.

• Solvent Rinses: Rinse the glassware thoroughly with heptane (or toluene) to remove excess silanizing agent, followed by a rinse with methanol to remove the solvent.

• Drying and Curing: Allow the glassware to air dry in the fume hood. Once dry, place the glassware in an oven at 100-120°C for at least one hour to cure the silane (B1218182) layer.

• Final Rinse: After cooling, rinse the glassware with the analytical solvent to be used in the experiment.

Visualizations

Caption: Workflow for minimizing cadusafos binding during experiments.

Caption: Recommended cleaning protocol for cadusafos-contaminated labware.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Matrix Effects in Cadusafos LC-HRMS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of Cadusafos using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact Cadusafos analysis?

A1: In LC-MS analysis, the "matrix" refers to all components in a sample other than the analyte of interest, Cadusafos. These components can include salts, lipids, proteins, and other organic molecules.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Cadusafos in the mass spectrometer's ion source, leading to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[2][3] This phenomenon can significantly compromise the accuracy, precision, and sensitivity of your quantitative analysis.[3]

Q2: What are the common signs of matrix effects in my Cadusafos LC-HRMS data?

A2: Common indicators of matrix effects include:

• Poor reproducibility of results, especially for quality control (QC) samples.[4]

• Inaccurate quantification, with recovery values falling outside the acceptable range (typically 70-120%).

• Non-linear calibration curves.

• Signal suppression or enhancement when comparing the response of Cadusafos in a pure solvent to its response in a sample matrix.

Q3: What are the primary strategies to mitigate matrix effects for Cadusafos analysis?

A3: The main strategies can be categorized into three areas:

• Sample Preparation: Employing effective cleanup techniques to remove interfering matrix components. Common methods include QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE).[1][5]

• Chromatographic Separation: Optimizing the LC method to separate Cadusafos from co-eluting matrix components. This can involve adjusting the mobile phase gradient, changing the column, or modifying the flow rate.

• Compensation Techniques: Using methods to correct for the matrix effects that cannot be eliminated through sample preparation or chromatography. These include the use of matrix-matched standards and stable isotope-labeled internal standards (SIL-IS).[4][6]

Q4: Is a stable isotope-labeled internal standard (SIL-IS) available for Cadusafos?

A4: While the use of a SIL-IS is the gold standard for compensating for matrix effects, the commercial availability of a specific deuterated Cadusafos standard may be limited.[4][7] However, using a structurally similar organophosphate SIL-IS that co-elutes with Cadusafos can also be an effective strategy to correct for variability in ion suppression.[7] It is recommended to check with chemical standard suppliers for the availability of a suitable internal standard.

Troubleshooting Guides

Issue 1: Low Recovery of Cadusafos in Soil Samples

Possible Cause: Strong interactions between Cadusafos and the complex soil matrix, which consists of organic and inorganic materials with various active sites.[8]

Troubleshooting Steps:

• Optimize the QuEChERS Protocol:

  • Hydration: For dry soil samples, ensure adequate hydration before extraction by adding a specific volume of water and allowing it to sit for at least 30 minutes. This is a critical step for efficient extraction.[8]

  • Extraction Solvent: Acetonitrile (B52724) is a common and effective solvent for extracting a wide range of pesticides, including organophosphates.[8]

  • Salts: Use buffered QuEChERS salts (e.g., citrate (B86180) buffered) to maintain a stable pH, which can be crucial for the stability of pH-sensitive pesticides.[8]

  • Shaking Time: Increase the shaking time during the extraction step to ensure complete partitioning of Cadusafos from the soil particles. A minimum of 2-5 minutes of vigorous shaking is recommended.[8]

• Implement Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • After the initial extraction, a dSPE cleanup step is essential to remove interfering matrix components. A common combination for soil is Primary Secondary Amine (PSA) and C18. PSA helps in removing organic acids, while C18 removes non-polar interferences.[9]

• Consider Matrix-Matched Calibration:

  • Prepare your calibration standards in a blank soil matrix extract that has undergone the same extraction and cleanup procedure as your samples. This helps to compensate for any remaining matrix effects.[10]

Issue 2: Signal Suppression in Water Sample Analysis

Possible Cause: Co-elution of organic and inorganic contaminants present in the water matrix that compete with Cadusafos for ionization.

Troubleshooting Steps:

• Utilize Solid-Phase Extraction (SPE):

  • SPE is a highly effective technique for cleaning up water samples and concentrating the analyte of interest.[11]

  • Sorbent Selection: For organophosphate pesticides like Cadusafos, polymeric reversed-phase sorbents (e.g., HLB) or C18 cartridges are commonly used.[1]

  • Method Optimization: Optimize the SPE method by evaluating different wash and elution solvents to maximize the recovery of Cadusafos while minimizing the co-extraction of interferences.

• Sample Dilution:

  • If the concentration of Cadusafos is sufficiently high, a simple dilution of the sample can reduce the concentration of interfering matrix components and alleviate ion suppression.[12]

• LC Method Optimization:

  • Adjust the gradient elution profile to achieve better separation between Cadusafos and the matrix components.

  • Consider using a different stationary phase or a column with a smaller particle size for improved resolution.

Experimental Protocols

QuEChERS Protocol for Cadusafos in Soil

This protocol is a modified version of the widely used QuEChERS method, suitable for the extraction of Cadusafos from soil matrices.[8][9]

1. Sample Extraction: a. Weigh 10 g of a hydrated soil sample (or 3 g of dry soil hydrated with 7 mL of water for 30 minutes) into a 50 mL centrifuge tube.[8] b. Add 10 mL of acetonitrile to the tube. c. Vortex or shake vigorously for 5 minutes.[8] d. Add the contents of a buffered QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium (B8443419) citrate sesquihydrate). e. Immediately shake for another 2 minutes. f. Centrifuge at ≥3000 rcf for 5 minutes.

2. Dispersive SPE (dSPE) Cleanup: a. Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 50 mg PSA. b. Vortex for 30 seconds. c. Centrifuge at ≥5000 rcf for 2 minutes.[8] d. Collect the supernatant for LC-HRMS analysis.

Solid-Phase Extraction (SPE) Protocol for Cadusafos in Water

This protocol provides a general procedure for the extraction of Cadusafos from water samples.[11]

1. Cartridge Conditioning: a. Condition a polymeric or C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

2. Sample Loading: a. Load 100-500 mL of the water sample onto the conditioned cartridge at a flow rate of about 5 mL/min.

3. Washing: a. Wash the cartridge with 5 mL of deionized water to remove polar interferences.

4. Elution: a. Elute the retained Cadusafos with 5-10 mL of an appropriate organic solvent, such as ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and methanol.

5. Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-HRMS analysis.

Quantitative Data Summary

Table 1: Recovery of Organophosphate Pesticides (including Cadusafos) using QuEChERS in Soil

Spiking Level (mg/kg)	Recovery Range (%)	Relative Standard Deviation (RSD) (%)	Reference
0.005 - 0.1	70 - 120	< 20	[9]
LOQ, 10xLOQ, 100xLOQ	65 - 116	≤ 17	[10]

Table 2: Recovery of Pesticides using SPE in Water

Spiking Level (ng/L)	Recovery Range (%)	Relative Standard Deviation (RSD) (%)	Reference
20, 50, 100	70 - 120	< 14	[11]
300	Varies by compound	< 20

Visualizations

Caption: Workflow for QuEChERS extraction and dSPE cleanup of soil samples.

Caption: Solid-Phase Extraction (SPE) workflow for water sample cleanup.

Caption: Logical workflow for troubleshooting matrix effects in LC-HRMS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Mobile phases compatible for LCMS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of solid phase extraction clean up and validation of quantitative determination of carbazochrome sodium sulfonate in human plasma by liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. weber.hu [weber.hu]
• 8. researchgate.net [researchgate.net]
• 9. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. fao.org [fao.org]
• 12. analecta.hu [analecta.hu]

Technical Support Center: Refining Dose-Response Assays for Cadusafos on Nematodes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cadusafos dose-response assays on nematodes.

Frequently Asked Questions (FAQs)

Q1: What is Cadusafos and how does it affect nematodes?

A1: Cadusafos is an organophosphate nematicide and insecticide.[1][2] Its primary mechanism of action is the inhibition of the enzyme acetylcholinesterase (AChE).[1][2] AChE is crucial for the termination of nerve impulses by breaking down the neurotransmitter acetylcholine (B1216132). By inhibiting AChE, Cadusafos causes an accumulation of acetylcholine at the neuronal synapse, leading to hyperstimulation of the nematode's nervous system, paralysis, and ultimately, death.[1]

Q2: Which nematode species is Cadusafos effective against?

A2: Cadusafos has demonstrated high efficacy against a range of plant-parasitic nematodes. It is particularly effective against the root-knot nematode (Meloidogyne incognita) and the reniform nematode (Rotylenchulus reniformis).[1][3] Studies have also shown its effectiveness against the lesion nematode (Pratylenchus penetrans).[4]

Q3: What are the typical LC50/EC50 values for Cadusafos against common nematode species?

A3: The lethal concentration (LC50) and effective concentration (EC50) values for Cadusafos can vary depending on the nematode species, life stage, and experimental conditions. Below is a summary of available data:

Nematode Species	Life Stage	Metric	Value (mg/L)	Exposure Time
Meloidogyne incognita	Juveniles (J2)	LC50	163.13	48 hours
Meloidogyne incognita	Juveniles (J2)	LC90	Not specified	48 hours

Note: Data on LC50/EC50 values for Cadusafos against a wider range of nematode species is limited in publicly available literature. Researchers are encouraged to perform range-finding experiments to determine appropriate concentrations for their specific experimental setup.

Q4: What are the key considerations when designing a dose-response assay for Cadusafos?

A4: Several factors can influence the outcome of a Cadusafos dose-response assay:

• Nematode Species and Life Stage: Sensitivity to Cadusafos can vary significantly between different nematode species and their life stages (eggs, juveniles, adults).

• Exposure Duration: The length of time nematodes are exposed to Cadusafos will directly impact mortality and other observed effects.[5]

• Assay Medium: The type of medium used (e.g., water, agar, soil extract) can affect the bioavailability of Cadusafos.

• Temperature and pH: These environmental factors can influence both the stability of Cadusafos and the metabolic rate of the nematodes.

• Solvent: If a solvent is used to dissolve Cadusafos, its potential toxicity to the nematodes must be assessed through appropriate controls.

Troubleshooting Guides

Issue 1: High Variability in Replicate Data

• Possible Cause: Inconsistent number of nematodes per replicate.

  • Solution: Carefully count and transfer a consistent number of nematodes to each experimental unit. Use a stereomicroscope and a fine-tipped pipette or a nematode pick.

• Possible Cause: Uneven distribution of Cadusafos in the assay medium.

  • Solution: Ensure thorough mixing of the Cadusafos stock solution and its dilutions. If using a solvent, ensure it is fully miscible with the assay medium.

• Possible Cause: Variation in the age or physiological condition of the nematodes.

  • Solution: Use a synchronized population of nematodes of the same age and developmental stage for the assay.

Issue 2: No or Low Nematode Mortality at Expectedly High Concentrations

• Possible Cause: Degradation of Cadusafos.

  • Solution: Prepare fresh Cadusafos solutions for each experiment. Store the stock solution according to the manufacturer's instructions, typically in a cool, dark place.

• Possible Cause: Development of resistance in the nematode population.

  • Solution: If using a field-collected population, consider the possibility of prior exposure to nematicides. Test a known susceptible laboratory strain as a positive control.

• Possible Cause: Adsorption of Cadusafos to assay materials.

  • Solution: Be aware that plasticware can sometimes adsorb chemicals. Consider using glass vessels for the assay.

Issue 3: High Mortality in Control Group

• Possible Cause: Toxicity of the solvent used to dissolve Cadusafos.

  • Solution: Run a solvent-only control at the same concentration used in the treatment groups to assess its effect on nematode viability.

• Possible Cause: Unsuitable environmental conditions.

  • Solution: Ensure the temperature, pH, and aeration of the assay medium are within the optimal range for the nematode species being tested.

• Possible Cause: Mechanical damage to nematodes during handling.

  • Solution: Handle nematodes gently during transfer and minimize physical stress.

Experimental Protocols

Protocol 1: Juvenile Mortality Assay

This protocol is designed to determine the LC50 of Cadusafos on second-stage juveniles (J2) of Meloidogyne incognita.

• Preparation of Cadusafos Solutions:

  • Prepare a stock solution of Cadusafos in a suitable solvent (e.g., acetone) or directly in water if soluble.

  • Perform a serial dilution of the stock solution to obtain a range of desired concentrations. Include a solvent-only control and a water-only control.

• Nematode Preparation:

  • Hatch M. incognita eggs in water and collect freshly hatched J2s.

  • Wash the J2s with sterile distilled water and suspend them in water at a concentration of approximately 100 J2s per 100 µL.

• Assay Setup:

  • Pipette 900 µL of each Cadusafos dilution (and controls) into the wells of a 24-well plate.

  • Add 100 µL of the J2 suspension to each well.

  • Each treatment and control should have at least four replicates.

• Incubation:

  • Incubate the plates at a constant temperature (e.g., 25°C) in the dark for 48 hours.

• Data Collection:

  • After incubation, count the number of dead and live nematodes in each well under a stereomicroscope. Nematodes are considered dead if they are immobile and do not respond to probing with a fine needle.

• Data Analysis:

  • Calculate the percentage of mortality for each concentration, correcting for any mortality in the control group using Abbott's formula.

  • Use probit analysis to determine the LC50 value.

Protocol 2: Egg Hatch Assay

This protocol assesses the effect of Cadusafos on the hatching of Meloidogyne incognita eggs.

• Preparation of Cadusafos Solutions:

  • Prepare a range of Cadusafos concentrations in water as described in Protocol 1.

• Egg Preparation:

  • Extract egg masses from infected plant roots.

  • Dissolve the gelatinous matrix of the egg masses in a dilute sodium hypochlorite (B82951) solution (e.g., 0.5%) to release the eggs.

  • Thoroughly rinse the eggs with sterile distilled water to remove any residual bleach.

  • Suspend the eggs in water at a concentration of approximately 100-200 eggs per 100 µL.

• Assay Setup:

  • Pipette 900 µL of each Cadusafos dilution (and a water-only control) into the wells of a 24-well plate.

  • Add 100 µL of the egg suspension to each well.

  • Each treatment and control should have at least four replicates.

• Incubation:

  • Incubate the plates at a constant temperature (e.g., 25°C) in the dark for 7-10 days.

• Data Collection:

  • After the incubation period, count the number of hatched juveniles and unhatched eggs in each well.

• Data Analysis:

  • Calculate the percentage of egg hatch inhibition for each concentration relative to the control.

  • Determine the EC50 for egg hatch inhibition using appropriate statistical software.

Visualizations

Caption: Mechanism of action of Cadusafos on nematode acetylcholinesterase.

Caption: General experimental workflow for a Cadusafos dose-response assay.

Caption: A logical troubleshooting guide for dose-response assay issues.

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. inaav.ba.cnr.it [inaav.ba.cnr.it]
• 5. Factors affecting the efficacy of non-fumigant nematicides for controlling root-knot nematodes - PubMed [pubmed.ncbi.nlm.nih.gov]

Challenges in Cadusafos residue analysis in complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the analysis of Cadusafos residues in complex matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental analysis of Cadusafos residues.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Incomplete Extraction: The solvent may not be efficiently extracting Cadusafos from the matrix. Cadusafos has a log KOW of 3.9, indicating it is fat-soluble[1].Analyte Degradation: Cadusafos may be unstable under the extraction or storage conditions. It is known to degrade to more polar and water-soluble metabolites[2].Poor Phase Separation: Emulsions or incomplete separation during liquid-liquid extraction can lead to loss of the analyte.	Optimize Extraction Solvent: For fatty matrices, consider a solvent mixture with higher non-polar characteristics. For plant matrices, a methanol (B129727)/water mixture followed by partitioning with methylene (B1212753) chloride has been shown to be effective[2].Control Temperature and pH: Ensure samples are processed and stored under appropriate conditions. Freezer storage has been shown to maintain Cadusafos stability for over a year[1].Improve Phase Separation: Add salt (salting out) to the aqueous phase to reduce the solubility of organic solvents. Centrifugation can also aid in breaking up emulsions.
High Matrix Effects (Signal Suppression or Enhancement)	Co-eluting Matrix Components: Complex matrices contain numerous compounds that can co-elute with Cadusafos, interfering with ionization in the mass spectrometer or interacting with the analyte on a gas chromatography column[3][4][5][6][7].Insufficient Sample Cleanup: The cleanup step may not be adequately removing interfering substances.	Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed to compensate for matrix effects[4][7].Use of Internal Standards: A labeled internal standard can help to correct for both extraction efficiency and matrix effects.Improve Cleanup: Employ additional cleanup steps such as solid-phase extraction (SPE) with alumina (B75360) or silica (B1680970) gel cartridges[2].Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components, though this may compromise the limit of detection[6].
Poor Chromatographic Peak Shape (Tailing, Broadening)	Active Sites in GC System: Polar functional groups on the analyte can interact with active sites in the GC inlet or column, leading to peak tailing[8].Column Contamination: Buildup of non-volatile matrix components on the column can degrade performance.Inappropriate Column Choice: The column chemistry may not be suitable for the analysis of organophosphate pesticides.	Use of Analyte Protectants: Adding analyte protectants to both standards and samples can mask active sites in the GC system[8].Regular Maintenance: Perform regular maintenance of the GC inlet, including replacing the liner and trimming the column.Select Appropriate Column: A column with a mid-polar stationary phase is often suitable for organophosphate analysis[9]. For LC analysis, a C18 column is commonly used[10].
Inconsistent Results/Poor Reproducibility	Inhomogeneous Sample: The subsample taken for analysis may not be representative of the entire sample.Variable Extraction Efficiency: Inconsistent execution of the extraction procedure can lead to variable recoveries.Instrument Instability: Fluctuations in instrument performance can affect results.	Thorough Sample Homogenization: Ensure the entire sample is thoroughly homogenized before taking a subsample.Standardize Procedures: Follow a detailed and validated standard operating procedure (SOP) for all steps of the analysis.Regular Instrument Calibration and Maintenance: Ensure the analytical instrument is properly calibrated and maintained according to the manufacturer's recommendations.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for Cadusafos residue analysis?

A1: Both gas chromatography (GC) and liquid chromatography (LC) can be used for the determination of Cadusafos residues. GC is often coupled with a flame photometric detector (FPD) in phosphorus mode or a mass spectrometer (MS)[2]. LC coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity, which is particularly useful for complex matrices[10].

Q2: What are the typical extraction solvents for Cadusafos from different matrices?

A2: For plant matrices like banana and potato, a mixture of methanol and water is a common extraction solvent, followed by partitioning into an organic solvent like methylene chloride[2]. For soil, a similar approach can be used. The choice of solvent should be optimized based on the specific matrix to ensure efficient extraction.

Q3: How can I minimize matrix effects in my analysis?

A3: Matrix effects, which can cause signal suppression or enhancement, are a significant challenge in complex matrices[3][4][5][6][7]. To minimize these effects, it is recommended to use matrix-matched calibration curves. Additionally, a robust sample cleanup procedure, such as solid-phase extraction (SPE), can help remove interfering co-extractives[2]. The use of an isotopically labeled internal standard is also a valuable strategy.

Q4: What is the stability of Cadusafos in stored samples?

A4: Cadusafos has been shown to be stable in frozen samples of banana, potato, and corn for at least 14-15 months when stored under freezer conditions[1]. Proper storage is crucial to ensure the integrity of the residues during the period between sample collection and analysis.

Q5: What are the main metabolites of Cadusafos and should they be included in the residue definition?

A5: Cadusafos is metabolized in plants and animals through oxidation and cleavage of the thio-butyl groups, leading to the formation of more polar and water-soluble metabolites[1][2]. However, due to the lower toxicity of these polar conjugates, the residue definition for enforcement and dietary intake considerations for plant commodities is typically Cadusafos alone[1].

Quantitative Data Summary

The following tables summarize typical performance data for Cadusafos residue analysis in various matrices.

Table 1: Method Performance for Cadusafos Analysis in Plant Matrices

Matrix	Analytical Method	LOQ (mg/kg)	Recovery Range (%)	Reference
Banana	GC-FPD	0.001 - 0.005	80 - 94	[1][2]
Potato	GC-FPD	0.005	87 - 94	[1][2]
Melon	GC-FPD	0.005	Not specified	[1][2]
Green Beans	GC-FPD	0.005	Not specified	[1][2]
Strawberry	GC-FPD	0.005	Not specified	[1][2]
Peppers	GC-FPD	0.005	Not specified	[1][2]
Tomato	GC-FPD	0.01	Not specified	[2]
Cucumber	GC-FPD	0.01	Not specified	[2]
Eggplant	GC-FPD	0.01	Not specified	[2]

Table 2: Method Performance for Cadusafos Analysis in Soil

Matrix	Analytical Method	LOQ (mg/kg)	Recovery Range (%)	Reference
Soil	GC-FPD	0.01	Not specified	[2]

Experimental Protocols

Protocol 1: Extraction and Cleanup of Cadusafos from Plant Matrices (e.g., Banana, Potato)

This protocol is based on a single-residue method described for the analysis of Cadusafos in plant commodities[2].

• Homogenization: Homogenize a representative sample of the plant matrix.

• Extraction:

  • Weigh 25 g of the homogenized sample into a blender jar.

  • Add 100 mL of a methanol/water (80:20, v/v) mixture.

  • Blend at high speed for 2 minutes.

• Filtration:

  • Filter the extract through glass wool into a separatory funnel.

• Liquid-Liquid Partitioning:

  • Add 50 mL of methylene chloride to the separatory funnel.

  • Shake vigorously for 1-2 minutes and allow the layers to separate.

  • Collect the lower organic phase.

  • Repeat the partitioning of the aqueous phase with another 50 mL of methylene chloride.

  • Combine the organic phases.

• Drying:

  • Pass the combined organic extract through a column of anhydrous sodium sulfate (B86663) to remove residual water.

• Concentration:

  • Evaporate the solvent to near dryness using a rotary evaporator at a temperature not exceeding 40°C.

  • Reconstitute the residue in a small volume of hexane (B92381) (e.g., 5 mL).

• Cleanup (SPE):

  • Condition a silica gel SPE cartridge with hexane.

  • Load the reconstituted extract onto the cartridge.

  • Wash the cartridge with a non-polar solvent (e.g., hexane) to remove non-polar interferences.

  • Elute Cadusafos with a solvent of moderate polarity (e.g., 25% ethyl acetate (B1210297) in hexane)[2].

• Final Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for the analytical instrument (e.g., ethyl acetate for GC analysis) to a final volume of 1-2 mL.

Protocol 2: Gas Chromatographic Analysis

• Instrument: Gas chromatograph equipped with a Flame Photometric Detector (FPD) operating in phosphorus mode.

• Column: A capillary column suitable for organophosphate pesticide analysis (e.g., DB-17, DB-225, or equivalent)[9].

• Injector: Splitless injection at a temperature of 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 20°C/minute to 180°C.

  • Ramp 2: 5°C/minute to 250°C, hold for 5 minutes.

  • (Note: This is an example program and should be optimized for the specific column and instrument).

• Detector Temperature: 280°C.

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Quantification: Use an external standard calibration curve prepared with Cadusafos analytical standard. For improved accuracy, use matrix-matched standards.

Visualizations

Caption: Workflow for Cadusafos Residue Analysis in Complex Matrices.

Caption: Troubleshooting Logic for Cadusafos Residue Analysis.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Evaluation of matrix effects for pesticide residue analysis by QuEChERs coupled with UHPLC-MS/MS in complex herbal matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of analyte protectants to improve gas chromatographic analysis of pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fao.org [fao.org]
• 10. Development of a strategic approach for comprehensive detection of organophosphate pesticide metabolites in urine: Extrapolation of cadusafos and prothiofos metabolomics data of mice to humans - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy of Cadusafos and Fosthiazate on Nematodes: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the nematicidal efficacy of Cadusafos and Fosthiazate, two organophosphate nematicides. The information presented is collated from various scientific studies to offer a comprehensive analysis supported by experimental data and detailed methodologies.

Executive Summary

Cadusafos and Fosthiazate are both widely used soil nematicides that effectively control a broad spectrum of plant-parasitic nematodes. Their primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system of nematodes, leading to paralysis and death. While sharing a similar mechanism, their efficacy can vary depending on the nematode species, crop, soil type, and application methods. This guide delves into quantitative data from comparative and individual studies to highlight their performance differences and provides detailed experimental protocols for context.

Data Presentation: Quantitative Efficacy

The following tables summarize the available quantitative data on the efficacy of Cadusafos and Fosthiazate against various plant-parasitic nematodes.

Table 1: Comparative Efficacy of Cadusafos and Fosthiazate on Oriental Melon Infested with Meloidogyne arenaria

Treatment	Application Method	Nematode Density Reduction (%)	Total Yield Increase (%)
Cadusafos	Pre-plant + Post-plant	35 - 90	12 - 46
Fosthiazate	Pre-plant + Post-plant	up to 90	12 - 46
Untreated Control	-	0	0

Data from a study on winter-grown oriental melon in a greenhouse. Fosthiazate was noted to be slightly more effective in reducing nematode population densities. However, post-plant application of Fosthiazate resulted in residues exceeding the maximum limit in the fruit.[1]

Table 2: Efficacy of Cadusafos and Fosthiazate in Banana Fields in Martinique

Nematicide	Target Nematode	Efficacy Compared to Standard Nematicides*
Fosthiazate	Radopholus similis	As effective or significantly more effective
Meloidogyne spp.	Significantly reduced infection
Helicotylenchus multicinctus	Few differences observed
Cadusafos	Radopholus similis	Reference nematicide
Meloidogyne spp.	Reference nematicide

*Standard reference nematicides in these trials included Cadusafos, Aldicarb, and Fenamifos.[2][3]

Table 3: Efficacy of Cadusafos and Fosthiazate in Various Crops Against Different Nematode Species (from separate studies)

Nematicide	Crop	Target Nematode	Key Efficacy Findings
Cadusafos	Tomato & Chickpea	Meloidogyne incognita, Rotylenchulus reniformis	Found to be the most effective nematicide in a comparative study.[4][5]
Fosthiazate	Tomato & Pepper	Meloidogyne incognita	Inhibited nematode population by 91.2% and 94.6% respectively.[2]
Fosthiazate	Tobacco	Meloidogyne javanica	All treatments increased yields and reduced root galling.[2]
Fosthiazate	Potato	Pratylenchus penetrans	Tuber yields were greater in treated plots compared to untreated plots.[4]

Experimental Protocols

The following sections detail the methodologies typically employed in studies evaluating the efficacy of nematicides like Cadusafos and Fosthiazate.

Field Trial Methodology

A representative experimental design for a field trial evaluating nematicide efficacy would involve the following steps:

• Site Selection: Choose a field with a known history of nematode infestation and a relatively uniform soil type.

• Experimental Design: Arrange plots in a randomized complete block design. Each treatment (e.g., Cadusafos, Fosthiazate, untreated control) should have multiple replications (typically 4-6). Plot sizes should be large enough to allow for commercial application techniques and to minimize edge effects.

• Nematicide Application: Apply the nematicides according to the manufacturer's recommendations. For granular formulations like Cadusafos and Fosthiazate, this often involves broadcasting the granules evenly over the soil surface and then incorporating them into the soil to a specific depth (e.g., 10-15 cm) using a rotary tiller. Application rates are typically specified in kg of active ingredient per hectare (kg a.i./ha).

• Crop Planting: Plant the chosen crop (e.g., tomato, banana, potato) uniformly across all plots after nematicide application.

• Data Collection:

  • Soil and Root Sampling: Collect soil and root samples from each plot at various time points (e.g., pre-treatment, mid-season, and at harvest).

  • Nematode Extraction: Extract nematodes from soil using methods like the Baermann funnel technique or centrifugal flotation.[6][7][8] Extract endoparasitic nematodes from roots by macerating the roots and using similar extraction techniques.

  • Nematode Counting: Count the number of target nematodes per unit of soil (e.g., 100 cm³ or 250 g) or roots (e.g., 10 g) using a microscope.

  • Plant Health and Yield Assessment: Measure plant growth parameters (e.g., plant height, root weight) and assess root damage (e.g., root galling index for root-knot nematodes). At the end of the growing season, harvest the crop from each plot and measure the total and marketable yield.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance - ANOVA) to determine significant differences between treatments.

Nematode Extraction from Soil (A General Protocol)

• A representative soil sample (e.g., 200-500g) is collected from the field plot.

• The soil is mixed with water and passed through a series of nested sieves with decreasing mesh sizes to separate nematodes from larger soil particles.

• The material collected on the finer sieves is further processed using a centrifugal flotation method with a sugar solution to separate the nematodes from the remaining soil debris.

• The resulting nematode suspension is then examined under a microscope for counting and identification.

Mandatory Visualization

Signaling Pathway: Acetylcholinesterase Inhibition

Both Cadusafos and Fosthiazate are organophosphates that act as acetylcholinesterase (AChE) inhibitors. The following diagram illustrates this mechanism of action.

Caption: Mechanism of action for Cadusafos and Fosthiazate as acetylcholinesterase inhibitors.

Experimental Workflow: Nematicide Efficacy Trial

The following diagram outlines a typical workflow for conducting a field trial to evaluate the efficacy of nematicides.

Caption: A generalized workflow for a nematicide efficacy field trial.

References

• 1. Effects of Treatment Time of Cadusafos and Fosthiazate for the Control of Meloidogyne arenaria on Oriental Melon -Korean journal of applied entomology [koreascience.kr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fosthiazate for Suppression of Pratylenchus penetrans in Potato on Prince Edward Island - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 14.139.189.27 [14.139.189.27]
• 7. Nematode extraction and counting [bio-protocol.org]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]

Cross-Validation of Cadusafos Residue Analysis: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals engaged in the analysis of Cadusafos residues, ensuring the accuracy and comparability of results across different laboratories is paramount. This guide provides a comprehensive overview of the methodologies for Cadusafos residue analysis and presents a comparative summary of performance data to aid in the cross-validation of analytical results.

Cadusafos, an organophosphate nematicide, is effective in controlling a range of soil-borne pests.[1] Its detection and quantification in various matrices, such as soil, water, and agricultural products, are crucial for regulatory compliance and safety assessment. This guide outlines the prevalent analytical techniques, details experimental protocols, and presents performance data to facilitate inter-laboratory comparisons.

Experimental Protocols for Cadusafos Residue Analysis

The determination of Cadusafos residues typically involves extraction, cleanup, and instrumental analysis. The following protocols are based on established methods for organophosphate pesticide analysis.

Sample Preparation and Extraction

A common approach for the extraction of Cadusafos from solid matrices like soil and crops involves the use of a polar solvent mixture.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method: This is a widely adopted method for pesticide residue analysis. A typical QuEChERS protocol for Cadusafos would involve:

  • Homogenization of the sample (e.g., 10-15 g).

  • Addition of water and an extraction solvent such as acetonitrile (B52724).

  • Addition of a salt mixture (e.g., magnesium sulfate (B86663), sodium chloride, sodium citrate) to induce phase separation.

  • Vigorous shaking and centrifugation.

  • The resulting acetonitrile layer, containing the pesticides, is then subjected to cleanup.

• Solvent Extraction: A traditional method involves extraction with a methanol/water mixture, followed by partitioning with a non-polar solvent like methylene (B1212753) chloride or ethyl acetate.[2]

Cleanup

Cleanup steps are essential to remove co-extracted matrix components that can interfere with the analysis.

• Dispersive Solid-Phase Extraction (d-SPE): This is the cleanup step in the QuEChERS method. An aliquot of the extract is mixed with a combination of sorbents, such as primary secondary amine (PSA) to remove organic acids and some sugars, C18 to remove non-polar interferences, and magnesium sulfate to remove excess water.

• Column Chromatography: The extract can be passed through a column packed with an adsorbent like alumina (B75360) or silica (B1680970) gel. Cadusafos is then eluted with a suitable solvent mixture.[2]

Instrumental Analysis

Gas chromatography (GC) and liquid chromatography (LC) are the primary techniques for the quantification of Cadusafos.

• Gas Chromatography (GC):

  • Detector: A Flame Photometric Detector (FPD) operating in phosphorus mode is commonly used for its selectivity and sensitivity towards organophosphate pesticides.[2] A Nitrogen-Phosphorus Detector (NPD) is also a suitable alternative.

  • Column: A capillary column with a non-polar or semi-polar stationary phase is typically employed for the separation.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers high sensitivity and selectivity, making it suitable for complex matrices and for the analysis of Cadusafos metabolites.

Data Presentation: Performance of Analytical Methods

While specific inter-laboratory comparison data for Cadusafos is not publicly available, the following tables summarize typical performance characteristics based on single-laboratory validation studies for organophosphate pesticides. These tables can serve as a benchmark for laboratories to assess their own method performance.

Table 1: Single-Laboratory Validation Data for Cadusafos Analysis

Analytical Method	Matrix	Fortification Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)	Reference
GC-FPD	Various Crops	0.01 - 0.5	85 - 110	< 15	0.01	[2]
LC-MS/MS	Fruits and Vegetables	0.01 - 0.1	90 - 105	< 10	0.005	Hypothetical

Table 2: Illustrative Inter-Laboratory Comparison Data for an Organophosphate Pesticide

Disclaimer: The following data is hypothetical and intended to illustrate the format of an inter-laboratory comparison. It is based on typical performance characteristics observed in proficiency tests for organophosphate pesticides.

Laboratory	Reported Concentration (mg/kg)	Assigned Value (mg/kg)	Z-Score*
Lab A	0.045	0.050	-1.0
Lab B	0.052	0.050	0.4
Lab C	0.058	0.050	1.6
Lab D	0.041	0.050	-1.8
Lab E	0.065	0.050	3.0 (Unsatisfactory)

*A Z-score between -2 and 2 is generally considered satisfactory.

Mandatory Visualizations

The following diagrams illustrate the typical workflow for Cadusafos residue analysis and the logical structure of a cross-validation study.

Caption: Workflow for Cadusafos residue analysis.

Caption: Logic of an inter-laboratory cross-validation study.

References

• 1. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 2. fao.org [fao.org]

A Comparative Analysis of the Environmental Impact of Cadusafos and Other Organophosphates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of Cadusafos, an organophosphate nematicide and insecticide, with other widely used organophosphates: Chlorpyrifos, Diazinon, and Parathion. The information is intended for researchers, scientists, and professionals involved in drug development and environmental risk assessment. This document summarizes key quantitative data, details experimental protocols for the cited data, and provides visualizations of relevant biological pathways and experimental workflows.

Overview of Organophosphates

Organophosphate (OP) pesticides are a class of chemical compounds widely used in agriculture to control a broad spectrum of pests.[1] Their primary mode of action is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system of insects and mammals.[2] While effective, the use of OPs has raised environmental and health concerns due to their potential toxicity to non-target organisms and their persistence in the environment.[1][3] This guide focuses on comparing the environmental profile of Cadusafos with other prominent organophosphates.

Comparative Data on Environmental Impact

The following tables summarize key quantitative data for Cadusafos and selected organophosphates, focusing on mammalian toxicity, ecotoxicity, and environmental fate.

Mammalian Toxicity

This table presents the acute toxicity of the selected organophosphates in mammalian models. The LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values indicate the dose or concentration required to be fatal to 50% of the test population.

Compound	Acute Oral LD50 (rat, mg/kg)	Acute Dermal LD50 (rabbit, mg/kg)	Acute Inhalation LC50 (rat, mg/L/4h)
Cadusafos	30 - 131[4]	12 - 42[4]	0.04[4]
Chlorpyrifos	95 - 270	>5,000[3]	>0.2[5]
Diazinon	300 - 850[6]	>2,020	>2.33[6]
Parathion	2 - 30[1]	15[1]	0.084[1]

Ecotoxicity

This table outlines the toxicity of the selected organophosphates to various non-target organisms, providing an indication of their potential impact on aquatic and terrestrial ecosystems.

Compound	96-hour LC50 (Rainbow Trout, mg/L)	48-hour EC50 (Daphnia magna, µg/L)	Acute Oral LD50 (Bobwhite Quail, mg/kg)	Acute Contact LD50 (Honeybee, µ g/bee )
Cadusafos	Moderately Toxic	High	High	Moderately Toxic
Chlorpyrifos	0.003[7]	0.1[7]	12.8	0.07
Diazinon	2.6[8]	0.96	3.5	0.22
Parathion	1.5[4]	1.3	5.95	0.13

Environmental Fate

This table provides data on the persistence and mobility of the selected organophosphates in the environment. The soil half-life (DT50) indicates the time it takes for 50% of the compound to degrade. The organic carbon-water (B12546825) partitioning coefficient (Koc) is a measure of the chemical's tendency to bind to soil particles, and water solubility influences its potential for runoff and leaching.

Compound	Soil Half-life (DT50, days)	Water Solubility (mg/L at 20-25°C)	Organic Carbon Partitioning Coefficient (Koc, L/kg)
Cadusafos	11.4 - 42.6[2]	248[2]	227[9]
Chlorpyrifos	60 - 120	1.4[3]	6,070
Diazinon	20 - 40	40[6]	40 - 854[6]
Parathion	5 - 30	24[1]	7,660[9]

Experimental Protocols

The data presented in the tables above are typically generated following standardized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure data quality and comparability across different studies and chemicals.

Mammalian Toxicity Testing

• Acute Oral Toxicity (OECD 401/420/423/425): This test determines the short-term toxicity of a substance when administered orally.[4][10] A single dose of the test substance is given to fasted animals, and they are observed for up to 14 days for signs of toxicity and mortality.[4] The LD50 is then calculated. The newer guidelines (420, 423, 425) use fewer animals and refined statistical methods.[10]

• Acute Dermal Toxicity (OECD 402): This protocol assesses the toxicity of a substance following a single, short-term dermal application.[11][12] The substance is applied to a shaved area of the skin, and the animals are observed for up to 14 days.[13]

• Acute Inhalation Toxicity (OECD 403): This guideline is used to evaluate the toxicity of a substance when inhaled.[2][14] Animals are exposed to the substance in the form of a gas, vapor, or aerosol for a defined period (typically 4 hours), followed by an observation period of up to 14 days.[14][15]

Ecotoxicity Testing

• Fish, Acute Toxicity Test (OECD 203): This test evaluates the acute lethal toxicity of a substance to fish. Fish are exposed to the test substance in water for 96 hours, and mortality is recorded.

• Daphnia sp., Acute Immobilisation Test (OECD 202): This test determines the concentration of a substance that causes immobilization in Daphnia magna, a small freshwater crustacean.[6][16][17] The daphnids are exposed for 48 hours, and the EC50 (the concentration causing an effect in 50% of the population) is determined.[6][18]

Environmental Fate Testing

• Water Solubility (OECD 105): This guideline describes methods to determine the water solubility of a substance, a key parameter for assessing its environmental transport and fate.[1][19][9][20]

• Adsorption - Desorption Using a Batch Equilibrium Method (OECD 106): This test is used to determine the extent to which a chemical adsorbs to soil and sediment, which influences its mobility and bioavailability.[3][5][7][21] The Koc value is derived from this test.

• Inherent Biodegradability in Soil (OECD 304A): This protocol assesses the potential for a chemical to be biodegraded by microorganisms in soil.[22][23][24][25]

Visualizations

Signaling Pathway: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for organophosphates is the inhibition of the enzyme acetylcholinesterase (AChE). The following diagram illustrates this signaling pathway.

References

• 1. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 2. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 3. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 6. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. fera.co.uk [fera.co.uk]
• 9. laboratuar.com [laboratuar.com]
• 10. unece.org [unece.org]
• 11. oecd.org [oecd.org]
• 12. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 13. nucro-technics.com [nucro-technics.com]
• 14. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 15. eurolab.net [eurolab.net]
• 16. biotecnologiebt.it [biotecnologiebt.it]
• 17. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 18. Immediate immobilisation test according to OECD 202 - Analytice [analytice.com]
• 19. filab.fr [filab.fr]
• 20. oecd.org [oecd.org]
• 21. oecd.org [oecd.org]
• 22. Test No. 304A: Inherent Biodegradability in Soil - Tox Lab [toxlab.co]
• 23. Biodegradability Testing – Chemical Impact - Tox Lab [toxlab.co]
• 24. laboratuar.com [laboratuar.com]
• 25. oecd.org [oecd.org]

Comparative Efficacy of Cadusafos and Triazophos in the Management of Meloidogyne incognita

A Guide for Researchers in Nematology and Crop Protection

The root-knot nematode, Meloidogyne incognita, stands as a significant threat to a multitude of crops worldwide, causing substantial economic losses. Management of this pest heavily relies on chemical nematicides, among which organophosphates like Cadusafos and Triazophos (B1682461) are prominent. This guide provides an objective comparison of the efficacy of these two compounds against M. incognita, supported by experimental data to aid researchers and professionals in drug development and crop protection strategies.

Overview of Nematicidal Action

Both Cadusafos and Triazophos belong to the organophosphate class of pesticides and function as acetylcholinesterase (AChE) inhibitors.[1] This enzyme is critical for the termination of nerve impulses in nematodes. By inhibiting AChE, these compounds lead to an accumulation of the neurotransmitter acetylcholine, resulting in paralysis and eventual death of the nematode.[1][2]

Cadusafos is recognized as a broad-spectrum nematicide with proven efficacy against various parasitic nematodes, including Meloidogyne species.[1][3][4] Triazophos is also a broad-spectrum insecticide that disrupts the nervous system of nematodes.[2]

Comparative Efficacy Against Meloidogyne incognita

A direct comparative study on the efficacy of Cadusafos and Triazophos against M. incognita infesting chickpea and tomato revealed that Cadusafos is the more effective of the two nematicides.[5][6][7] In this study, both were applied at a rate of 1.0 kg active ingredient per hectare. Cadusafos demonstrated superior performance in reducing nematode populations.[5][6][7]

Other studies have consistently highlighted the high efficacy of Cadusafos. For instance, in a greenhouse experiment on tomatoes, Cadusafos application led to a 96.49% reduction in gall formation, a 94.57% decrease in the number of second-stage juveniles (J2) in the soil, and a 99.6% reduction in the overall nematode population density.[8] Another study noted that a 1% Cadusafos solution resulted in 100% mortality of M. incognita juveniles.[9]

Conversely, the reported efficacy of Triazophos has been more variable. While the comparative study with Cadusafos showed it to be effective, other research on cucumber found Triazophos to be the least effective among the tested nematicides, with only a 22.44% reduction in the soil nematode population and an 11.53% reduction in the root gall index.[10] However, it is worth noting that a combination of Triazophos with botanical extracts has shown synergistic effects, leading to over 95% juvenile mortality in in-vitro experiments.[11]

Data Summary

The following tables summarize the quantitative data from various studies on the efficacy of Cadusafos and Triazophos against M. incognita.

Table 1: Efficacy of Cadusafos against M. incognita on Tomato

Parameter	% Reduction	Reference
Number of Galls	96.49%	[8]
J2 in Soil	94.57%	[8]
Developmental Stages in Root	90.00%	[8]
Eggmasses	98.56%	[8]
Nematode Population Density	99.60%	[8]

Table 2: Efficacy of Triazophos against M. incognita on Cucumber

Parameter	% Reduction	Reference
Soil Nematode Population	22.44%	[10]
Root Gall Index	11.53%	[10]

Table 3: Comparative Efficacy of Cadusafos and Triazophos

Nematicide	Efficacy Ranking	Reference
Cadusafos	Most effective	[5][6][7]
Triazophos	Second most effective	[5][6][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the experimental protocols from the key studies cited.

Study 1: Efficacy of Granular Nematicides on Tomato (Radwan et al., 2012)

• Objective: To evaluate the efficacy of six granular nematicides, including Cadusafos, against M. incognita on tomato under greenhouse conditions.

• Experimental Setup: A pot experiment was conducted.

• Nematicide Application: Nematicides were applied at their recommended rates.

• Nematode Inoculation: The pots were inoculated with M. incognita.

• Data Collection: The numbers of galls, J2 in the soil, developmental stages within the root, eggmasses, and the final nematode population density were recorded. Plant growth parameters such as fresh weight and length of shoots and roots were also measured.

• Statistical Analysis: Data was analyzed to determine the percentage reduction in nematode infection and the improvement in plant growth criteria compared to an untreated control.

Study 2: Efficacy of Nematicides on Cucumber (Anonymous, The Pharma Innovation Journal)

• Objective: To evaluate the efficacy of three nematicides, including Triazophos, at different concentrations in reducing gall severity and soil nematode population of M. incognita on cucumber.

• Experimental Setup: The experiment was conducted in pots and infested seedbeds.

• Nematicide Application: Triazophos was applied at a concentration of 0.1%.

• Data Collection: The reduction in soil nematode population and root gall index were the primary parameters measured. Plant growth parameters, including shoot length and weight, and root length were also assessed.

• Control: An untreated control and a treated check (Carbofuran) were included for comparison.

Visualizing the Research Process

The following diagrams illustrate the logical flow of a typical nematicide efficacy trial and the comparative relationship between Cadusafos and Triazophos based on the available data.

Caption: Workflow of a Nematicide Efficacy Trial.

References

• 1. Cadusafos - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. In-vitro and In-vivo management of Meloidogyne incognita (Kofoid and White) Chitwood and Rhizoctonia bataticola (Taub.) Butler in cotton using organic’s - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wminagric.gr [wminagric.gr]
• 5. Persistence and nematicidal efficacy of carbosulfan, cadusafos, phorate, and triazophos in soil and uptake by chickpea and tomato crops under tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. [PDF] Efficacy of Six Nematicides and Six Commercial Bioproducts Against Root-Knot Nematode, Meloidogyne incognita on Tomato | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. thepharmajournal.com [thepharmajournal.com]
• 11. researchgate.net [researchgate.net]

Performance of Cadusafos Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different formulations of the nematicide Cadusafos, with a focus on their stability and efficacy. The information presented is supported by experimental data to aid in the selection of the most suitable formulation for specific research and field applications.

Overview of Cadusafos and its Formulations

Cadusafos is an organophosphate nematicide and insecticide used to control a range of plant-parasitic nematodes. It is known to be effective against significant agricultural pests such as the root-knot nematode (Meloidogyne incognita) and the reniform nematode (Rotylenchulus reniformis). Cadusafos is available in several formulations, primarily:

• Granular (G/GR): A dry formulation where the active ingredient is carried on inert granules.

• Liquid (Emulsifiable Concentrate - EC/ME): A liquid formulation that forms an emulsion when mixed with water.

• Capsule Suspension (CS): A formulation where the active ingredient is enclosed in small capsules and suspended in a liquid, providing a controlled release.

Comparative Stability of Cadusafos Formulations

The stability of a pesticide formulation is crucial as it affects its shelf-life and performance under various environmental conditions. A study comparing the degradation of Cadusafos active ingredient (a.i.), Granular (GR), and Capsule Suspension (CS) formulations under thermal and photolytic stress revealed significant differences in their stability.

Key Findings:

• The Capsule Suspension (CS) formulation demonstrated the highest stability under accelerated storage, high temperatures, and exposure to sunlight and UV radiation.

• The Granular (GR) formulation was more stable than the active ingredient alone but less stable than the CS formulation.

• The encapsulation technology in the CS formulation provides a protective barrier against degradation, leading to increased environmental stability.

Table 1: Degradation and Half-life of Cadusafos Formulations under Thermal and Photolytic Conditions

Condition	Parameter	Active Ingredient (a.i.)	Granular (GR)	Capsule Suspension (CS)
Accelerated Storage (54 ±2 °C for 14 days)	% Loss of Active Ingredient	-	6.66%	2.76%
Thermal Degradation at 50 °C	Half-life (hours)	169.02	177.69	198
Sunlight Exposure	Half-life (hours)	6.55	8.24	10.61

Data synthesized from Abdel-Rahman and Seloma, 2025.

Comparative Efficacy of Cadusafos Formulations

The efficacy of a nematicide formulation is its ability to control the target nematode population and protect the crop. While direct comparative studies on the efficacy of all Cadusafos formulations against M. incognita and R. reniformis are limited, some studies provide valuable insights.

A study on the control of the citrus nematode (Tylenchulus semipenetrans) on lemon trees compared the granular (Rugby 10G) and liquid (Rugby 100 ME) formulations of Cadusafos. The results indicated that:

• Both formulations effectively reduced nematode populations to undetectable levels.

• The liquid formulation (Rugby 100ME) resulted in a greater increase in fruit yield (12,587 kg/ha increase) compared to the granular formulation (Rugby 10G) (8,392 kg/ha increase).[1]

• Nematode populations remained suppressed for at least 12 months after the final application of both formulations.[1]

Conversely, a study on tomato plants infested with M. incognita found that granular formulations of the nematicides ethoprophos (B1671620) and oxamyl (B33474) were more effective than their liquid counterparts.[2] This suggests that the performance of a formulation can be influenced by the specific active ingredient, crop, and environmental conditions.

Experimental Protocols

Protocol for Evaluating the Efficacy of Cadusafos Formulations in a Greenhouse Setting

This protocol outlines a method for comparing the efficacy of Granular (GR) and Capsule Suspension (CS) formulations of Cadusafos against Meloidogyne incognita on a susceptible host plant, such as tomato.

Objective: To determine the relative efficacy of Cadusafos GR and CS formulations in reducing root-knot nematode populations and improving plant growth.

Materials:

• Tomato seedlings (e.g., cv. 'Rutgers')

• Sterilized sandy loam soil

• Pots (e.g., 15 cm diameter)

• Meloidogyne incognita inoculum (eggs or second-stage juveniles, J2)

• Cadusafos Granular (GR) formulation

• Cadusafos Capsule Suspension (CS) formulation

• Untreated control

• Greenhouse with controlled temperature (25-28°C) and lighting

• Nematode extraction equipment (sieves, Baermann funnels or centrifugal flotation apparatus)

• Microscope and counting slides

Experimental Design:

• Randomized Complete Block Design (RCBD) with 5 replicates per treatment.

• Treatments:

  • Untreated Control (nematode-infested)

  • Cadusafos GR formulation (at recommended dose)

  • Cadusafos CS formulation (at recommended dose)

Procedure:

• Potting and Transplanting: Fill pots with sterilized soil. Transplant one healthy tomato seedling into each pot.

• Treatment Application:

  • Granular (GR) Formulation: Weigh the required amount of granules for each pot. Incorporate the granules evenly into the top 5-10 cm of soil around the base of the tomato plant.

  • Capsule Suspension (CS) Formulation: Dilute the CS formulation in a known volume of water according to the manufacturer's instructions. Apply the suspension evenly to the soil surface of each pot.

  • Untreated Control: Receive only water.

• Nematode Inoculation: Two days after nematicide application, inoculate each pot (except for a healthy, uninoculated control group) with a suspension of M. incognita eggs or J2 at a predetermined density (e.g., 5,000 eggs/pot).

• Greenhouse Maintenance: Maintain the pots in the greenhouse for 6-8 weeks. Water the plants as needed and apply a standard fertilizer solution.

• Data Collection (at termination of the experiment):

  • Plant Growth Parameters: Measure shoot height, fresh and dry shoot weight, and fresh and dry root weight.

  • Nematode Population Assessment:

    • Root Galling Index: Carefully wash the roots and rate the degree of galling on a scale of 0-5 (0 = no galls, 5 = severe galling).

    • Nematode Extraction from Soil: Collect a representative soil sample from each pot. Extract nematodes from a subsample (e.g., 100 cm³ of soil) using the Baermann funnel or centrifugal flotation method. Count the number of J2 under a microscope.

    • Nematode Extraction from Roots: Extract eggs from the entire root system using a sodium hypochlorite (B82951) (bleach) solution. Count the number of eggs.

• Data Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD. Compare treatment means using a suitable post-hoc test (e.g., Tukey's HSD) at P ≤ 0.05.

Workflow for Nematode Extraction and Counting

Caption: Workflow for nematode extraction and counting from soil and root samples.

Mechanism of Action: Acetylcholinesterase Inhibition

Cadusafos, like other organophosphate nematicides, acts as an inhibitor of the enzyme acetylcholinesterase (AChE).

Caption: Mechanism of acetylcholinesterase inhibition by Cadusafos.

In a healthy nervous system, acetylcholine is released to transmit a nerve impulse and is then broken down by acetylcholinesterase to terminate the signal. Cadusafos binds to and inhibits acetylcholinesterase, leading to an accumulation of acetylcholine in the synapse. This results in continuous nerve stimulation, leading to paralysis and eventual death of the nematode.

Conclusion

The choice of Cadusafos formulation can significantly impact its stability and efficacy. The Capsule Suspension (CS) formulation offers superior stability against environmental degradation compared to the Granular (GR) formulation, which may translate to a longer period of activity in the field. However, efficacy can be influenced by various factors including the target nematode, crop, soil type, and application method. The liquid formulation has shown greater efficacy in increasing yield in citrus, while in other contexts, granular formulations of nematicides have performed better. Therefore, it is recommended that researchers and professionals conduct preliminary trials under their specific conditions to determine the most effective formulation for their needs. The provided experimental protocol offers a standardized method for such evaluations.

References

• 1. journals.flvc.org [journals.flvc.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]

Validating Cadusafos Detoxification Pathways in Soil Bacteria: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The organophosphorus nematicide cadusafos is a widely used agricultural pesticide. Due to its potential toxicity, understanding its fate in the in soil, particularly its biodegradation by microorganisms, is of paramount importance for environmental risk assessment and the development of bioremediation strategies. This guide provides a comparative overview of the validation of cadusafos detoxification pathways in different soil bacteria, supported by experimental data and detailed protocols.

Bacterial Genera Involved in Cadusafos Biodegradation

Several bacterial genera have been identified with the capability to degrade cadusafos. These microorganisms utilize the pesticide as a source of carbon and/or phosphorus, breaking it down into less toxic compounds. Key bacterial players identified in scientific literature include:

• Sphingobium sp.: Strains of Sphingobium, such as Sphingobium sp. Cam5-1, have demonstrated high efficiency in degrading cadusafos in both laboratory and field conditions.[1]

• Pseudomonas sp.: Various Pseudomonas species are known for their metabolic versatility and have been shown to degrade a wide range of pesticides, including cadusafos.

• Flavobacterium sp.: Members of the Flavobacterium genus have been isolated from pesticide-contaminated soils and have shown the ability to metabolize organophosphates like cadusafos.

• Pleurotus sp. and Phanerochaete chrysosporium: While technically fungi, these microorganisms are often studied alongside bacteria in the context of soil bioremediation and have been shown to degrade cadusafos.[2]

The repeated application of cadusafos in agricultural settings can lead to an enhanced biodegradation rate in the soil, suggesting an adaptation of the indigenous microbial communities to utilize this compound.[3] Studies have indicated that Gram-positive bacteria may play a significant role in this rapid degradation process.[3]

Proposed Detoxification Pathways

The primary mechanism for the microbial detoxification of cadusafos is initiated by the enzymatic hydrolysis of the phosphoester bond, a reaction catalyzed by organophosphate hydrolases (OPHs). While the complete degradation pathways are still under investigation for many bacterial strains, a general proposed pathway involves the following key steps:

• Hydrolysis: An organophosphate hydrolase cleaves the P-S bond, leading to the formation of O-ethyl S-sec-butyl phosphorothioic acid and sec-butanethiol.

• Metabolism of Intermediates: The resulting intermediates are further metabolized by the bacteria. For instance, in Sphingobium sp., a common metabolite identified is suggested to be dimerized thiophosphates.[4] The sec-butanethiol is likely oxidized to sulfate, and the O-ethyl S-sec-butyl phosphorothioic acid can be further broken down to release phosphate, which can be assimilated by the bacteria.

The following diagram illustrates a generalized proposed detoxification pathway for cadusafos in soil bacteria.

Caption: Proposed detoxification pathway of cadusafos by soil bacteria.

Comparative Performance of Cadusafos-Degrading Bacteria

The efficiency of cadusafos degradation can vary significantly between different bacterial species and even between strains of the same species. The following table summarizes the degradation performance of selected bacteria based on available literature.

Bacterial Strain	Initial Cadusafos Concentration	Degradation Time	Degradation Efficiency (%)	Reference
Sphingobium sp. Cam5-1	Not Specified	3 days	91% (in soil)	[1]
Sphingobium sp. Cam5-1 with quicklime	Not Specified	3 days	99% (in soil)	[1]
Sphingobium sp. K22212	15 mg/kg	5 days	Not Specified	[4]
Sphingobium sp. Cam5-1	15 mg/kg	2 days	Not Specified	[4]
Sphingomonas paucimobilis	10 mg/L	48 hours	Rapid metabolism
Flavobacterium sp.	10 mg/L	48 hours	Rapid metabolism
Pseudomonas sp.	Not Specified	29.77 days (half-life)	50%	[2]
Pleurotus sp.	Not Specified	91.47 days (half-life)	50%	[2]
Phanerochaete chrysosporium	Not Specified	24.82 days (half-life)	50%	[2]

Experimental Protocols for Validation

Validating the detoxification pathways of cadusafos in soil bacteria involves a multi-step process, from isolating and culturing the degrading microorganisms to identifying the metabolic byproducts. Below are detailed methodologies for key experiments.

Isolation and Enrichment of Cadusafos-Degrading Bacteria

This protocol is designed to isolate bacteria from soil that can utilize cadusafos as a sole carbon source.

Workflow Diagram:

Caption: Workflow for isolating cadusafos-degrading bacteria.

Materials:

• Soil samples from a site with a history of cadusafos application.

• Mineral Salts Medium (MSM) with the following composition (g/L): K₂HPO₄ (1.5), KH₂PO₄ (0.5), NaCl (0.5), (NH₄)₂SO₄ (0.5), MgSO₄·7H₂O (0.2).

• Cadusafos (analytical grade).

• Sterile petri dishes, flasks, and pipettes.

• Incubator shaker.

Procedure:

• Enrichment: Add 10 g of soil to 100 mL of MSM supplemented with 10-50 mg/L of cadusafos as the sole carbon source.

• Incubate the flask on a rotary shaker at 150 rpm and 30°C for 7-10 days.

• Subculturing: Transfer 10 mL of the enrichment culture to 90 mL of fresh MSM with cadusafos and incubate under the same conditions. Repeat this step 3-4 times to enrich for cadusafos-degrading microorganisms.

• Isolation: After the final enrichment, serially dilute the culture and plate onto solid MSM agar (B569324) plates containing cadusafos.

• Incubate the plates at 30°C for 5-7 days and observe for colony formation.

• Purification: Isolate morphologically distinct colonies and streak them onto fresh plates to obtain pure cultures.

• Identification: Identify the pure isolates through 16S rRNA gene sequencing and biochemical characterization.

Biodegradation Assay

This protocol quantifies the degradation of cadusafos by the isolated bacterial strains in a liquid culture.

Materials:

• Pure culture of the isolated bacterium.

• MSM with and without cadusafos.

• Sterile flasks.

• Incubator shaker.

• Gas chromatograph-mass spectrometer (GC-MS) or high-performance liquid chromatograph with tandem mass spectrometry (LC-MS/MS).

• Ethyl acetate (B1210297) or other suitable organic solvent for extraction.

Procedure:

• Inoculum Preparation: Grow the bacterial isolate in a nutrient-rich medium (e.g., Luria-Bertani broth) to the late exponential phase. Harvest the cells by centrifugation, wash with sterile MSM, and resuspend in MSM to a specific optical density (e.g., OD₆₀₀ of 1.0).

• Degradation Experiment: Inoculate 100 mL of MSM containing a known concentration of cadusafos (e.g., 50 mg/L) with the prepared bacterial inoculum. A control flask without bacterial inoculation should also be prepared.

• Incubate the flasks on a rotary shaker at 150 rpm and 30°C.

• Sampling: Withdraw samples (e.g., 1 mL) at regular time intervals (e.g., 0, 12, 24, 48, 72, 96 hours).

• Extraction: Extract the cadusafos and its metabolites from the collected samples by liquid-liquid extraction with an equal volume of ethyl acetate.

• Analysis: Analyze the organic extract using GC-MS or LC-MS/MS to determine the concentration of the parent compound and identify any degradation products.

Analytical Methods for Cadusafos and Metabolite Quantification

Accurate quantification of cadusafos and its metabolites is crucial for validating the detoxification pathways. GC-MS and LC-MS/MS are the preferred analytical techniques.

a) Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Sample Preparation:

• The ethyl acetate extract from the biodegradation assay is dried over anhydrous sodium sulfate.

• The solvent is evaporated under a gentle stream of nitrogen.

• The residue is reconstituted in a known volume of a suitable solvent (e.g., hexane (B92381) or acetone) for GC-MS analysis.

GC-MS Parameters:

Parameter	Setting
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Injection Mode	Splitless
Oven Temperature Program	Initial 70°C for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
MS Transfer Line Temp	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-500 m/z

b) Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

Sample Preparation:

• The aqueous sample from the biodegradation assay can be directly analyzed after filtration through a 0.22 µm syringe filter.

• Alternatively, for trace-level analysis, solid-phase extraction (SPE) can be employed for sample cleanup and concentration.

LC-MS/MS Parameters:

Parameter	Setting
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 5% B, increase to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Ionization Source	Electrospray Ionization (ESI), positive mode
MS/MS Analysis	Multiple Reaction Monitoring (MRM) mode for specific transitions of cadusafos and its expected metabolites

Conclusion

The validation of cadusafos detoxification pathways in soil bacteria is a critical area of research with significant implications for environmental safety and bioremediation. This guide has provided a comparative overview of the key bacterial players, their degradation performance, proposed metabolic pathways, and detailed experimental protocols for their validation. By employing these standardized methodologies, researchers can contribute to a more comprehensive understanding of the microbial fate of this important pesticide, paving the way for the development of effective and sustainable solutions for soil decontamination. Further research is needed to fully elucidate the enzymatic and genetic basis of these detoxification pathways in various bacterial species.

References

• 1. Enhanced Degradation of Residual Cadusafos in Soils by the Microbial Agent of Cadusafos-degrading Sphingobium sp. Cam5-1 -Korean Journal of Environmental Agriculture | Korea Science [koreascience.kr]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced microbial degradation of cadusafos in soils from potato monoculture: demonstration and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Transcriptomic Analysis of Nematodes Exposed to Cadusafos and Other Nematicides

A guide for researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the transcriptomic effects of nematicides on various nematode species. Due to the limited availability of public data on the specific transcriptomic impact of Cadusafos, this document leverages data from other organophosphate nematicides as a proxy, alongside information on other classes of nematicides. The aim is to offer a valuable resource for understanding the molecular responses of nematodes to chemical treatments and to guide future research and development of novel nematicides.

Cadusafos is an organothiophosphate nematicide that functions as an acetylcholinesterase inhibitor. This mode of action leads to an accumulation of acetylcholine (B1216132) at the neuromuscular junction, causing excessive nervous stimulation, paralysis, and eventual death of the nematode. While its efficacy against various parasitic nematodes is well-documented, its specific impact on the nematode transcriptome is not extensively studied in publicly available literature.

This guide will compare the known transcriptomic effects of an organophosphate nematicide, dichlorvos (B1670471), on Caenorhabditis elegans with those of other non-fumigant nematicides on Meloidogyne incognita.

Comparative Analysis of Transcriptomic Responses

The exposure of nematodes to different classes of nematicides elicits distinct transcriptomic responses, reflecting their different modes of action.

Organophosphate Nematicides (Proxy: Dichlorvos)

Studies on C. elegans exposed to the organophosphate dichlorvos reveal a time-dependent transcriptomic response. Early exposure primarily affects metabolic processes, while later exposure triggers a broader stress and immune-like response. A key feature of organophosphate exposure is the potential upregulation of genes encoding acetylcholinesterase, the direct target of these compounds. In a study on Aphelenchoides besseyi exposed to fenamiphos, another organophosphate, the expression of three acetylcholinesterase genes (ace) was significantly upregulated in a resistant isolate.

Other Non-Fumigant Nematicides

A study on Meloidogyne incognita provides insights into the transcriptomic impact of other modern nematicides.

• Fluazaindolizine (B3026457) and Fluensulfone: These compounds induced robust transcriptional responses, with a large number of differentially expressed genes. They significantly impacted cellular detoxification pathways and led to a strong downregulation of fatty acid and retinol-binding (FAR) genes.

• Fluopyram and Oxamyl (B33474): These nematicides had a smaller impact on the M. incognita transcriptome, with fewer differentially expressed genes. Oxamyl, a carbamate (B1207046) that also inhibits acetylcholinesterase, resulted in a weaker response in the cellular detoxification pathway compared to fluazaindolizine and fluensulfone.

The following table summarizes the key transcriptomic changes observed in nematodes upon exposure to different nematicides.

Nematicide Class	Representative Compound(s)	Nematode Species	Key Upregulated Genes/Pathways	Key Downregulated Genes/Pathways	Reference
Organophosphate	Dichlorvos, Fenamiphos	Caenorhabditis elegans, Aphelenchoides besseyi	Stress response genes, immune-like response genes, acetylcholinesterase (ace) genes (in resistant strains).	Early metabolic process genes.
Sulfonamide	Fluensulfone	Meloidogyne incognita	Cellular detoxification pathway genes.	Fatty acid and retinol-binding (FAR) genes.
Indole	Fluazaindolizine	Meloidogyne incognita	Cellular detoxification pathway genes.	Fatty acid and retinol-binding (FAR) genes.
Benzamide	Fluopyram	Meloidogyne incognita	Limited number of differentially expressed genes.	Limited number of differentially expressed genes.
Carbamate	Oxamyl	Meloidogyne incognita	Limited number of differentially expressed genes.	Limited number of differentially expressed genes.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of transcriptomic studies. Below are summaries of the experimental protocols used in the cited research.

Transcriptomic Analysis of C. elegans Exposed to Dichlorvos

• Nematode Culture and Exposure: C. elegans were cultured in an axenic, defined medium. Worms were exposed to dichlorvos under three different protocols: continuous exposure, 2-hour exposure followed by washout, and 8-hour exposure followed by washout.

• RNA Extraction and Microarray Analysis: RNA was extracted from worms at multiple time points throughout the exposure and recovery periods. Whole-genome microarray analysis was performed to determine gene expression profiles.

• Data Analysis: Gene expression data was analyzed to identify differentially expressed genes involved in various biological processes and pathways.

Transcriptomic Analysis of M. incognita Exposed to Non-Fumigant Nematicides

• Nematode Exposure: Second-stage juveniles (J2) of M. incognita were exposed to fluensulfone, fluazaindolizine, fluopyram, and oxamyl for 24 hours.

• RNA Extraction and Sequencing: Total RNA was extracted from the nematodes, and next-generation sequencing was used to determine the transcriptome.

• Data Analysis: The sequencing data was analyzed to identify differentially expressed genes and their association with cellular detoxification pathways, and fatty acid and retinol-binding genes.

Visualizing Molecular Mechanisms and Workflows

Diagrams are provided below to illustrate the key signaling pathway affected by Cadusafos and a general workflow for transcriptomic analysis.

Figure 1: Mechanism of Action of Cadusafos.

Figure 2: A generalized experimental workflow for transcriptomic analysis.

Disclaimer: The information presented in this guide is based on publicly available research. The comparative analysis of Cadusafos is inferred from data on other organophosphate nematicides due to a lack of direct transcriptomic studies on Cadusafos. This guide is intended for informational purposes and should be used in conjunction with further independent research.

A Comparative Analysis of Cadusafos and Biological Nematicides for Cost-Effective Nematode Management

For Researchers, Scientists, and Drug Development Professionals

The effective management of plant-parasitic nematodes is a critical challenge in modern agriculture, with significant economic implications. For decades, chemical nematicides have been the primary solution, offering rapid and broad-spectrum control. Among these is Cadusafos, an organophosphate compound valued for its efficacy. However, growing environmental and health concerns have spurred the development of biological nematicides as a viable alternative. This guide provides an objective comparison of the cost-effectiveness of Cadusafos versus biological nematicides, supported by experimental data, to aid researchers and professionals in making informed decisions for sustainable nematode control strategies.

Cadusafos: A Chemical Approach to Nematode Control

Cadusafos is a broad-spectrum organophosphate nematicide and insecticide that provides control of a wide range of soil-borne nematodes and insects.[1][2] Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system of nematodes.[1] This inhibition leads to an accumulation of the neurotransmitter acetylcholine (B1216132), causing paralysis and eventual death of the nematode.[3]

Biological Nematicides: A Diverse and Targeted Strategy

Biological nematicides utilize living organisms or their byproducts to control nematode populations. These agents are generally more specific in their action and are considered more environmentally benign than their chemical counterparts.[4] The primary categories of biological nematicides include:

• Fungal Nematicides: These fungi act as parasites of nematodes, primarily targeting eggs and females, or trap and consume nematodes.[5] Common examples include Paecilomyces lilacinus (Purpureocillium lilacinum), Trichoderma harzianum, and various nematode-trapping fungi.[5][6][7]

• Bacterial Nematicides: Certain bacteria produce toxins or other metabolites that are lethal to nematodes. Bacillus firmus and Bacillus amyloliquefaciens are prominent examples of bacteria used in commercial bionematicides.[8]

Cost-Effectiveness Analysis: A Head-to-Head Comparison

The decision to use Cadusafos or a biological nematicide often hinges on a cost-benefit analysis that considers not only the initial product cost but also application expenses, efficacy, and the potential for long-term soil health benefits.

Data Presentation: Quantitative Comparison

The following tables summarize quantitative data on the cost and efficacy of Cadusafos and common biological nematicides. It is important to note that costs can vary based on location, formulation, and application rates, and efficacy is influenced by factors such as soil type, nematode species, and infestation levels.

Table 1: Comparative Cost of Cadusafos and Biological Nematicides

Nematicide Type	Active Ingredient/Organism	Representative Product	Estimated Cost per Acre (USD)	Source(s)
Chemical	Cadusafos	Rugby 5G	$40 - $60 (estimated)	[9]
Biological	Bacillus firmus	-	$35 - $55	[8]
Biological	Paecilomyces lilacinus	Nema Cure	$25 - $40 (estimated based on product pricing and application rate)	[10][11]
Biological	Metam Sodium (fumigant for comparison)	-	$25 - $35	[8]

Note: The cost for Rugby 5G is an estimation based on the product price in Pakistan and typical application rates. Actual costs in other regions may vary.

Table 2: Comparative Efficacy of Cadusafos and Biological Nematicides against Root-Knot Nematodes (Meloidogyne spp.)

Nematicide	Crop	Efficacy (% reduction in nematode population or galling index)	Source(s)
Cadusafos	Tomato	77.51% reduction in galling, 86.63% reduction in J2 population	[12]
Cadusafos	Chickpea, Tomato	Found to be the most effective nematicide in the study	[13]
Paecilomyces lilacinus	Tomato	91.8% reduction in galls (comparable to chemical control)	[14]
Purpureocillium lilacinum	Pittosporum	Marginally effective in reducing nematode population	[6]
Trichoderma harzianum-based	Tomato	Surpassed yield gains of the chemical standard (Fluopyram)	[7]
Fluensulfone (chemical for comparison)	Watermelon, Tomato	Most effective treatment in the study	[15]
Oxamyl (chemical for comparison)	Watermelon, Tomato	Most effective treatment in the study	[15]

Experimental Protocols

To ensure the validity and reproducibility of nematicide efficacy studies, standardized experimental protocols are essential. The following outlines a general methodology for a field trial comparing chemical and biological nematicides.

Objective: To evaluate the efficacy of Cadusafos and a selected biological nematicide in controlling root-knot nematodes (Meloidogyne incognita) on a susceptible crop (e.g., tomato).

Experimental Design:

• Location: A field with a known history of M. incognita infestation and uniform soil type.

• Design: Randomized Complete Block Design (RCBD) with a minimum of four replications per treatment.

• Plot Size: Individual plots should be large enough to minimize edge effects and allow for representative sampling (e.g., 5m x 5m).

• Treatments:

  • Untreated Control

  • Cadusafos (applied according to manufacturer's recommendations)

  • Biological Nematicide (e.g., Paecilomyces lilacinus, applied according to manufacturer's recommendations)

  • Standard Chemical Nematicide (e.g., Fluopyram, for comparison)

Procedure:

• Pre-application Sampling: Collect composite soil samples from each plot to determine the initial nematode population density (Pi).

• Nematicide Application: Apply the nematicides to the designated plots at the recommended time (e.g., pre-plant, at planting, or post-planting).

• Crop Management: Follow standard agronomic practices for the chosen crop, ensuring uniform management across all plots.

• Mid-season and Final Sampling: Collect soil and root samples at mid-season and at harvest to assess nematode populations (Pf) and root galling.

• Data Collection:

  • Nematode Counts: Extract second-stage juveniles (J2) from soil samples using a standard method (e.g., Baermann funnel or centrifugal flotation) and count them.[16]

  • Root Galling Index: Rate the severity of root galling on a scale of 0 to 10.

  • Plant Growth Parameters: Measure plant height, shoot and root biomass.

  • Yield: Harvest and weigh the marketable yield from each plot.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms by which nematicides exert their effects is crucial for developing more targeted and effective control strategies.

Cadusafos: Acetylcholinesterase Inhibition

Cadusafos, as an organophosphate, irreversibly binds to and inhibits the enzyme acetylcholinesterase (AChE). AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, Cadusafos causes an accumulation of ACh, leading to continuous stimulation of acetylcholine receptors, resulting in paralysis and death of the nematode.

Biological Nematicides: Diverse Mechanisms

The mechanisms of action of biological nematicides are varied and often multifaceted.

• Fungal Nematicides: Many fungal agents, such as Paecilomyces lilacinus, directly parasitize nematode eggs and females. They penetrate the eggshell or cuticle and proliferate within the nematode, ultimately killing it.[5] Nematode-trapping fungi form specialized structures, such as adhesive nets or constricting rings, to capture and consume nematodes.

• Bacterial Nematicides: Bacteria like Bacillus thuringiensis produce crystalline proteins that are toxic to nematodes upon ingestion. Other bacteria can produce a range of secondary metabolites that have nematicidal activity. Additionally, some rhizobacteria can induce systemic resistance in the host plant, enhancing its ability to defend against nematode attacks.

Logical Framework for Cost-Effectiveness Assessment

A comprehensive assessment of the cost-effectiveness of nematicides involves a multi-faceted analysis.

The selection of a nematicide should be based on a holistic evaluation of both direct and indirect costs and benefits. While chemical nematicides like Cadusafos may offer a lower upfront product cost in some cases, the total cost of application, including specialized equipment and regulatory compliance, must be considered. Biological nematicides, while sometimes having a higher initial price, may offer long-term benefits to soil health by preserving beneficial microorganisms and can have lower regulatory hurdles. The ultimate measure of cost-effectiveness is the net return on investment, which is a function of the total costs versus the economic gains from increased crop yield and quality.

Conclusion

Both Cadusafos and biological nematicides offer effective solutions for nematode management, but their cost-effectiveness profiles differ. Cadusafos provides broad-spectrum, rapid control, which can be advantageous in situations of high nematode pressure. However, its use is associated with environmental and health considerations that may lead to stricter regulations and associated costs.

Biological nematicides present a more sustainable approach, with a focus on targeted control and the preservation of soil health. While their efficacy can be more variable and dependent on environmental conditions, they are becoming increasingly cost-competitive, especially when long-term benefits and reduced regulatory burdens are factored in. The choice between these two strategies will ultimately depend on the specific agricultural system, the nematode species present, the economic threshold for damage, and the grower's management philosophy, with an increasing trend towards integrated approaches that combine the strengths of both chemical and biological control methods.

References

• 1. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 2. wminagric.gr [wminagric.gr]
• 3. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. High quality Biological Bacterial fertilizer paecilomyces lilacinus Bacillus firmus kill nematodes - agrichemistry.com [agrichemistry.com]
• 6. Management of Root-knot Nematode (Meloidogyne incognita) on Pittosporum tobira Under Greenhouse, Field, and On-farm Conditions in Florida - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative Efficacy of Two Bionematicides (Neem/Chili-Based and Trichoderma harzianum-Based) Against Tomato Parasitic Nematodes and Their Impact on Yield in Bobo-Dioulasso, Burkina Faso - IJARERS [ijarers.com]
• 8. Biological Nematicides Market - PW Consulting Chemical & Energy Research Center [pmarketresearch.com]
• 9. kissanghar.pk [kissanghar.pk]
• 10. katyayanikrishidirect.com [katyayanikrishidirect.com]
• 11. Katyayani Nema Cure | Paecilomyces Lilacinus Bio Insecticide – Katyayani Organics [katyayaniorganics.com]
• 12. researchgate.net [researchgate.net]
• 13. Persistence and nematicidal efficacy of carbosulfan, cadusafos, phorate, and triazophos in soil and uptake by chickpea and tomato crops under tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Efficacy of Chemical and Biological Nematicides against Root Knot and Sting Nematodes in Watermelon and Tomato [bdigital.zamorano.edu]
• 16. apsjournals.apsnet.org [apsjournals.apsnet.org]

A Comparative Guide to Cadusafos Residue Analysis: Methodologies and Performance

For researchers, scientists, and professionals in drug development, the accurate quantification of pesticide residues is paramount. This guide provides a comparative overview of analytical methodologies for the detection of Cadusafos, an organophosphate nematicide. It details a validated single-residue method and contrasts it with common multi-residue approaches, supported by available performance data.

This publication aims to assist laboratories in selecting and implementing appropriate analytical strategies for Cadusafos residue monitoring by presenting experimental protocols and performance metrics. While a formal inter-laboratory study on Cadusafos was not identified in the public domain, this guide synthesizes available data to offer a comparative perspective.

Performance Comparison of Analytical Methods

The selection of an analytical method for Cadusafos residue analysis is a critical decision influenced by factors such as matrix complexity, required sensitivity, sample throughput, and available instrumentation. Below is a comparison of a validated single-residue gas chromatography (GC) method with two widely adopted multi-residue techniques: Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) and Microwave-Assisted Extraction (MAE).

Parameter	Single-Residue GC Method for Cadusafos	QuEChERS (General for Organophosphates)	Microwave-Assisted Extraction (General for Organophosphates)
Limit of Quantitation (LOQ)	0.005 mg/kg (banana, potato) - 0.01 mg/kg (tomato, cucumber, eggplant, soil)	0.01 - 0.05 mg/kg (various matrices)	0.004 - 0.012 µg/g (soil)
Recovery	80-94% (banana pulp), 87-94% (potatoes)	70-120% (various matrices)	72-108% (green onions), 93-101% (oranges)
Relative Standard Deviation (RSD)	< 10%	≤ 20%	< 11% (soil), 1-3% (oranges)
Principle	Solvent extraction, liquid-liquid partitioning, column cleanup, GC-FPD detection.	Acetonitrile (B52724) extraction, salting-out partitioning, dispersive solid-phase extraction (d-SPE) cleanup.	Solvent extraction accelerated by microwave energy.
Selectivity	High for Cadusafos.	Broad for a wide range of pesticides.	Broad for a wide range of pesticides.
Throughput	Lower, more labor-intensive.	High, suitable for large sample batches.	Moderate to high, depends on equipment capacity.
Solvent Consumption	High.	Low.	Low to moderate.

Experimental Protocols

Validated Single-Residue Method for Cadusafos in Plant Matrices

This method has been validated for various plant commodities and provides high sensitivity and specificity for Cadusafos.

1. Extraction:

• Homogenize the sample (e.g., banana pulp, potato tuber).

• Extract a representative portion with a methanol/water mixture.

• Filter the extract through glass wool.

2. Liquid-Liquid Partitioning:

• Partition the filtrate with methylene (B1212753) chloride.

• Perform a subsequent liquid-liquid extraction with water and dichloromethane.

3. Column Cleanup:

• Pass the organic phase through an alumina (B75360) column for initial cleanup.

• Filter the eluate through anhydrous sodium sulfate (B86663) to remove residual water.

• Concentrate the extract and redissolve in hexane.

• Further purify the extract using a silica (B1680970) gel Solid Phase Extraction (SPE) cartridge, eluting Cadusafos with 25% ethyl acetate (B1210297) in hexane.

4. Determination:

• Analyze the final extract using a gas chromatograph equipped with a flame photometric detector (GC-FPD) operating in phosphorus mode.

Alternative Methodologies

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach widely used for multi-residue pesticide analysis in food matrices.

1. Extraction and Partitioning:

• A homogenized sample is extracted with acetonitrile.

• Magnesium sulfate and sodium chloride are added to induce phase separation and remove water.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• An aliquot of the acetonitrile extract is mixed with a combination of sorbents (e.g., primary secondary amine - PSA, C18) to remove interfering matrix components like fatty acids, sugars, and pigments.

3. Analysis:

• The cleaned extract is typically analyzed by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to heat the extraction solvent and sample, accelerating the extraction process.

1. Extraction:

• A homogenized sample is mixed with a suitable extraction solvent in a microwave-transparent vessel.

• The vessel is placed in a microwave extraction system and subjected to a controlled temperature and pressure program.

2. Post-Extraction Cleanup:

• The resulting extract may require a cleanup step, such as SPE, depending on the matrix and the analytical technique used for determination.

3. Analysis:

• The final extract is analyzed using GC-MS or LC-MS/MS.

Visualizing the Workflow: Cadusafos Residue Analysis

The following diagram illustrates the key stages of the validated single-residue analytical method for Cadusafos.

Caption: Workflow for single-residue analysis of Cadusafos.

Safety & Regulatory Compliance

Proper Disposal Procedures for Cadusafos: A Guide for Laboratory Professionals

Cadusafos is a highly toxic organophosphate nematicide and insecticide, classified as a dangerous poison.[1][2] Due to its acute toxicity if swallowed, inhaled, or in contact with skin, and its high toxicity to aquatic organisms, the proper disposal of cadusafos and its associated waste is a critical component of laboratory safety and environmental protection.[1][3][4] All waste must be managed in strict accordance with local, state, and federal regulations.[1][3] In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA), which establishes a "cradle-to-grave" management system.[5][6][7] This means the generator of the waste is ultimately responsible for its safe handling from generation to final disposal.[6][7]

Immediate Safety and Handling

Before handling cadusafos waste, it is imperative to wear appropriate Personal Protective Equipment (PPE). This includes full-body protective clothing, a breathing apparatus, and chemical-resistant gloves.[1][3] Work should be conducted in a well-ventilated area.[3] Avoid any personal contact with the material, including inhalation.[1]

In Case of a Spill:

• Evacuate and Alert : Alert emergency responders and inform them of the hazard's location and nature.[1]

• Containment : Prevent the spill from entering drains, sewers, or waterways.[1][3] Dike the material if possible.[3]

• Absorption : For minor spills, contain and absorb the substance with inert materials such as sand, earth, or vermiculite.[1][3]

• Collection : Collect all recoverable product and contaminated absorbent material into clearly labeled, sealable containers for disposal.[1][3]

• Decontamination : Wash the spill area and prevent runoff from entering drains.[1] Thoroughly decontaminate all protective clothing and equipment before storage and reuse.[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the compliant disposal of cadusafos waste.

Step 1: Waste Identification and Segregation

• Hazardous Waste Determination : Any material contaminated with cadusafos, including unused product, spill cleanup materials, contaminated labware, and empty containers, must be treated as hazardous waste.[3][6][8]

• Segregation : Keep cadusafos waste separate from other chemical waste streams to prevent dangerous reactions. Specifically, avoid contact with oxidizing agents like nitrates, oxidizing acids, and chlorine bleaches, as this may cause ignition.[1]

Step 2: Packaging and Labeling

• Containers : Use only approved, non-reactive, and sealable containers for storing cadusafos waste.[3] Containers must be in good condition and not leaking.[6]

• Labeling : Clearly label each waste container with the words "Hazardous Waste," the name "Cadusafos," and any other information required by your institution and local regulations.

Step 3: Storage

• Location : Store waste containers in a designated, secure, and well-ventilated area.[3][4] The storage area should be inaccessible to unauthorized personnel.

• Container Integrity : Keep containers securely sealed when not in use and protect them from physical damage.[1]

Step 4: Arranging for Final Disposal

• Licensed Disposal Facility : The disposal of cadusafos waste must be handled by a licensed hazardous waste treatment, storage, and disposal facility (TSDF).[3][7] Do not attempt to dispose of this material in standard landfills, sewers, or via incineration in a standard laboratory setting.[1][3]

• Waste Manifest : For off-site transport and disposal, a hazardous waste manifest is required to track the waste from your facility to its final destination.[8] This ensures a documented "cradle-to-grave" chain of custody.

Step 5: Empty Container Disposal

• Residue Hazard : Empty containers may retain hazardous product residues and must be managed carefully.[3] Follow all label warnings even after a container is emptied.[3]

• Preparation : Puncture containers to prevent reuse.[1]

• Disposal : Empty containers should be taken to an approved waste handling site for recycling or disposal in accordance with all applicable regulations.[3]

Cadusafos Hazard and Disposal Summary

The following table summarizes key quantitative and qualitative data for the safe handling and disposal of cadusafos.

Parameter	Data	Citation
Chemical Name	O-Ethyl S,S-bis(1-methylpropyl) phosphorodithioate	[3]
CAS Number	95465-99-9	[3]
Hazard Classifications	Acute Toxicity 1 (Dermal, Inhalation); Acute Toxicity 2 (Oral); Aquatic Acute 1; Aquatic Chronic 1
NFPA Ratings	Health: 4 (Extreme), Flammability: 1 (Slight), Instability: 0 (Stable)	[1]
Primary Disposal Method	Collection in sealed containers for disposal at a licensed waste disposal site.	[3]
Prohibited Disposal	Do not discharge into sewers or waterways.	[1][3]
Incompatible Materials	Oxidizing agents (e.g., nitrates, chlorine bleaches).	[1]

Cadusafos Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of cadusafos waste in a laboratory setting.

Caption: Cadusafos Waste Disposal Decision Workflow.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. sdsviewer.fmc.com [sdsviewer.fmc.com]
• 5. youtube.com [youtube.com]
• 6. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Essential Safety and Handling of Cadusafos: A Guide for Laboratory Professionals

Providing critical safety protocols and logistical plans to ensure the safe handling, storage, and disposal of Cadusafos in a laboratory setting.

Cadusafos is an organophosphate nematicide and insecticide recognized for its high toxicity.[1][2] It is imperative that researchers, scientists, and drug development professionals adhere to strict safety protocols to mitigate risks of exposure. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to support the safe use of Cadusafos in a research environment.

Hazard Identification and Classification

Cadusafos is classified as a hazardous substance and is fatal if swallowed, inhaled, or in contact with skin.[3][4] It can cause damage to organs through prolonged or repeated exposure and is very toxic to aquatic life with long-lasting effects.[3][5]

Hazard Class	Classification
Acute Toxicity, Oral	Category 1 / Category 2[4]
Acute Toxicity, Dermal	Category 1[4]
Acute Toxicity, Inhalation	Category 1[4]
Specific Target Organ Toxicity (Repeated Exposure)	Category 1[5]
Hazardous to the Aquatic Environment, Acute	Category 1[4]
Hazardous to the Aquatic Environment, Chronic	Category 1[4]
This table summarizes the hazard classifications for Cadusafos based on multiple safety data sheets.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the last lines of defense against pesticide exposure.[6] The following table outlines the recommended PPE for handling Cadusafos.

Body Part	Recommended PPE	Specifications and Best Practices
Hands	Chemical-resistant gloves	Elbow-length PVC or nitrile rubber gloves are recommended.[1][6] For prolonged contact, use gloves with a protection class of 5 or higher (breakthrough time > 240 minutes).[1] For brief contact, a protection class of 3 or higher (> 60 minutes) is advised.[1] Sleeves should be worn outside the gloves when spraying below the shoulders.[7]
Eyes and Face	Safety glasses with side shields, goggles, or a full-face shield	A full-face shield offers the most protection.[1] Special goggles may be needed when wearing a half-mask respirator.[7]
Respiratory	Approved respirator	A NIOSH-approved respirator with an organic vapor (OV) cartridge or canister with any N, R, P, or HE prefilter is recommended for exposures in enclosed areas.[7] A chemical respirator with an organic vapor cartridge and full facepiece may also be used.[3]
Body	Coveralls or a protective suit	Wear coveralls over a short-sleeved shirt and short pants.[7] For mixing and loading, a chemical-resistant apron is also recommended.[7] If there is a risk of spray or liquid pesticide wetting through coveralls, waterproof coveralls or a jacket and pants should be worn.[6]
Feet	Chemical-resistant footwear plus socks	Ensure footwear is in good condition and provides full coverage.[7]

Operational Plan for Handling Cadusafos

A systematic approach to handling Cadusafos is crucial for laboratory safety. The following workflow outlines the key steps from receipt to disposal.

Caption: Operational workflow for handling Cadusafos.

Experimental Protocols: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Minor Spills:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• PPE: Don the appropriate PPE as outlined in the table above.

• Contain and Absorb: Cover the spill with an inert absorbent material such as sand, earth, or vermiculite.[1]

• Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled, sealable container for hazardous waste disposal.[1]

• Decontaminate: Clean the spill area with a suitable decontamination solution, followed by soap and water.

• Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.

Major Spills:

• Evacuate: Evacuate the entire laboratory or affected area immediately.

• Alert: Notify emergency responders and provide them with the location and nature of the hazard.[1]

• Ventilate: If safe to do so, activate emergency ventilation systems.

• Restrict Access: Prevent entry to the contaminated area until it has been cleared by trained emergency personnel.

Logical Relationships in PPE Selection

The choice of PPE is directly related to the potential routes of exposure to Cadusafos.

Caption: PPE selection based on exposure routes.

Disposal Plan

All Cadusafos waste, including empty containers, contaminated materials, and excess product, must be treated as hazardous waste.

• Waste Segregation: Do not mix Cadusafos waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Container Management:

  • Empty containers should be triple-rinsed.[8] The rinsate should be collected and treated as hazardous waste.[9]

  • Puncture empty containers to prevent reuse.[1]

• Disposal:

  • All waste must be handled in accordance with local, state, and federal regulations.[1]

  • Arrange for a licensed hazardous waste contractor for disposal.[10]

  • Do not discharge any Cadusafos waste into sewers or waterways.[1]

By adhering to these safety and logistical guidelines, laboratory professionals can minimize the risks associated with handling Cadusafos and ensure a safe research environment. Always refer to the specific Safety Data Sheet (SDS) for the product you are using for the most detailed and up-to-date information.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. カズサホス PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. sdsviewer.fmc.com [sdsviewer.fmc.com]
• 6. Pesticide use and personal protective equipment [health.vic.gov.au]
• 7. growingproduce.com [growingproduce.com]
• 8. Safe disposal of pesticides | EPA [epa.nsw.gov.au]
• 9. Disposal of Pesticides [npic.orst.edu]
• 10. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]